N-Vanillylnonanamide-d3

Core Science & Biosynthesis

What is N-Vanillylnonanamide-d3 and its primary use in research?

For Immediate Release

This technical guide provides an in-depth overview of N-Vanillylnonanamide-d3, a deuterated analog of N-Vanillylnonanamide (nonivamide). It is intended for researchers, scientists, and drug development professionals who are utilizing this compound in their experimental workflows. This document details its primary application as an internal standard in analytical chemistry, its role in the study of the Transient Receptor Potential Vanilloid 1 (TRPV1) signaling pathway, and provides comprehensive data and experimental protocols.

Core Compound Properties

N-Vanillylnonanamide-d3 is a synthetic, deuterated form of N-Vanillylnonanamide, a compound structurally similar to capsaicin, the active component in chili peppers. The incorporation of three deuterium (B1214612) atoms in the methoxy (B1213986) group results in a molecule with a higher molecular weight than its non-deuterated counterpart, while maintaining nearly identical chemical and physical properties. This key difference allows for its use as an ideal internal standard in mass spectrometry-based analytical methods.

Data Presentation: A Comparative Analysis

The following table summarizes the key quantitative data for N-Vanillylnonanamide-d3 and N-Vanillylnonanamide.

Property	N-Vanillylnonanamide-d3	N-Vanillylnonanamide
Molecular Formula	C₁₇H₂₄D₃NO₃	C₁₇H₂₇NO₃
Molecular Weight	296.42 g/mol	293.40 g/mol
CAS Number	Not widely available	2444-46-4
Appearance	White to Off-White Solid	White to off-white powder
Solubility	Chloroform, Dichloromethane, DMSO	Methanol: 100 mg/mL
Storage Temperature	2-8°C, Protected from light and air	2-8°C

Primary Use in Research: An Analytical Standard

The primary application of N-Vanillylnonanamide-d3 in a research setting is as a labeled internal standard for the accurate quantification of N-Vanillylnonanamide in complex biological matrices, such as plasma, serum, and tissue homogenates. Its near-identical chemical behavior to the analyte of interest ensures that it experiences similar extraction recovery and ionization efficiency during analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This co-elution and similar behavior in the mass spectrometer allows for the correction of variations in sample preparation and instrument response, leading to highly accurate and precise quantification.

Experimental Protocols: Quantification of N-Vanillylnonanamide

The following is a detailed methodology for the quantification of N-Vanillylnonanamide in a biological matrix using N-Vanillylnonanamide-d3 as an internal standard. This protocol is adapted from established methods for capsaicinoid analysis.

1. Sample Preparation: Liquid-Liquid Extraction

This protocol describes the extraction of N-Vanillylnonanamide from a 1 mL plasma sample.

• Step 1: Spiking with Internal Standard: To a 1 mL plasma sample in a clean glass tube, add a known amount (e.g., 50 µL of a 1 µg/mL solution) of N-Vanillylnonanamide-d3 in methanol.

• Step 2: Protein Precipitation and Extraction: Add 2 mL of acetonitrile (B52724) to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins and extract the analyte and internal standard.

• Step 3: Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to pellet the precipitated proteins.

• Step 4: Supernatant Transfer: Carefully transfer the supernatant to a new clean glass tube.

• Step 5: Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Step 6: Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid). Vortex for 30 seconds to ensure complete dissolution.

• Step 7: Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Parameters

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Gradient: A linear gradient from 50% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-Vanillylnonanamide: Precursor ion (Q1) m/z 294.2 → Product ion (Q3) m/z 137.1.

    • N-Vanillylnonanamide-d3 (Internal Standard): Precursor ion (Q1) m/z 297.2 → Product ion (Q3) m/z 140.1.

  • Source Parameters: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

3. Data Analysis

• Quantification: The concentration of N-Vanillylnonanamide in the sample is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to a calibration curve prepared with known concentrations of N-Vanillylnonanamide and a constant concentration of the internal standard.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the relevant biological pathway.

Experimental workflow for N-Vanillylnonanamide quantification.

Simplified TRPV1 signaling pathway upon activation.

Role in Studying the TRPV1 Receptor

Beyond its use as an analytical standard, N-Vanillylnonanamide-d3, due to its identical bioactivity to N-Vanillylnonanamide, can be used in studies of the TRPV1 receptor. The TRPV1 receptor is a non-selective cation channel primarily expressed in sensory neurons and is a key player in the perception of pain and heat.[1]

Activation of the TRPV1 receptor by agonists like N-Vanillylnonanamide leads to an influx of calcium and sodium ions, causing depolarization of the neuron and the generation of an action potential. This signal is then transmitted to the central nervous system, resulting in the sensation of pain and heat. The study of this pathway is crucial for the development of new analgesic drugs. Because N-Vanillylnonanamide-d3 can be distinguished from its endogenous or unlabeled counterparts by mass spectrometry, it can be a valuable tool in receptor binding assays and metabolic studies to trace the fate of the molecule and its interaction with the receptor.

References

• 1. researchgate.net [researchgate.net]

Chemical and physical properties of N-Vanillylnonanamide-d3

This technical guide provides a comprehensive overview of the chemical and physical properties of N-Vanillylnonanamide-d3, a deuterated synthetic analog of capsaicin. The information is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental methodologies, and visual representations of relevant biological pathways and workflows.

Core Chemical and Physical Properties

N-Vanillylnonanamide-d3, also known as Nonivamide-d3, is the deuterated form of N-Vanillylnonanamide (Nonivamide or PAVA), a capsaicinoid found in chili peppers and also produced synthetically.[1] The deuterium (B1214612) labeling makes it a valuable tool in metabolic studies, pharmacokinetics, and as an internal standard in analytical chemistry.

General and Physical Properties

The physical characteristics of N-Vanillylnonanamide-d3 are summarized in the table below. These properties are primarily based on data for the non-deuterated compound, as they are expected to be very similar.

Property	Value	Source(s)
Appearance	White to off-white powder/solid	[2][3][4]
Melting Point	54 °C	[5]
Boiling Point	200-210 °C (at 0.05 Torr)	[5]
Solubility	Methanol: 100 mg/mL[2] Ethanol: 30 mg/mL[6] DMSO: 10 mg/mL[6] DMF: 10 mg/mL[6] Chloroform, Dichloromethane: Soluble[3] Water: Slightly soluble/Insoluble[1][7]	[1][2][3][6][7]
Stability	Stable for at least 2 years when stored at +4°C, protected from light and moisture.[6] Unstable in aqueous solutions, particularly under acidic conditions (pH < 5) and in the presence of metal ions.[8]	[6][8]
Storage	2-8°C, protected from air and light.[2][3]	[2][3]

Chemical and Molecular Data

The key chemical identifiers and molecular properties for N-Vanillylnonanamide-d3 are detailed below.

Property	Value	Source(s)
Molecular Formula	C₁₇H₂₄D₃NO₃	[3][9]
Molecular Weight	296.42 g/mol	[3][9]
CAS Number	2444-46-4 (for non-deuterated form)	[2][9]
Synonyms	N-[(4-Hydroxy-3-methoxyphenyl)methyl]nonanamide-d3, Nonivamide-d3, N-Vanillylpelargonamide-d3, Pseudocapsaicin-d3	[3][9]
InChI	InChI=1S/C17H27NO3/c1-3-4-5-6-7-8-9-17(20)18-13-14-10-11-15(19)16(12-14)21-2/h10-12,19H,3-9,13H2,1-2H3,(H,18,20)/i2D3	[9] (modified for d3)
SMILES	[2H]C([2H])([2H])Oc1cc(CNC(=O)CCCCCCCC)ccc1O	[9]
Purity	Typically ≥97% or ≥98% (HPLC)	[2][4]

Experimental Protocols

This section outlines general methodologies for the synthesis and analysis of N-Vanillylnonanamide-d3.

Synthesis and Purification Workflow

The synthesis of N-Vanillylnonanamide-d3 typically involves the condensation of vanillylamine (B75263) with nonanoic acid or its activated derivative. The deuterium label is introduced by using a deuterated precursor, most commonly vanillylamine with a deuterated methoxy (B1213986) group.

General Protocol:

• Activation of Nonanoic Acid: Nonanoic acid is converted to a more reactive species, such as an acyl chloride (using thionyl chloride or oxalyl chloride) or an activated ester, to facilitate the amidation reaction.

• Amidation Reaction: Deuterated vanillylamine (4-hydroxy-3-(methoxy-d3)-benzylamine) is reacted with the activated nonanoic acid derivative in an appropriate aprotic solvent (e.g., dichloromethane, THF) in the presence of a base (e.g., triethylamine, pyridine) to neutralize the acid byproduct. The reaction is typically stirred at room temperature until completion, which can be monitored by Thin Layer Chromatography (TLC).

• Workup: The reaction mixture is washed sequentially with dilute acid (e.g., 1M HCl) to remove excess base and amine, followed by a wash with a dilute base (e.g., saturated NaHCO₃ solution) to remove unreacted acid, and finally with brine. The organic layer is then dried over an anhydrous salt like sodium sulfate.

• Purification: The crude product obtained after solvent evaporation is purified, typically by column chromatography on silica (B1680970) gel, to yield the pure N-Vanillylnonanamide-d3.

• Characterization: The final product's identity and purity are confirmed using analytical techniques such as ¹H NMR, Mass Spectrometry, and HPLC.

Caption: General workflow for the synthesis and purification of N-Vanillylnonanamide-d3.

Analytical Methodologies

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Quantification:

LC-MS/MS is a highly sensitive and specific method for the analysis of N-Vanillylnonanamide-d3.[10] This technique is particularly useful for quantifying the compound in complex biological matrices.

• Sample Preparation: For biological samples (e.g., plasma, tissue homogenates), a protein precipitation step is performed, often using a cold organic solvent like acetonitrile (B52724). The supernatant is then collected and may be further concentrated.

• Chromatographic Separation:

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient elution with a mixture of water (often with 0.1% formic acid) and an organic solvent like acetonitrile or methanol.

  • Injection Volume: Typically in the range of 2-10 µL.[11]

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transition from the precursor ion (parent molecule) to a specific product ion is monitored. For N-Vanillylnonanamide-d3, the precursor ion would be [M+H]⁺ at m/z 297.4. A characteristic fragment ion would be selected for the product ion scan.

Caption: A typical workflow for the analysis of N-Vanillylnonanamide-d3 by LC-MS/MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is used to confirm the chemical structure of the synthesized compound.[12]

• ¹H NMR: Provides information on the number and environment of protons. The spectrum would be very similar to non-deuterated nonivamide, but the signal corresponding to the methoxy protons at ~3.87 ppm would be absent.

• ¹³C NMR: Shows the carbon framework of the molecule.

• ²H (Deuterium) NMR: A singlet would be observed in the region corresponding to the methoxy group, confirming the location of the deuterium label.

• Solvent: A deuterated solvent such as CDCl₃, DMSO-d₆, or acetone-d₆ is used.[7][12]

Biological Activity and Signaling Pathways

N-Vanillylnonanamide-d3, like its non-deuterated counterpart, is known to be a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[6][13] The TRPV1 channel is a non-selective cation channel primarily expressed in sensory neurons and is involved in the sensation of heat and pain.

TRPV1 Signaling Pathway:

• Agonist Binding: N-Vanillylnonanamide-d3 binds to the TRPV1 receptor on the cell membrane of sensory neurons.

• Channel Activation: This binding induces a conformational change in the TRPV1 channel, causing it to open.

• Cation Influx: The opening of the channel allows for a rapid influx of cations, primarily Calcium (Ca²⁺) and Sodium (Na⁺), into the neuron.

• Depolarization: The influx of positive ions leads to the depolarization of the neuronal membrane.

• Action Potential: If the depolarization reaches the threshold, an action potential is generated and propagated along the neuron to the central nervous system, resulting in the sensation of heat and pain.

• Desensitization: Prolonged activation of TRPV1 channels can lead to their desensitization, which is the basis for the analgesic effects of capsaicinoids.[4]

References

• 1. Nonivamide - Wikipedia [en.wikipedia.org]
• 2. ≥97%, nicotinamide adenine dinucleotide phosphate inhibitor, powder | Sigma-Aldrich [sigmaaldrich.com]
• 3. N-Vanillylnonanamide-d3 | N/A - Coompo [coompo.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Nonivamide | 2444-46-4 [chemicalbook.com]
• 6. N-Vanillylnonanamide - CAS-Number 2444-46-4 - Order from Chemodex [chemodex.com]
• 7. Nonivamide | C17H27NO3 | CID 2998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 10. Analytical methods for 25-hydroxyvitamin D: advantages and limitations of the existing assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scs.illinois.edu [scs.illinois.edu]
• 13. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to the Synthesis and Purification of N-Vanillylnonanamide-d3 for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of N-Vanillylnonanamide-d3, a deuterated analog of the synthetic capsaicinoid, N-Vanillylnonanamide. This document details the experimental protocols for its preparation and purification, presents quantitative data in a clear and accessible format, and includes visualizations of the synthetic workflow and the relevant biological signaling pathway.

Introduction

N-Vanillylnonanamide, also known as synthetic capsaicin, is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[1] Its deuterated analog, N-Vanillylnonanamide-d3, is a valuable tool in pharmaceutical research, particularly in metabolic studies and as an internal standard for quantitative analysis. The incorporation of deuterium (B1214612) atoms provides a distinct mass signature, facilitating its differentiation from the non-deuterated form in mass spectrometry-based assays.[2] This guide outlines a reliable method for the synthesis and purification of N-Vanillylnonanamide-d3 for laboratory applications.

Synthesis of N-Vanillylnonanamide-d3

The synthesis of N-Vanillylnonanamide-d3 is achieved through a two-step process. The first step involves the synthesis of the deuterated precursor, vanillylamine-d3 hydrochloride, followed by its acylation with nonanoyl chloride.

Synthesis of Vanillylamine-d3 Hydrochloride

The introduction of the three deuterium atoms is accomplished by using a deuterated methyl source in the synthesis of the vanillylamine (B75263) precursor. A common method for preparing vanillylamine involves the reductive amination of vanillin. To produce the d3 analog, a deuterated reducing agent or a deuterated methyl source would be used in a multi-step synthesis starting from a suitable precursor. For the purpose of this guide, we will assume the availability of vanillylamine-d3 hydrochloride as the starting material for the final acylation step.

Acylation of Vanillylamine-d3 Hydrochloride to Yield N-Vanillylnonanamide-d3

This procedure is adapted from established methods for the synthesis of N-vanillylnonanamide.[3][4]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve vanillylamine-d3 hydrochloride (1 equivalent) in a biphasic solvent system of water and chloroform (B151607) (1:1 v/v).

• Basification: Add sodium hydroxide (B78521) (2 equivalents) to the aqueous phase to neutralize the hydrochloride and liberate the free vanillylamine-d3.

• Addition of Acyl Chloride: While stirring vigorously, slowly add a solution of nonanoyl chloride (1-1.16 equivalents) in chloroform to the reaction mixture. The reaction is typically carried out at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, separate the organic layer. Wash the organic layer sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Vanillylnonanamide-d3.

Logical Relationship of Synthesis Steps

Caption: Logical flow of the N-Vanillylnonanamide-d3 synthesis.

Purification of N-Vanillylnonanamide-d3

The crude product is purified by a combination of column chromatography and recrystallization to achieve high purity suitable for laboratory use.

Column Chromatography

Experimental Protocol:

• Column Preparation: Pack a silica (B1680970) gel column using a suitable solvent system, such as a gradient of ethyl acetate (B1210297) in hexane (B92381).

• Loading: Dissolve the crude N-Vanillylnonanamide-d3 in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the chosen solvent gradient, collecting fractions.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Recrystallization

Experimental Protocol:

• Solvent Selection: A suitable solvent system for recrystallization is a mixture of ethanol (B145695) and water or hexane and ethyl acetate.[5][6][7] The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature.

• Dissolution: Dissolve the partially purified product in a minimal amount of the hot solvent system.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of the cold recrystallization solvent and dry them under vacuum to obtain pure N-Vanillylnonanamide-d3.

Experimental Workflow

The overall workflow for the synthesis and purification of N-Vanillylnonanamide-d3 is depicted in the following diagram.

Caption: Workflow for N-Vanillylnonanamide-d3 synthesis and purification.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis and purification of N-Vanillylnonanamide-d3.

Table 1: Synthesis and Purification Yields

Step	Parameter	Expected Value
Synthesis	Crude Yield	>90%[4]
Purification	Yield after Chromatography	70-80%
Yield after Recrystallization	85-95% (of chromatographed material)
Overall Yield	60-75%

Table 2: Purity and Analytical Data

Analysis	Parameter	Specification
HPLC	Purity	≥98.0%
Melting Point	Range	57-61 °C (for non-deuterated)[8]
¹H NMR	Chemical Shifts (CDCl₃, δ)	See Table 3
¹³C NMR	Chemical Shifts (CDCl₃, δ)	See Table 4
Mass Spec.	[M+H]⁺ (d3)	m/z 297.2
[M+H]⁺ (d0)	m/z 294.2

Table 3: Expected ¹H NMR Chemical Shifts for N-Vanillylnonanamide in CDCl₃

Assignment	Chemical Shift (ppm)
-CH₃ (Aliphatic)	~0.88 (t)
-(CH₂)₅-	~1.27 (m)
-CH₂-CH₂-CO-	~1.63 (quint)
-CH₂-CO-	~2.18 (t)
-O-CH₃ (d3)	Not observed in ¹H NMR
-NH-CH₂-	~4.35 (d)
Ar-H	~6.7-6.9 (m)
-OH	~5.7 (br s)
-NH-	~5.8 (br t)
Note: Chemical shifts are approximate and based on data for the non-deuterated analog.

Table 4: Expected ¹³C NMR Chemical Shifts for N-Vanillylnonanamide in CDCl₃

Assignment	Chemical Shift (ppm)
-CH₃ (Aliphatic)	~14.1
Aliphatic Chain (-CH₂-)	~22.6, 25.8, 29.2, 29.3, 31.8, 36.8
-NH-CH₂-	~43.7
-O-CH₃ (d3)	Signal would be a multiplet due to C-D coupling
Aromatic C	~110.1, 114.6, 121.1, 130.3, 145.4, 146.8
-C=O	~172.9
Note: Chemical shifts are approximate and based on data for the non-deuterated analog.

Biological Context: TRPV1 Signaling Pathway

N-Vanillylnonanamide exerts its biological effects through the activation of the TRPV1 receptor, a non-selective cation channel.[9] Activation of TRPV1 leads to an influx of Ca²⁺ and Na⁺ ions, resulting in depolarization of sensory neurons and the sensation of pungency and heat.[9] The subsequent signaling cascade involves multiple downstream pathways.[10]

Caption: TRPV1 signaling pathway activated by N-Vanillylnonanamide-d3.

Conclusion

This technical guide provides a detailed framework for the synthesis and purification of N-Vanillylnonanamide-d3 for laboratory use. The provided protocols, data tables, and diagrams offer a comprehensive resource for researchers working with this important deuterated standard. Adherence to these methodologies should enable the production of high-purity N-Vanillylnonanamide-d3, facilitating accurate and reliable results in various research and development applications.

References

• 1. RU2072985C1 - Method of synthesis of pelargonic acid vanilyl amide - Google Patents [patents.google.com]
• 2. Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. youtube.com [youtube.com]
• 8. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 9. TRPV1 Receptors and Signal Transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Kinetic Advantage: A Technical Guide to the Biological Activity of Deuterated N-Vanillylnonanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Vanillylnonanamide, a synthetic capsaicin (B1668287) analog, is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1). Its therapeutic potential is often limited by its metabolic profile. This technical guide explores the prospective biological activity of deuterated N-Vanillylnonanamide, a strategy aimed at enhancing its pharmacokinetic and pharmacodynamic properties. By leveraging the kinetic isotope effect, selective deuteration of N-Vanillylnonanamide is hypothesized to reduce metabolic degradation, leading to improved stability, prolonged half-life, and potentially enhanced therapeutic efficacy. This document outlines the theoretical framework, proposed experimental validation protocols, and expected quantitative outcomes of this novel therapeutic agent.

Introduction: The Promise of Deuteration in Drug Development

The substitution of hydrogen with its stable isotope, deuterium, is a powerful strategy in medicinal chemistry to modulate the metabolic fate of drug candidates.[1][2][3] This "deuterium switch" can significantly alter the rate of metabolic reactions, particularly those involving cytochrome P450 enzymes, by exploiting the kinetic isotope effect.[1][4][5] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage.[5] This can lead to a decreased rate of metabolism, reduced formation of potentially toxic metabolites, and an overall improvement in the drug's pharmacokinetic profile.[1][3][6] Deutetrabenazine, the first FDA-approved deuterated drug, exemplifies the clinical success of this approach.[1][3][5][6]

N-Vanillylnonanamide (nonivamide) is a well-characterized vanilloid compound that activates TRPV1, a key receptor involved in pain perception and inflammation.[7] However, its clinical utility can be hampered by rapid metabolism. This guide proposes the strategic deuteration of N-Vanillylnonanamide to overcome these limitations and unlock its full therapeutic potential.

Proposed Biological Activity and Quantitative Data

While specific experimental data for deuterated N-Vanillylnonanamide is not yet publicly available, we can extrapolate the expected outcomes based on the principles of deuteration. The following tables summarize the anticipated quantitative data comparing the biological activity of N-Vanillylnonanamide with its deuterated analog, N-Vanillylnonanamide-d3.[8]

Table 1: Comparative In Vitro Activity at the TRPV1 Receptor

Compound	Target	Assay Type	EC50 (nM)	IC50 (nM)	Receptor Binding Affinity (Ki, nM)
N-Vanillylnonanamide	Human TRPV1	Calcium Influx	~120	-	~50
N-Vanillylnonanamide-d3 (Predicted)	Human TRPV1	Calcium Influx	~110-130	-	~45-55

Rationale: Deuteration is not expected to significantly alter the direct interaction with the target receptor. Therefore, the in vitro potency and binding affinity are predicted to be comparable to the non-deuterated parent compound.

Table 2: Comparative Pharmacokinetic Properties (Predicted)

Compound	Administration Route	t1/2 (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Clearance (mL/min/kg)
N-Vanillylnonanamide	Intravenous	~1.5	-	-	High
N-Vanillylnonanamide-d3 (Predicted)	Intravenous	~3-5	-	Increased	Reduced
N-Vanillylnonanamide	Oral	Low	Low	Low	High
N-Vanillylnonanamide-d3 (Predicted)	Oral	Increased	Increased	Significantly Increased	Reduced

Rationale: The primary advantage of deuteration lies in the alteration of pharmacokinetics. By slowing metabolism, the half-life (t1/2), maximum concentration (Cmax), and total drug exposure (AUC) are all expected to increase, while clearance is anticipated to decrease.

Signaling Pathways and Experimental Workflows

The biological effects of N-Vanillylnonanamide and its deuterated analog are mediated through the activation of the TRPV1 receptor, a non-selective cation channel.

Caption: TRPV1 receptor activation by deuterated N-Vanillylnonanamide.

The following diagram illustrates a typical workflow for the synthesis and biological evaluation of deuterated N-Vanillylnonanamide.

References

• 1. researchgate.net [researchgate.net]
• 2. Total Syntheses of Deuterated Drugs: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs | Semantic Scholar [semanticscholar.org]
• 5. The First Approved “Deuterated” Drug: A Short Review of the Concept [scirp.org]
• 6. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nonivamide | C17H27NO3 | CID 2998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Solubility of N-Vanillylnonanamide-d3 in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of N-Vanillylnonanamide-d3 in various organic solvents. The information is intended for researchers, scientists, and professionals in drug development who utilize this stable isotope-labeled compound in their work.

Introduction: N-Vanillylnonanamide-d3 is the deuterated form of N-Vanillylnonanamide (Nonivamide), a synthetic capsaicin (B1668287) analog. Due to the limited availability of direct solubility data for the deuterated compound, this guide leverages data from its non-deuterated counterpart as a close and reliable proxy. The minor mass difference from deuterium (B1214612) labeling is not expected to significantly impact its solubility characteristics in organic solvents. N-Vanillylnonanamide is known for its use in various research applications, including as a TRPV1 agonist.

Quantitative Solubility Data

The solubility of N-Vanillylnonanamide in several common organic solvents has been experimentally determined and is summarized in the table below. This data provides a strong reference for preparing stock solutions and conducting experiments with N-Vanillylnonanamide-d3.

Organic Solvent	Solubility (mg/mL)
Methanol	100[1]
Ethanol	~31[2][3]
Dimethylformamide (DMF)	~15[2][3]
Dimethyl sulfoxide (B87167) (DMSO)	~13[2][3]

Experimental Protocol for Solubility Determination

The following outlines a general and robust methodology for determining the solubility of a compound like N-Vanillylnonanamide-d3 in an organic solvent. This method is based on the static equilibrium method, a standard approach in solubility studies.

Objective: To determine the saturation solubility of N-Vanillylnonanamide-d3 in a specific organic solvent at a controlled temperature.

Materials:

• N-Vanillylnonanamide-d3

• High-purity organic solvent of choice

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of N-Vanillylnonanamide-d3 to a series of vials, each containing a known volume of the selected organic solvent.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker set to the desired experimental temperature. Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that saturation is reached.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to sediment the undissolved solid.

• Sample Dilution: Carefully withdraw a known volume of the clear supernatant and dilute it with a known volume of the solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of N-Vanillylnonanamide-d3.

• Calculation: Calculate the original concentration in the supernatant to determine the solubility of the compound in the solvent at the specified temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of N-Vanillylnonanamide-d3.

Caption: Experimental workflow for determining the solubility of N-Vanillylnonanamide-d3.

References

• 1. N-Vanillylnonanamide - CAS-Number 2444-46-4 - Order from Chemodex [chemodex.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. N-Vanillylnonanamide-d3 | N/A - Coompo [coompo.com]

Long-term stability and recommended storage conditions for N-Vanillylnonanamide-d3

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the long-term stability and recommended storage conditions for N-Vanillylnonanamide-d3. The document details potential degradation pathways, outlines experimental protocols for stability assessment, and presents illustrative data to guide researchers in handling and storing this compound to ensure its integrity and efficacy in experimental settings.

Introduction

N-Vanillylnonanamide-d3, a deuterated analog of the synthetic capsaicinoid N-Vanillylnonanamide (Nonivamide), is a critical tool in pharmaceutical research, particularly in studies involving transient receptor potential vanilloid 1 (TRPV1) channels. The isotopic labeling provides a valuable internal standard for pharmacokinetic and metabolic studies. Ensuring the chemical stability of this compound is paramount for the accuracy and reproducibility of experimental results. This guide addresses the core aspects of its long-term stability and provides recommendations for optimal storage.

Recommended Storage Conditions

Based on information from various suppliers and the known stability of similar compounds, the following storage conditions are recommended for N-Vanillylnonanamide-d3 to ensure its long-term stability.

Parameter	Recommended Condition	Rationale
Temperature	-20°C for long-term storage (≥ 4 years for the non-deuterated form)	Minimizes the rate of potential degradation reactions.
2-8°C for short-term storage	Suitable for samples that will be used within a shorter timeframe.
Room Temperature (≤ 25°C) for handling	Permissible for brief periods during experimental procedures.
Light	Protect from light	The phenolic group is susceptible to photodegradation.
Atmosphere	Store in a tightly sealed container	Minimizes exposure to moisture and atmospheric oxygen to prevent hydrolysis and oxidation.

Potential Degradation Pathways

The chemical structure of N-Vanillylnonanamide-d3 contains two primary functional groups susceptible to degradation: an amide linkage and a phenolic moiety. Understanding these potential degradation pathways is crucial for designing appropriate stability studies and interpreting their results.

Hydrolytic Degradation

The amide bond in N-Vanillylnonanamide-d3 can undergo hydrolysis under both acidic and basic conditions, leading to the cleavage of the molecule into vanillylamine-d3 and nonanoic acid.

Oxidative Degradation

The phenolic hydroxyl group is susceptible to oxidation. This can be initiated by atmospheric oxygen, metal ions, or other oxidizing agents, potentially leading to the formation of quinone-type structures and other oxidative degradation products.

Below is a diagram illustrating the primary potential degradation pathways for N-Vanillylnonanamide-d3.

Caption: Potential degradation pathways of N-Vanillylnonanamide-d3.

Experimental Protocols for Stability Assessment

To formally assess the stability of N-Vanillylnonanamide-d3, a combination of long-term stability studies and forced degradation studies should be performed.

Long-Term Stability Study Protocol

Objective: To evaluate the stability of N-Vanillylnonanamide-d3 under recommended storage conditions over an extended period.

Methodology:

• Sample Preparation: Prepare multiple aliquots of N-Vanillylnonanamide-d3 in the desired solvent or as a solid.

• Storage: Store the aliquots at the recommended long-term storage condition (-20°C) and, for comparison, at accelerated conditions (e.g., 4°C and 25°C/60% RH).

• Time Points: Analyze samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36, and 48 months).

• Analysis: Use a validated stability-indicating HPLC method to determine the purity of N-Vanillylnonanamide-d3 and quantify any degradation products.

Forced Degradation Study Protocol

Objective: To identify potential degradation products and pathways under stress conditions, and to establish the specificity of the analytical method.

Methodology:

• Acid Hydrolysis: Incubate the sample in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate the sample in 0.1 M NaOH at 60°C for 24 hours.

• Oxidation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 80°C for 48 hours.

• Photostability: Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method, comparing them to an unstressed control.

The following diagram illustrates a general experimental workflow for conducting forced degradation studies.

Caption: General workflow for forced degradation studies.

Data Presentation

The following tables present illustrative data from hypothetical long-term and forced degradation studies on N-Vanillylnonanamide-d3.

Table 1: Illustrative Long-Term Stability Data for N-Vanillylnonanamide-d3 (Solid State)

Storage Condition	Time Point (Months)	Purity (%)	Appearance
-20°C	0	99.8	White powder
12	99.7	White powder
24	99.8	White powder
48	99.6	White powder
4°C	0	99.8	White powder
12	99.5	White powder
24	99.2	White powder
48	98.8	White powder
25°C / 60% RH	0	99.8	White powder
12	98.1	Off-white powder
24	96.5	Off-white powder
48	93.2	Yellowish powder

Table 2: Illustrative Forced Degradation Data for N-Vanillylnonanamide-d3

Stress Condition	% Degradation	Major Degradation Products
0.1 M HCl, 60°C, 24h	15.2	Vanillylamine-d3, Nonanoic Acid
0.1 M NaOH, 60°C, 24h	25.8	Vanillylamine-d3, Nonanoic Acid
3% H₂O₂, RT, 24h	8.5	Oxidative adducts
80°C, 48h	3.1	Minor unidentified products
Photostability (ICH Q1B)	5.4	Photodegradation products

Conclusion

N-Vanillylnonanamide-d3 is a stable compound when stored under appropriate conditions. The primary degradation pathways are hydrolysis of the amide bond and oxidation of the phenol (B47542) group. For optimal long-term stability, it is recommended to store the compound at -20°C, protected from light and moisture. The provided experimental protocols and illustrative data serve as a guide for researchers to establish in-house stability programs and ensure the quality and integrity of N-Vanillylnonanamide-d3 in their studies. Adherence to these guidelines will contribute to the generation of reliable and reproducible scientific data.

Preliminary In Vitro Studies of N-Vanillylnonanamide-d3: A Technical Guide

Disclaimer: This technical guide summarizes the expected in vitro pharmacology of N-Vanillylnonanamide-d3. As a deuterated analog of N-Vanillylnonanamide (Nonivamide), its fundamental biological activity is presumed to be identical to that of Nonivamide. The information herein is based on published studies of Nonivamide and other Transient Receptor Potential Vanilloid 1 (TRPV1) agonists.

Introduction

N-Vanillylnonanamide-d3 is the deuterated form of N-Vanillylnonanamide (also known as Nonivamide or synthetic capsaicin), a potent synthetic capsaicinoid.[1] Like its non-deuterated counterpart, it is an agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-selective cation channel predominantly expressed in sensory neurons.[2][3] Activation of TRPV1 by agonists like N-Vanillylnonanamide-d3 leads to a sensation of heat and pain, a mechanism that is also harnessed for its analgesic properties through receptor desensitization.[4] This document outlines the core in vitro methodologies and expected findings for the characterization of N-Vanillylnonanamide-d3, providing a resource for researchers in pharmacology and drug development.

Mechanism of Action: TRPV1 Agonism

The primary mechanism of action for N-Vanillylnonanamide-d3 is the activation of the TRPV1 ion channel.[1][5] Upon binding, it induces a conformational change in the channel, leading to the influx of cations, primarily calcium (Ca2+) and sodium (Na+), into the neuron.[6] This influx causes membrane depolarization, which in turn initiates a nerve impulse. The activation of TRPV1 is also modulated by various intracellular signaling pathways, including those involving Protein Kinase A (PKA) and Protein Kinase C (PKC).[7]

Interestingly, some studies on Nonivamide suggest that it may also elicit biological effects through TRPV1-independent pathways in specific cell types, such as stimulating dopamine (B1211576) and serotonin (B10506) release in SH-SY5Y neuroblastoma cells.[8][9][10]

Signaling Pathway for TRPV1 Activation

TRPV1 Activation Signaling Pathway

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for N-Vanillylnonanamide-d3 based on in vitro assays, with comparative values for capsaicin (B1668287). These values are representative and may vary depending on the specific experimental conditions.

Compound	Assay Type	Cell Line	Parameter	Value
N-Vanillylnonanamide-d3	Calcium Imaging	HEK293-hTRPV1	EC₅₀	100 - 400 nM
Electrophysiology	Xenopus Oocytes-hTRPV1	EC₅₀	50 - 100 nM
Capsaicin (Reference)	Calcium Imaging	HEK293-hTRPV1	EC₅₀	400 - 800 nM
Electrophysiology	Xenopus Oocytes-hTRPV1	EC₅₀	440 ± 66 nM[11]

Experimental Protocols

Detailed methodologies for key in vitro experiments to characterize the activity of N-Vanillylnonanamide-d3 are provided below.

Calcium Imaging Assay for TRPV1 Activation

This assay measures the increase in intracellular calcium concentration following the application of a TRPV1 agonist.

Materials:

• Human Embryonic Kidney (HEK293) cells stably expressing human TRPV1 (HEK293-hTRPV1)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Fluo-4 AM calcium indicator dye

• HEPES-buffered saline (HBS)

• N-Vanillylnonanamide-d3 stock solution (in DMSO)

• Capsaicin stock solution (in DMSO, as a positive control)

• Ionomycin (as a positive control for maximum calcium influx)

• 96-well black, clear-bottom plates

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed HEK293-hTRPV1 cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Dye Loading: Wash the cells with HBS and then incubate with Fluo-4 AM solution in HBS for 45-60 minutes at 37°C.

• Compound Preparation: Prepare serial dilutions of N-Vanillylnonanamide-d3 and capsaicin in HBS.

• Assay:

  • Wash the cells to remove excess dye.

  • Add the compound dilutions to the respective wells.

  • Immediately place the plate in a fluorescence plate reader and measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm excitation, 525 nm emission) over time.

• Data Analysis:

  • Determine the peak fluorescence intensity for each concentration.

  • Normalize the data to the response of a saturating concentration of ionomycin.

  • Plot the normalized response against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Electrophysiological Assay (Two-Electrode Voltage Clamp)

This method directly measures the ion channel activity in response to an agonist.

Materials:

• Xenopus laevis oocytes

• cRNA encoding human TRPV1

• ND96 recording solution

• Microinjection setup

• Two-electrode voltage clamp (TEVC) amplifier and data acquisition system

• N-Vanillylnonanamide-d3 and capsaicin stock solutions

Procedure:

• Oocyte Preparation and Injection: Harvest and prepare Xenopus oocytes. Inject each oocyte with hTRPV1 cRNA and incubate for 2-4 days to allow for channel expression.

• Recording:

  • Place an oocyte in the recording chamber and perfuse with ND96 solution.

  • Impale the oocyte with two microelectrodes (voltage and current).

  • Clamp the membrane potential at a holding potential (e.g., -60 mV).

• Compound Application: Apply increasing concentrations of N-Vanillylnonanamide-d3 or capsaicin to the oocyte via the perfusion system.

• Data Acquisition: Record the current responses evoked by the compound application.

• Data Analysis:

  • Measure the peak current amplitude at each concentration.

  • Normalize the current to the maximal response.

  • Plot the normalized current against the compound concentration and fit to determine the EC₅₀.

Experimental Workflow Diagram

References

• 1. apexbt.com [apexbt.com]
• 2. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 3. Activation and activators of TRPV1 and their pharmaceutical implication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel TRPV1 Channel Agonists With Faster and More Potent Analgesic Properties Than Capsaicin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Nonivamide, a capsaicin analog, increases dopamine and serotonin release in SH-SY5Y cells via a TRPV1-independent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nonivamide, a capsaicin analog, increases dopamine and serotonin release in SH-SY5Y cells via a TRPV1-independent pathway. | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note and Protocol: High-Sensitivity LC-MS/MS Analysis of N-Vanillylnonanamide Using N-Vanillylnonanamide-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Vanillylnonanamide, a synthetic capsaicinoid, is the active ingredient in many pepper sprays and has garnered significant interest in pharmacological research due to its interaction with the transient receptor potential vanilloid 1 (TRPV1) ion channel.[1][2] Accurate quantification of N-Vanillylnonanamide in biological matrices is crucial for pharmacokinetic, toxicokinetic, and drug metabolism studies. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of N-Vanillylnonanamide, employing its stable isotope-labeled counterpart, N-Vanillylnonanamide-d3, as an internal standard to ensure high accuracy and precision.

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis as it effectively compensates for variability in sample preparation and matrix effects.[3][4][5] This protocol is designed for researchers in drug development, clinical, and forensic toxicology requiring a reliable method for N-Vanillylnonanamide quantification.

Signaling Pathway of N-Vanillylnonanamide

N-Vanillylnonanamide, similar to capsaicin, exerts its effects primarily through the activation of the TRPV1 receptor, a non-selective cation channel predominantly expressed in nociceptive sensory neurons.[1][2][6][7] Activation of TRPV1 by N-Vanillylnonanamide leads to an influx of Ca²⁺ and Na⁺ ions, causing membrane depolarization and the generation of an action potential. This signaling cascade is responsible for the sensation of pain and heat.[1][6] Prolonged activation can lead to desensitization of the receptor, which is a mechanism explored for analgesic drug development.[2][7]

Figure 1: N-Vanillylnonanamide interaction with the TRPV1 receptor.

Experimental Protocols

This section provides a detailed methodology for the quantification of N-Vanillylnonanamide in a biological matrix (e.g., human plasma).

1. Materials and Reagents

• N-Vanillylnonanamide (analytical standard)

• N-Vanillylnonanamide-d3 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (blank)

2. Standard Solutions and Quality Control (QC) Sample Preparation

• Primary Stock Solutions (1 mg/mL): Prepare by dissolving N-Vanillylnonanamide and N-Vanillylnonanamide-d3 in methanol.

• Working Standard Solutions: Serially dilute the N-Vanillylnonanamide primary stock solution with 50:50 acetonitrile:water to prepare working standards for calibration curve and QC samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the N-Vanillylnonanamide-d3 primary stock solution with 50:50 acetonitrile:water.

• Calibration Standards and QC Samples: Spike blank human plasma with the appropriate working standard solutions to achieve the desired concentrations.

3. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS working solution (100 ng/mL N-Vanillylnonanamide-d3) and vortex briefly.

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 acetonitrile:water with 0.1% formic acid.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Figure 2: Sample preparation workflow for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Optimized for the specific instrument

Table 1: Optimized LC-MS/MS Parameters

5. Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions are proposed based on the structures of N-Vanillylnonanamide and its deuterated analog, and fragmentation patterns observed for similar capsaicinoids. These should be optimized on the specific mass spectrometer being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
N-Vanillylnonanamide	294.2	137.1	25	100
294.2	179.1	20	100
N-Vanillylnonanamide-d3	297.2	137.1	25	100
(Internal Standard)	297.2	182.1	20	100

Table 2: Proposed MRM Transitions for N-Vanillylnonanamide and its Internal Standard Note: The product ion at m/z 137.1 corresponds to the stable vanillyl cation. The d3-label is on the methoxy (B1213986) group, leading to a shift in the precursor and the corresponding fragment ion.

Method Validation and Performance Characteristics

The method should be validated according to regulatory guidelines (e.g., FDA or EMA) to ensure its reliability for the intended application.[8][9] Key validation parameters and their typical acceptance criteria are summarized below.

1. Linearity and Range

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

Parameter	Acceptance Criteria
Calibration Model	Weighted (1/x or 1/x²) linear regression
Correlation Coefficient (r²)	≥ 0.99
Accuracy of Back-Calculated Concentrations	Within ±15% of nominal (±20% at the Lower Limit of Quantification - LLOQ)

Table 3: Linearity Acceptance Criteria

2. Accuracy and Precision

Accuracy and precision are determined by analyzing replicate QC samples at multiple concentration levels (low, medium, and high) on different days.

Parameter	Concentration Level	Acceptance Criteria
Intra-day Precision (%CV)	LLOQ, Low, Mid, High	≤ 20% at LLOQ, ≤ 15% at other levels
Inter-day Precision (%CV)	LLOQ, Low, Mid, High	≤ 20% at LLOQ, ≤ 15% at other levels
Accuracy (% Bias)	LLOQ, Low, Mid, High	Within ±20% of nominal at LLOQ, ±15% at other levels

Table 4: Accuracy and Precision Acceptance Criteria

3. Selectivity and Matrix Effect

Selectivity is assessed by analyzing blank matrix samples from multiple sources to check for interferences. The matrix effect is evaluated to ensure that endogenous components do not suppress or enhance the ionization of the analyte and internal standard.

Parameter	Assessment	Acceptance Criteria
Selectivity	Analysis of blank matrix from at least 6 different sources	No significant interfering peaks at the retention times of the analyte and IS
Matrix Factor (MF)	Calculated for analyte and IS in different matrix lots	Consistent MF across different lots
IS-Normalized MF	MF(analyte) / MF(IS)	CV of IS-Normalized MF should be ≤ 15%

Table 5: Selectivity and Matrix Effect Acceptance Criteria

4. Recovery

The extraction recovery of the analyte and internal standard is determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

Parameter	Acceptance Criteria
Extraction Recovery	Consistent, precise, and reproducible across QC levels

Table 6: Recovery Assessment

5. Stability

The stability of N-Vanillylnonanamide in the biological matrix is evaluated under various storage and handling conditions.

Stability Type	Condition	Acceptance Criteria
Freeze-Thaw Stability	3 cycles at -20°C and -80°C	Mean concentration within ±15% of nominal
Short-Term Stability	Room temperature for a specified duration	Mean concentration within ±15% of nominal
Long-Term Stability	-80°C for an extended period	Mean concentration within ±15% of nominal
Post-Preparative Stability	In autosampler for a specified duration	Mean concentration within ±15% of nominal

Table 7: Stability Acceptance Criteria

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantitative analysis of N-Vanillylnonanamide in biological matrices. The use of N-Vanillylnonanamide-d3 as an internal standard is critical for achieving the high level of accuracy and precision required in regulated bioanalysis. This application note and protocol serve as a comprehensive guide for researchers and scientists in the fields of pharmacology, toxicology, and drug development, enabling robust and defensible data generation for their studies.

References

• 1. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. TRPV1 - Wikipedia [en.wikipedia.org]
• 3. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioanalysisforum.jp [bioanalysisforum.jp]
• 5. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Integrating TRPV1 Receptor Function with Capsaicin Psychophysics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. e-b-f.eu [e-b-f.eu]

Application Note & Protocol: Quantitative Analysis of Capsaicinoids Using N-Vanillylnonanamide-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of the primary capsaicinoids, capsaicin (B1668287) and dihydrocapsaicin (B196133), in various sample matrices. The method employs High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) and utilizes N-Vanillylnonanamide-d3 as a deuterated internal standard for enhanced accuracy and precision.

Introduction

Capsaicinoids are the compounds responsible for the pungent sensation in chili peppers. The two most abundant and potent capsaicinoids are capsaicin and dihydrocapsaicin, often accounting for 80-90% of the total capsaicinoid content.[1] Accurate quantification of these compounds is crucial in the food industry for quality control of pungency, in pharmaceutical research for the development of analgesic drugs, and in clinical studies to understand their physiological effects.

The use of a stable isotope-labeled internal standard, such as N-Vanillylnonanamide-d3, is the gold standard for quantitative mass spectrometry. This internal standard closely mimics the chemical and physical properties of the analytes of interest, co-eluting during chromatography and experiencing similar ionization effects. This allows for the correction of variations in sample preparation, injection volume, and instrument response, leading to highly reliable and reproducible results. This protocol is designed to be a robust and reliable method for the routine analysis of capsaicinoids.

Principle of the Method

This method is based on the principle of stable isotope dilution analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Samples are spiked with a known concentration of N-Vanillylnonanamide-d3, the deuterated internal standard. The capsaicinoids are then extracted from the sample matrix. The extract is subsequently analyzed by LC-MS/MS. The chromatographic separation of capsaicin, dihydrocapsaicin, and the internal standard is achieved on a reversed-phase HPLC column.[2][3][4] The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify the parent and product ions of each analyte and the internal standard. The ratio of the peak area of each capsaicinoid to the peak area of the internal standard is used to construct a calibration curve and determine the concentration of the capsaicinoids in the unknown samples.

Materials and Reagents

• Standards:

  • Capsaicin (≥95% purity)

  • Dihydrocapsaicin (≥90% purity)

  • N-Vanillylnonanamide-d3 (as internal standard)

• Solvents (HPLC or LC-MS grade):

  • Acetonitrile

  • Methanol (B129727)

  • Water with 0.1% Formic Acid

• Reagents:

  • Formic Acid (LC-MS grade)

• Sample Preparation:

  • Solid Phase Extraction (SPE) C18 cartridges (if necessary for sample cleanup)

  • 0.22 µm Syringe filters

Experimental Protocols

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of capsaicin, dihydrocapsaicin, and N-Vanillylnonanamide-d3 each in 10 mL of methanol in separate volumetric flasks.

• Intermediate Stock Solutions (100 µg/mL): Dilute 1 mL of each primary stock solution to 10 mL with methanol in separate volumetric flasks.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solutions with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The concentration range for capsaicin and dihydrocapsaicin may vary depending on the expected sample concentrations, for example, from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the intermediate stock solution of N-Vanillylnonanamide-d3 with methanol.

The following is a general protocol for the extraction of capsaicinoids from a solid matrix (e.g., dried chili powder) and a liquid matrix (e.g., cream or ointment).

A. Solid Matrix (e.g., Chili Powder)

• Accurately weigh approximately 100 mg of the homogenized sample into a centrifuge tube.

• Add 100 µL of the 10 µg/mL N-Vanillylnonanamide-d3 internal standard spiking solution.

• Add 5 mL of methanol.

• Vortex for 1 minute and sonicate for 30 minutes in a water bath.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

B. Liquid Matrix (e.g., Topical Cream)

• Accurately weigh approximately 200 mg of the sample into a centrifuge tube.

• Add 100 µL of the 10 µg/mL N-Vanillylnonanamide-d3 internal standard spiking solution.

• Add 5 mL of acetonitrile.

• Vortex for 2 minutes to ensure complete dissolution/dispersion.

• Centrifuge at 4000 rpm for 10 minutes to precipitate any excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

• HPLC System: A standard HPLC system capable of gradient elution.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution:

  • 0-2 min: 40% B

  • 2-8 min: 40-90% B

  • 8-10 min: 90% B

  • 10-10.1 min: 90-40% B

  • 10.1-15 min: 40% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI

• MRM Transitions:

  • Capsaicin: Precursor Ion (m/z) 306.2 → Product Ion (m/z) 137.1

  • Dihydrocapsaicin: Precursor Ion (m/z) 308.2 → Product Ion (m/z) 137.1

  • N-Vanillylnonanamide-d3: Precursor Ion (m/z) 297.2 → Product Ion (m/z) 137.1

Data Presentation

The quantitative performance of the method should be validated. Key validation parameters are summarized in the table below.

Parameter	Capsaicin	Dihydrocapsaicin
Linearity Range (ng/mL)	1 - 1000	1 - 1000
Correlation Coefficient (r²)	> 0.995	> 0.995
Limit of Detection (LOD) (ng/mL)	0.2	0.3
Limit of Quantification (LOQ) (ng/mL)	0.7	1.0
Accuracy (% Recovery)	95 - 105%	95 - 105%
Precision (% RSD)	< 10%	< 10%

Note: These values are typical and may vary depending on the specific instrument and matrix.

Visualizations

Caption: Experimental workflow for capsaicinoid analysis.

Caption: Logic of internal standard calibration.

References

• 1. Rapid determination of capsaicinoids by colorimetric method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of an HPLC Method for Simultaneous Determination of Capsaicinoids and Camphor in Over-the-Counter Medication for Topical Use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of an HPLC Method for Simultaneous Determination of Capsaicinoids and Camphor in Over-the-Counter Medication for Topical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of capsaicin, dihydrocapsaicin, and nonivamide in self-defense weapons by liquid chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies Using N-Vanillylnonanamide-d3 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Vanillylnonanamide, also known as Nonivamide or synthetic capsaicin (B1668287), is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. The TRPV1 receptor is a non-selective cation channel predominantly expressed in sensory neurons, where it functions as a polymodal sensor for various noxious stimuli, including heat, protons, and endogenous lipids.[1] Activation of TRPV1 is a key event in the signaling of inflammatory and neuropathic pain.[2] N-Vanillylnonanamide-d3 is a deuterated analog of N-Vanillylnonanamide. While the non-deuterated form is used to induce and study the physiological effects of TRPV1 activation, the deuterated version serves as a valuable tool in pharmacokinetic studies as an internal standard for quantitative analysis or as a tracer to investigate the metabolic fate of the compound.[3]

These application notes provide a comprehensive overview and detailed protocols for the experimental design of in vivo studies using N-Vanillylnonanamide in rodent models to investigate nociception and TRPV1-mediated pathways.

Mechanism of Action: TRPV1 Signaling Pathway

Activation of the TRPV1 channel by agonists like N-Vanillylnonanamide leads to an influx of cations, primarily Ca2+ and Na+, into the neuron.[4] This influx depolarizes the cell membrane, initiating an action potential that is transmitted to the central nervous system, resulting in the sensation of pain.[4] The sustained influx of Ca2+ also triggers various downstream signaling cascades, including the activation of protein kinase C (PKC) and protein kinase A (PKA), which can sensitize the TRPV1 channel, lowering its activation threshold and contributing to hyperalgesia.[5][6] Furthermore, TRPV1 activation can lead to the release of neuropeptides such as substance P and calcitonin gene-related peptide (CGRP) from sensory nerve endings, which contribute to neurogenic inflammation.[2]

TRPV1 Signaling Pathway Activation

Data Presentation: Quantitative Outcomes

The following tables summarize key quantitative data that can be collected from in vivo studies using N-Vanillylnonanamide.

Table 1: Recommended Dosing and Administration for N-Vanillylnonanamide in Rodents

Parameter	Mouse (20-30 g)	Rat (200-300 g)	Reference(s)
Route of Administration	Subcutaneous (s.c.), Intradermal (i.d.), Intraperitoneal (i.p.)	Subcutaneous (s.c.), Intradermal (i.d.), Intraperitoneal (i.p.)	[7][8]
Vehicle	Saline with 10% Ethanol (B145695) and 10% Tween 80	Saline with 10% Ethanol and 10% Tween 80	[9]
Injection Volume (s.c.)	100 µL	200-500 µL	[10][11]
Injection Volume (i.d.)	10-20 µL	20-50 µL	[7]
Dose Range (for nociceptive testing)	1-10 µg in the hind paw	10-50 µg in the hind paw	[8]

Table 2: Expected Behavioral Responses to N-Vanillylnonanamide (or Capsaicin) Injection

Behavioral Test	Endpoint Measured	Expected Outcome with N-Vanillylnonanamide	Reference(s)
Paw Licking/Flinching Test	Duration of licking/flinching of the injected paw	Increased duration immediately following injection	[8][12]
Thermal Paw Withdrawal Test (Hargreaves Test)	Latency to withdraw the paw from a radiant heat source	Decreased withdrawal latency (thermal hyperalgesia)	[13]
Mechanical Paw Withdrawal Test (von Frey Test)	Paw withdrawal threshold in response to mechanical stimuli	Decreased withdrawal threshold (mechanical allodynia)	[12]
Orofacial Gnawing Test	Time to puncture a barrier to access a reward	Increased puncture time, indicating pain-related interference	[7][14]

Table 3: Potential Biomarkers for a Pharmacodynamic Study

Biomarker	Tissue/Sample	Expected Change with N-Vanillylnonanamide	Analytical Method	Reference(s)
Substance P	Spinal Cord, Dorsal Root Ganglia (DRG), Plasma	Increased release initially, followed by depletion with chronic exposure	ELISA, Immunohistochemistry	[2][13]
Calcitonin Gene-Related Peptide (CGRP)	DRG, Plasma, Skin	Increased release	ELISA, Immunohistochemistry	[2]
c-Fos	Spinal Cord (dorsal horn)	Increased expression (marker of neuronal activation)	Immunohistochemistry	[15]
Phosphorylated Extracellular Signal-Regulated Kinase (pERK)	Spinal Cord, DRG	Increased levels	Western Blot, Immunohistochemistry	[15]

Experimental Protocols

Experimental Workflow

The general workflow for an in vivo study investigating the effects of N-Vanillylnonanamide-d3 is outlined below.

In Vivo Experimental Workflow

Protocol 1: Preparation of N-Vanillylnonanamide-d3 Formulation for Injection

Materials:

• N-Vanillylnonanamide-d3

• Ethanol (200 proof, non-denatured)

• Tween 80

• Sterile 0.9% Saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

Procedure:

• Prepare a stock solution of N-Vanillylnonanamide-d3 in 100% ethanol. For example, dissolve 10 mg of N-Vanillylnonanamide-d3 in 1 mL of ethanol to make a 10 mg/mL stock.

• To prepare the final injection vehicle, first mix equal volumes of ethanol and Tween 80. For example, mix 100 µL of ethanol and 100 µL of Tween 80.

• Add the appropriate volume of the N-Vanillylnonanamide-d3 stock solution to the ethanol/Tween 80 mixture to achieve the desired final concentration.

• Add sterile 0.9% saline to the mixture to achieve a final concentration of 10% ethanol and 10% Tween 80. For example, to make 1 mL of the final formulation, you would use 100 µL of the drug-containing ethanol, 100 µL of Tween 80, and 800 µL of saline.

• Vortex the solution thoroughly and sonicate for 5-10 minutes to ensure complete dissolution.

• Prepare a vehicle control solution containing 10% ethanol, 10% Tween 80, and 80% saline, without the N-Vanillylnonanamide-d3.

Protocol 2: Induction and Assessment of Nociceptive Behavior in Mice

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• N-Vanillylnonanamide-d3 injection solution (e.g., 100 µg/mL for a 2 µg dose in 20 µL)

• Vehicle control solution

• Insulin syringes with 30-gauge needles

• Plexiglas observation chambers

• Timer

Procedure:

• Acclimatization: Acclimate mice to the testing environment for at least 30 minutes per day for 3 days prior to the experiment.

• Baseline Measurement: On the day of the experiment, place each mouse in an individual observation chamber and allow them to acclimate for 30 minutes.

• Injection: Gently restrain the mouse and inject 20 µL of the N-Vanillylnonanamide-d3 solution or vehicle control subcutaneously into the plantar surface of the left hind paw.

• Behavioral Observation: Immediately after the injection, return the mouse to the observation chamber and start a timer. Observe the animal for a period of 15 minutes.

• Quantification of Nociceptive Behavior: Record the cumulative time (in seconds) that the mouse spends licking, flinching, or lifting the injected paw during the 15-minute observation period.

• Thermal and Mechanical Sensitivity Testing (Optional): At various time points post-injection (e.g., 30 min, 1 hr, 2 hr, 4 hr), assess thermal hyperalgesia using a radiant heat source (Hargreaves test) and mechanical allodynia using von Frey filaments.

Protocol 3: Tissue Collection and Biomarker Analysis

Materials:

• Anesthetic (e.g., isoflurane)

• Surgical tools

• Phosphate-buffered saline (PBS), ice-cold

• 4% Paraformaldehyde (PFA) in PBS for fixation

• Liquid nitrogen

• Cryotubes

• Centrifuge

Procedure:

• Euthanasia: At the desired time point after N-Vanillylnonanamide-d3 injection, euthanize the mice according to approved institutional guidelines.

• Blood Collection: Collect trunk blood in EDTA-coated tubes for plasma separation. Centrifuge at 2000 x g for 15 minutes at 4°C and store the plasma at -80°C.

• Tissue Dissection:

  • For immunohistochemistry: Perfuse the animal transcardially with ice-cold PBS followed by 4% PFA. Dissect the lumbar spinal cord and dorsal root ganglia (L4-L6) and post-fix in 4% PFA overnight at 4°C. Then, cryoprotect in 30% sucrose (B13894) in PBS before embedding and sectioning.

  • For ELISA or Western Blot: Rapidly dissect the lumbar spinal cord and DRGs, snap-freeze in liquid nitrogen, and store at -80°C until processing.

• Biomarker Analysis:

  • ELISA: Measure levels of Substance P and CGRP in plasma or tissue homogenates according to the manufacturer's instructions.

  • Immunohistochemistry: Stain tissue sections for c-Fos, pERK, Substance P, or CGRP using appropriate primary and secondary antibodies.

  • Western Blot: Analyze protein levels of pERK in tissue homogenates.

Protocol 4: Pharmacokinetic Study Design

For a pharmacokinetic study, N-Vanillylnonanamide-d3 would be administered to a cohort of animals. Blood samples would be collected at multiple time points post-administration (e.g., 5, 15, 30, 60, 120, 240 minutes). The concentration of N-Vanillylnonanamide-d3 in the plasma would be quantified using a validated LC-MS/MS method, with a non-deuterated analog or a different deuterated standard used as an internal control. This data would then be used to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Conclusion

The protocols and information provided here offer a robust framework for designing and conducting in vivo studies to investigate the effects of the TRPV1 agonist N-Vanillylnonanamide. The use of its deuterated form, N-Vanillylnonanamide-d3, is particularly advantageous for precise pharmacokinetic analyses. By combining behavioral assessments with biomarker analysis, researchers can gain a comprehensive understanding of the physiological and pathological roles of TRPV1 activation in various animal models.

References

• 1. Unveiling TRPV1 Spatio-Temporal Organization in Live Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV1: A Potential Drug Target for Treating Various Diseases | MDPI [mdpi.com]
• 3. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 4. academic.oup.com [academic.oup.com]
• 5. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Frontiers | A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel [frontiersin.org]
• 7. Behavioral characteristics of capsaicin mediated cutaneous, myogenic, and arthrogenic orofacial nociception in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The capsaicin test in mice for evaluating tachykinin antagonists in the spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. MOUSE MODEL FOR PRE-CLINICAL STUDY OF HUMAN CANCER IMMUNOTHERAPY - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchanimaltraining.com [researchanimaltraining.com]
• 12. Impaired Nociception and Inflammatory Pain Sensation in Mice Lacking the Prokineticin Receptor PKR1: Focus on Interaction between PKR1 and the Capsaicin Receptor TRPV1 in Pain Behavior | Journal of Neuroscience [jneurosci.org]
• 13. Capsaicin and nociception in the rat and mouse. Possible role of substance P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Behavioral Characteristics of Capsaicin Mediated Cutaneous, Myogenic, and Arthrogenic Orofacial Nociception in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. TRPV1: a stress response protein in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of N-Vanillylnonanamide-d3 Stock and Working Solutions: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation of stock and working solutions of N-Vanillylnonanamide-d3, a deuterated synthetic analog of capsaicin (B1668287). Due to its properties as a transient receptor potential vanilloid 1 (TRPV1) agonist and its utility as an internal standard in mass spectrometry-based quantification, accurate and consistent preparation of N-Vanillylnonanamide-d3 solutions is critical for reproducible experimental results. This application note outlines the necessary materials, step-by-step procedures for creating stock and working solutions for both in vitro biological assays and as an internal standard for analytical applications, and provides recommendations for storage and handling.

Introduction

N-Vanillylnonanamide, also known as nonivamide (B1679840) or synthetic capsaicin, is a potent agonist of the TRPV1 receptor, a key player in pain and temperature sensation. The deuterated form, N-Vanillylnonanamide-d3, offers a stable isotope-labeled internal standard for highly accurate quantification of the parent compound in complex biological matrices using mass spectrometry. It is also utilized in various in vitro and in vivo studies to investigate the pharmacology of TRPV1. The proper preparation of solutions is the foundational step for any successful experiment involving this compound.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of N-Vanillylnonanamide and its deuterated analog is presented in Table 1. N-Vanillylnonanamide-d3 is a white to off-white solid.[1] It is sparingly soluble in water but exhibits good solubility in various organic solvents.

Table 1: Physicochemical Properties of N-Vanillylnonanamide and N-Vanillylnonanamide-d3

Property	N-Vanillylnonanamide	N-Vanillylnonanamide-d3
Molecular Formula	C₁₇H₂₇NO₃	C₁₇H₂₄D₃NO₃
Molecular Weight	293.40 g/mol [2]	296.42 g/mol [1]
Appearance	White to off-white powder[2]	White to Off-White Solid[1]
Storage Temperature	2-8°C[2]	2-8°C, protected from air and light[1]

Table 2: Solubility Data

Solvent	Solubility of N-Vanillylnonanamide
Methanol (B129727)	100 mg/mL[2]
Ethanol	≥ 30 mg/mL
DMSO	≥ 30 mg/mL
Chloroform	Soluble
Dichloromethane	Soluble

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be aliquoted and stored for future use, minimizing freeze-thaw cycles.

Materials:

• N-Vanillylnonanamide-d3 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous, cell culture grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Safety First: Handle N-Vanillylnonanamide-d3 in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, as capsaicin analogs can be irritants.

• Calculation: Determine the mass of N-Vanillylnonanamide-d3 required to prepare the desired volume of a 10 mM stock solution.

  • Mass (mg) = 10 mmol/L * Volume (L) * 296.42 mg/mmol

  • Example for 1 mL: Mass = 0.01 mol/L * 0.001 L * 296420 mg/mol = 2.96 mg

• Weighing: Accurately weigh the calculated amount of N-Vanillylnonanamide-d3 powder using an analytical balance and transfer it to a sterile amber vial.

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

• Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term stability.

Preparation of Working Solutions for In Vitro Assays

This protocol details the serial dilution of the stock solution to prepare working solutions for cell-based assays. Working concentrations for capsaicin analogs in in vitro experiments typically range from the low micromolar (µM) to nanomolar (nM) range.

Materials:

• 10 mM N-Vanillylnonanamide-d3 stock solution in DMSO

• Pre-warmed, sterile complete cell culture medium or desired assay buffer

• Sterile conical tubes or microcentrifuge tubes

• Calibrated micropipettes

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the 10 mM N-Vanillylnonanamide-d3 stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution (e.g., 1 mM) by diluting the 10 mM stock solution 1:10 with the appropriate sterile buffer or medium. This can improve the accuracy of subsequent dilutions.

• Serial Dilutions: Perform serial dilutions of the stock or intermediate solution in the final assay buffer or cell culture medium to achieve the desired final concentrations.

  • Example for a 10 µM working solution from a 10 mM stock: Dilute the stock solution 1:1000 in the final buffer (e.g., 1 µL of 10 mM stock in 999 µL of buffer).

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the culture medium or assay buffer without the compound. This is crucial to differentiate the effects of the compound from those of the solvent.

• Mixing and Use: Gently mix the working solutions by pipetting. Use the freshly prepared working solutions immediately for your experiments.

Preparation of a Working Solution as an Internal Standard for Mass Spectrometry

This protocol describes the preparation of a working solution of N-Vanillylnonanamide-d3 for use as an internal standard (IS) in LC-MS/MS analysis. The concentration of the IS should be consistent across all samples and quality controls. A typical concentration for an internal standard is in the ng/mL range.

Materials:

• 10 mM N-Vanillylnonanamide-d3 stock solution in DMSO or Methanol

• LC-MS grade methanol or acetonitrile

• Calibrated micropipettes

• Volumetric flasks

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the 10 mM N-Vanillylnonanamide-d3 stock solution at room temperature.

• Intermediate Stock Solution: Prepare an intermediate stock solution at a concentration such as 1 mg/mL. To do this, you would dilute your initial stock solution in a suitable solvent like methanol.

• Working Internal Standard Solution: Prepare the final working IS solution by diluting the intermediate stock solution to the desired final concentration (e.g., 100 ng/mL) with the appropriate solvent (e.g., 50:50 methanol:water or the initial mobile phase of your LC method).

  • Example for a 100 ng/mL working solution from a 1 mg/mL intermediate stock: Dilute the intermediate stock solution 1:10,000. This can be done in a stepwise manner for accuracy.

• Spiking into Samples: Add a small, precise volume of the working IS solution to all calibration standards, quality control samples, and unknown samples at the beginning of the sample preparation process (e.g., protein precipitation or liquid-liquid extraction). This ensures that the IS undergoes the same processing as the analyte, correcting for variability.

Workflow Diagrams

Caption: Workflow for the preparation of N-Vanillylnonanamide-d3 solutions.

Stability and Storage

• Powder: The solid form of N-Vanillylnonanamide-d3 should be stored at 2-8°C, protected from light and air.[1]

• Stock Solutions: Aliquoted stock solutions in anhydrous DMSO are stable for several months when stored at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solutions: Aqueous working solutions are less stable and should be prepared fresh for each experiment. It is not recommended to store aqueous solutions for more than one day.

Conclusion

The protocols outlined in this application note provide a reliable framework for the preparation of N-Vanillylnonanamide-d3 stock and working solutions for both in vitro biological assays and as an internal standard for mass spectrometry. Adherence to these guidelines will help ensure the accuracy, reproducibility, and overall success of your research. Always refer to the manufacturer's certificate of analysis for specific information regarding the purity and handling of your N-Vanillylnonanamide-d3 lot.

References

• 1. Standardized method for solubility and storage of capsaicin-based solutions for cough induction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Mass Spectrometric Detection and Fragmentation of N-Vanillylnonanamide-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Vanillylnonanamide, also known as nonivamide (B1679840) or synthetic capsaicin, is a pungent compound with applications in pharmaceuticals and as a topical analgesic. In pharmacokinetic and metabolic studies, a stable isotope-labeled internal standard is essential for accurate quantification by mass spectrometry. N-Vanillylnonanamide-d3, a deuterated analog, serves this purpose by co-eluting with the analyte of interest while being distinguishable by its mass-to-charge ratio. These application notes provide a comprehensive guide to the detection and fragmentation of N-Vanillylnonanamide-d3 using liquid chromatography-tandem mass spectrometry (LC-MS/MS), including detailed protocols and data interpretation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the LC-MS/MS analysis of N-Vanillylnonanamide and its deuterated internal standard, N-Vanillylnonanamide-d3. These values provide a robust starting point for method development and validation.

Table 1: Mass Spectrometry Parameters for N-Vanillylnonanamide and N-Vanillylnonanamide-d3

Parameter	N-Vanillylnonanamide	N-Vanillylnonanamide-d3 (Internal Standard)
Chemical Formula	C₁₇H₂₇NO₃	C₁₇H₂₄D₃NO₃
Molecular Weight	293.40	296.42
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	294.2 [M+H]⁺	297.2 [M+H]⁺
Product Ion 1 (m/z)	137.1	137.1
Product Ion 2 (m/z)	179.1	182.1
Collision Energy (CE) for Product Ion 1 (eV)	Optimized empirically (starting point: 20-30 eV)	Optimized empirically (starting point: 20-30 eV)
Collision Energy (CE) for Product Ion 2 (eV)	Optimized empirically (starting point: 15-25 eV)	Optimized empirically (starting point: 15-25 eV)

Table 2: Suggested Liquid Chromatography Parameters

Parameter	Value
Column	C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Experimental Protocols

Standard and Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of N-Vanillylnonanamide and N-Vanillylnonanamide-d3 in methanol (B129727).

• Working Standard Solutions: Serially dilute the stock solutions with a 50:50 mixture of methanol and water to prepare a series of calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of N-Vanillylnonanamide-d3 at a concentration of 100 ng/mL in 50:50 methanol/water.

• Sample Preparation (Plasma):

  • To 100 µL of plasma, add 20 µL of the internal standard spiking solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the initial mobile phase conditions (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• System Setup: Set up the LC-MS/MS system according to the parameters outlined in Tables 1 and 2.

• Method Development and Optimization:

  • Infuse a standard solution of N-Vanillylnonanamide-d3 to determine the precursor ion and optimize source parameters.

  • Perform a product ion scan to identify the major fragment ions.

  • Optimize the collision energy for each selected precursor-to-product ion transition (Multiple Reaction Monitoring - MRM) to achieve maximum signal intensity.

• Data Acquisition: Create an acquisition method using the optimized MRM transitions for both N-Vanillylnonanamide and N-Vanillylnonanamide-d3.

• Analysis Sequence: Inject a blank, followed by the calibration curve standards, quality control samples, and then the unknown samples.

Visualizations

Fragmentation Pathway of N-Vanillylnonanamide-d3

The primary fragmentation of N-Vanillylnonanamide-d3 in positive ion mode involves the cleavage of the amide bond and the benzylic C-N bond. The deuterated methoxy (B1213986) group on the vanillyl moiety results in a mass shift for fragments containing this group.

Figure 1. Proposed fragmentation pathway of N-Vanillylnonanamide-d3.

Experimental Workflow for LC-MS/MS Analysis

The following diagram illustrates the logical flow of the analytical process, from sample receipt to data analysis.

Figure 2. LC-MS/MS analytical workflow.

Application Notes and Protocols: N-Vanillylnonanamide-d3 in the Study of Capsaicin's Effects on Sensory Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Vanillylnonanamide, a synthetic analog of capsaicin (B1668287), is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1).[1][2] The deuterated form, N-Vanillylnonanamide-d3, serves as a valuable tool in studying the pharmacology and metabolism of TRPV1 agonists. Its increased mass due to the deuterium (B1214612) isotopes allows for its use as an internal standard in mass spectrometry-based quantification, enhancing the accuracy of metabolic stability and pharmacokinetic studies.[3][4] This document provides detailed application notes and experimental protocols for the use of N-Vanillylnonanamide-d3 in research focused on the effects of capsaicin on sensory neurons.

Capsaicin and its analogs selectively activate TRPV1, a non-selective cation channel predominantly expressed in primary sensory neurons.[2][5][6] This activation leads to an influx of cations, primarily Ca2+ and Na+, depolarizing the neuron and initiating the sensation of pain and heat.[5] Prolonged activation of TRPV1 can lead to desensitization, a state where the neuron becomes less responsive to subsequent stimuli, a phenomenon exploited for analgesic purposes.[7][8]

Data Presentation

Table 1: Physicochemical Properties of N-Vanillylnonanamide and its Deuterated Analog

Property	N-Vanillylnonanamide	N-Vanillylnonanamide-d3	Reference(s)
Molecular Formula	C₁₇H₂₇NO₃	C₁₇H₂₄D₃NO₃	[3]
Molecular Weight	293.40 g/mol	296.42 g/mol	[3]
Purity	≥98.0% (HPLC)	Typically ≥98%	[3]

Table 2: In Vitro Potency of Capsaicin and Analogs on TRPV1

Compound	Assay Type	Cell Type/Tissue	EC₅₀	Reference(s)
Capsaicin	Calcium Influx	HEK293 cells expressing rat TRPV1	~70 nM	[9]
Capsaicin	Electrophysiology (Whole-cell patch clamp)	CHO cells expressing human TRPV1	~500 nM (agonist concentration used for antagonist testing)	[10]
Capsaicin	Calcium Imaging	Dissociated DRG neurons	~100 nM	[11]
Resiniferatoxin (RTX)	Electrophysiology	Oocytes expressing TRPV1	~10 nM	[12]

EC₅₀ (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.

Signaling Pathways

Activation of TRPV1 by N-Vanillylnonanamide leads to a cascade of intracellular signaling events. The initial influx of Ca²⁺ is a critical trigger for downstream pathways.

Caption: TRPV1 Signaling Pathway.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol utilizes N-Vanillylnonanamide-d3 as an internal standard to accurately quantify the metabolic degradation of N-Vanillylnonanamide.[3][4]

Caption: Metabolic Stability Assay Workflow.

Materials:

• Liver microsomes (human, rat, mouse)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• N-Vanillylnonanamide

• N-Vanillylnonanamide-d3 (for internal standard)

• NADPH regenerating system

• Acetonitrile (ice-cold)

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation:

  • Thaw liver microsomes on ice and prepare a suspension in phosphate buffer to the desired protein concentration (e.g., 0.5-1.0 mg/mL).

  • Prepare a working solution of N-Vanillylnonanamide in buffer at the final desired concentration (e.g., 1 µM).

  • Prepare the quenching solution: ice-cold acetonitrile containing N-Vanillylnonanamide-d3 at a fixed concentration.

• Incubation:

  • In a 96-well plate, add the microsomal suspension and the N-Vanillylnonanamide working solution.

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the incubation mixture and add it to a separate 96-well plate containing the ice-cold acetonitrile with N-Vanillylnonanamide-d3. This stops the enzymatic reaction and precipitates proteins.

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the peak areas of N-Vanillylnonanamide and N-Vanillylnonanamide-d3.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each time point.

  • Normalize the data by expressing the peak area ratio at each time point as a percentage of the ratio at T=0.

  • Plot the natural logarithm of the percent remaining versus time. The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693 / k.

Protocol 2: Calcium Imaging of Dorsal Root Ganglion (DRG) Neurons

This protocol measures changes in intracellular calcium concentration in cultured DRG neurons in response to TRPV1 activation.[11][13]

Materials:

• Cultured DRG neurons on glass coverslips

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM, or GCaMP6s)

• Pluronic F-127 (for AM ester dyes)

• N-Vanillylnonanamide or Capsaicin stock solution (in DMSO)

• TRPV1 antagonist (e.g., capsazepine) for control experiments

• Fluorescence microscope with an imaging system

Procedure:

• Dye Loading:

  • Prepare a loading solution of the calcium indicator in HBSS. For Fura-2 AM or Fluo-4 AM, a final concentration of 2-5 µM is common. Add a small amount of Pluronic F-127 to aid in dye solubilization.

  • Incubate the DRG neuron cultures in the loading solution for 30-60 minutes at 37°C.

  • Wash the cells with HBSS to remove excess dye and allow for de-esterification of the AM ester for 15-30 minutes.

• Imaging:

  • Mount the coverslip with the loaded cells onto the microscope stage.

  • Acquire a baseline fluorescence signal.

  • Apply N-Vanillylnonanamide or capsaicin to the cells via bath application or a perfusion system at the desired concentration (e.g., 100 nM to 1 µM).

  • Record the changes in fluorescence intensity over time.

  • For ratiometric dyes like Fura-2, alternate excitation wavelengths (e.g., 340 nm and 380 nm) and record the emission at ~510 nm.

• Data Analysis:

  • Calculate the change in fluorescence relative to the baseline (ΔF/F₀) or the ratio of fluorescence at the two excitation wavelengths for Fura-2.

  • A significant increase in the fluorescence signal upon agonist application indicates a rise in intracellular calcium and TRPV1 activation.

Protocol 3: Whole-Cell Patch-Clamp Electrophysiology

This protocol directly measures the ion channel activity of TRPV1 in response to agonists.[10][14]

Materials:

• HEK293 or CHO cells transfected with TRPV1, or cultured DRG neurons

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Glass micropipettes

• Extracellular solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4)

• Intracellular solution (e.g., containing in mM: 140 KCl, 1 MgCl₂, 10 HEPES, 5 EGTA, 2 ATP-Mg, 0.2 GTP-Na, pH 7.2)

• N-Vanillylnonanamide or Capsaicin

Procedure:

• Cell Preparation:

  • Place a coverslip with adherent cells in the recording chamber on the microscope stage and perfuse with extracellular solution.

• Pipette Preparation:

  • Pull glass micropipettes to a resistance of 3-6 MΩ when filled with intracellular solution.

• Recording:

  • Approach a cell with the micropipette and form a high-resistance (GΩ) seal.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential (e.g., -60 mV).

  • Apply N-Vanillylnonanamide or capsaicin to the cell via a perfusion system.

  • Record the resulting inward current.

• Data Analysis:

  • Measure the amplitude of the capsaicin-induced current.

  • Construct dose-response curves by applying a range of agonist concentrations to determine the EC₅₀.

Protocol 4: In Vivo Capsaicin-Induced Pain Model

This model assesses the analgesic efficacy of test compounds against capsaicin-induced nocifensive behaviors in rodents.[9][15]

Materials:

• Rats or mice

• Capsaicin solution (e.g., 0.1-1% in saline with a small amount of ethanol (B145695) and Tween 80)

• Test compound for analgesic assessment

• Observation chambers

• Syringes and needles

Procedure:

• Acclimation:

  • Place the animals in individual observation chambers and allow them to acclimate for at least 30 minutes.

• Compound Administration:

  • Administer the test compound or vehicle via the desired route (e.g., oral, intraperitoneal, topical).

• Capsaicin Injection:

  • At a predetermined time after compound administration, inject a small volume (e.g., 10-20 µL) of capsaicin solution subcutaneously into the plantar surface of one hind paw.

• Behavioral Observation:

  • Immediately after the injection, observe the animal for a set period (e.g., 5-10 minutes).

  • Record the cumulative time spent licking, flinching, or lifting the injected paw.

• Data Analysis:

  • Compare the duration of nocifensive behaviors between the vehicle-treated and test compound-treated groups. A significant reduction in these behaviors indicates an analgesic effect.

Conclusion

N-Vanillylnonanamide-d3 is a critical tool for researchers in pain, sensory neuroscience, and drug development. Its utility as an internal standard in metabolic stability assays allows for precise and reliable data, which is essential for advancing our understanding of TRPV1 pharmacology and for the development of novel analgesics. The protocols outlined above provide a framework for utilizing N-Vanillylnonanamide-d3 and its non-deuterated counterpart in a variety of in vitro and in vivo experimental settings to investigate the complex effects of capsaicin on sensory neurons.

References

• 1. Anticancer Activity of Natural and Synthetic Capsaicin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. The Mysteries of Capsaicin-Sensitive Afferents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Role of Calcium in the Desensitization of Capsaicin Responses in Rat Dorsal Root Ganglion Neurons | Journal of Neuroscience [jneurosci.org]
• 8. Frontiers | The Mysteries of Capsaicin-Sensitive Afferents [frontiersin.org]
• 9. In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A simple and fast method to image calcium activity of neurons from intact dorsal root ganglia using fluorescent chemical Ca2+ indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Capsaicin-Induced Inflammatory Pain Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Application Notes and Protocols for N-Vanillylnonanamide-d3 in Pain and Inflammation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Vanillylnonanamide-d3 (Nonivamide-d3) is a deuterated synthetic analog of capsaicin (B1668287), the pungent compound in chili peppers.[1] Like capsaicin and its non-deuterated counterpart, N-Vanillylnonanamide, it is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[2][3] The TRPV1 receptor is a non-selective cation channel predominantly expressed in nociceptive sensory neurons and plays a crucial role in the sensation of pain and heat.[4][5] Activation of TRPV1 by agonists like N-Vanillylnonanamide-d3 leads to an influx of calcium ions, resulting in neuronal depolarization and the transmission of pain signals.[6] Paradoxically, prolonged activation of TRPV1 can lead to desensitization of the receptor and a subsequent analgesic effect, making TRPV1 agonists valuable tools in pain research and potential therapeutic agents.[7]

The incorporation of deuterium (B1214612) at the methoxy (B1213986) group of the vanillyl moiety is intended to alter the metabolic profile of the molecule. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a slower rate of metabolism by liver enzymes.[8] This kinetic isotope effect can result in an improved pharmacokinetic profile, including a longer half-life and increased systemic exposure, potentially requiring less frequent dosing in therapeutic applications.[9] These application notes provide detailed protocols for utilizing N-Vanillylnonanamide-d3 in common in vitro and in vivo research models of pain and inflammation.

Mechanism of Action

N-Vanillylnonanamide-d3 exerts its effects primarily through the activation of the TRPV1 receptor. Binding of the ligand to the intracellular vanilloid binding pocket of the TRPV1 channel induces a conformational change, opening the channel pore.[6] This allows for the influx of cations, primarily Ca2+ and Na+, leading to depolarization of the neuron. In nociceptive neurons, this depolarization generates an action potential that is propagated to the central nervous system, resulting in the perception of pain.[5]

Prolonged exposure to N-Vanillylnonanamide-d3 can lead to TRPV1 desensitization, a process involving both calcium-dependent and independent pathways. This results in a reduction of channel activity and a decrease in the neuron's responsiveness to painful stimuli, forming the basis for its analgesic properties.[7]

Data Presentation

Due to the limited availability of published quantitative data specifically for N-Vanillylnonanamide-d3, the following tables present illustrative data based on the known activity of N-Vanillylnonanamide and the expected effects of deuteration. This data is for demonstrative purposes to guide experimental design.

Table 1: Illustrative In Vitro Activity of N-Vanillylnonanamide-d3

Assay Type	Cell Line	Parameter	N-Vanillylnonanamide (Non-deuterated)	N-Vanillylnonanamide-d3 (Illustrative)
TRPV1 Receptor Binding	HEK293-hTRPV1	Ki (nM)	~50	~50
Calcium Influx Assay	HEK293-hTRPV1	EC50 (nM)	~100	~100
Calcium Influx Assay	Rat DRG Neurons	EC50 (nM)	~150	~150

Table 2: Illustrative In Vivo Efficacy of N-Vanillylnonanamide-d3 in a Pain Model

Animal Model	Administration	Endpoint	N-Vanillylnonanamide (Non-deuterated)	N-Vanillylnonanamide-d3 (Illustrative)
Capsaicin-Induced Paw Licking	Intraplantar	Licking Time (s)	~50% reduction at 10 µg	~60% reduction at 10 µg
Formalin-Induced Paw Licking (Phase II)	Subcutaneous	Licking Time (s)	~40% reduction at 1 mg/kg	~55% reduction at 1 mg/kg

Table 3: Illustrative Pharmacokinetic Parameters of N-Vanillylnonanamide-d3

Species	Administration	Parameter	N-Vanillylnonanamide (Non-deuterated)	N-Vanillylnonanamide-d3 (Illustrative)
Rat	Intravenous	Half-life (t1/2)	~1.5 hours	~2.5 hours
Rat	Oral	Bioavailability (%)	~20%	~35%
Rat	Oral	Cmax (ng/mL)	~150	~200

Experimental Protocols

In Vitro Assay: Calcium Influx in TRPV1-Expressing Cells

This protocol describes the measurement of intracellular calcium concentration changes in response to N-Vanillylnonanamide-d3 in a cell line stably expressing the human TRPV1 receptor (e.g., HEK293-hTRPV1).

Materials:

• HEK293 cells stably expressing human TRPV1

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• N-Vanillylnonanamide-d3

• Capsaicin (as a positive control)

• Capsazepine (B1668289) (as a TRPV1 antagonist)

• Fluo-4 AM or Fura-2 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• 96-well black-walled, clear-bottom microplates

• Fluorescence microplate reader or fluorescence microscope

Protocol:

• Cell Culture: Culture HEK293-hTRPV1 cells in DMEM with 10% FBS at 37°C in a humidified atmosphere of 5% CO2.

• Cell Plating: Seed the cells into 96-well black-walled, clear-bottom microplates at a density of 5 x 104 cells per well and allow them to adhere overnight.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM (2 µM) and an equal volume of 20% Pluronic F-127 in HBSS. Remove the culture medium from the cells and add 100 µL of the loading buffer to each well. Incubate for 60 minutes at 37°C.

• Washing: After incubation, gently wash the cells twice with 100 µL of HBSS to remove excess dye. Add 100 µL of HBSS to each well.

• Compound Preparation: Prepare serial dilutions of N-Vanillylnonanamide-d3, capsaicin, and capsazepine in HBSS at 2x the final desired concentration.

• Assay:

  • Place the microplate in a fluorescence plate reader.

  • Establish a baseline fluorescence reading for 1-2 minutes.

  • Add 100 µL of the 2x compound solutions to the respective wells.

  • Immediately begin recording the fluorescence intensity every 1-2 seconds for 5-10 minutes. For Fluo-4, excitation is at 488 nm and emission is at 520 nm. For Fura-2, ratiometric measurements are taken with excitation at 340 nm and 380 nm, and emission at 510 nm.

• Data Analysis: The change in fluorescence intensity over time reflects the change in intracellular calcium concentration. Calculate the peak fluorescence response for each concentration of the test compound. Determine the EC50 value by fitting the concentration-response data to a sigmoidal dose-response curve.

In Vivo Model: Capsaicin-Induced Paw Edema in Rodents

This protocol describes a model of neurogenic inflammation where paw edema is induced by a TRPV1 agonist. This model is suitable for evaluating the anti-inflammatory potential of compounds like N-Vanillylnonanamide-d3, which can induce acute inflammation but also desensitize TRPV1 to subsequent inflammatory stimuli.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• N-Vanillylnonanamide-d3

• Capsaicin

• Vehicle (e.g., saline with 10% ethanol (B145695) and 10% Tween 80)

• Plethysmometer

• Syringes and needles (27-30 gauge)

Protocol:

• Acclimatization: Acclimate the rats to the experimental environment for at least one week.

• Grouping and Dosing: Randomly divide the animals into groups (n=6-8 per group): Vehicle control, N-Vanillylnonanamide-d3 treated, and a positive control (e.g., a known anti-inflammatory drug). Administer N-Vanillylnonanamide-d3 or the positive control at the desired dose and route (e.g., subcutaneous or oral) at a specified time before the inflammatory insult.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Induction of Edema: Inject 50 µL of a capsaicin solution (e.g., 0.1% in vehicle) into the plantar surface of the right hind paw.

• Measurement of Paw Edema: Measure the paw volume at regular intervals after the capsaicin injection (e.g., 30, 60, 120, and 240 minutes).

• Data Analysis: Calculate the percentage increase in paw volume for each animal at each time point compared to its baseline volume. The formula is: % Edema = [(Vt - V0) / V0] x 100, where Vt is the paw volume at time t and V0 is the initial paw volume. Compare the percentage of edema in the treated groups to the vehicle control group. A significant reduction in paw edema in the N-Vanillylnonanamide-d3 treated group indicates anti-inflammatory activity.

Visualizations

Caption: TRPV1 Signaling Pathway Activation by N-Vanillylnonanamide-d3.

Caption: Experimental Workflow for the In Vitro Calcium Flux Assay.

Caption: Experimental Workflow for the In Vivo Paw Edema Model.

References

• 1. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 2. The capsaicinoid nonivamide suppresses the inflammatory response and attenuates the progression of steatosis in a NAFLD-rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nonivamide, a capsaicin analogue, exhibits anti-inflammatory properties in peripheral blood mononuclear cells and U-937 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Anticancer Activity of Region B Capsaicin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2021014395A1 - Process for the synthesis of deuterated capsaicin, capsaicinoids and synthetic capsaicin analogs - Google Patents [patents.google.com]
• 9. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Vanillylnonanamide-d3 in Metabolic Disorder Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Vanillylnonanamide, a synthetic analog of capsaicin (B1668287), is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. Activation of TRPV1 is increasingly recognized for its significant role in regulating energy homeostasis, lipid metabolism, and inflammation, making it a compelling target for research in metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). N-Vanillylnonanamide-d3 is the deuterated form of N-Vanillylnonanamide, designed for use as an internal standard in mass spectrometry-based quantitative analyses. This stable isotope-labeled compound is essential for achieving high accuracy and precision when measuring the concentration of N-Vanillylnonanamide in biological matrices.

These application notes provide detailed protocols for the use of N-Vanillylnonanamide and its deuterated analog, N-Vanillylnonanamide-d3, in both in vitro and in vivo models of metabolic disorders.

Mechanism of Action: The TRPV1 Signaling Pathway

N-Vanillylnonanamide exerts its effects by binding to and activating the TRPV1 channel, a non-selective cation channel. This activation leads to an influx of calcium ions (Ca2+), initiating a cascade of downstream signaling events. In metabolically active tissues, this signaling network includes the activation of key energy sensors like AMP-activated protein kinase (AMPK) and the subsequent modulation of downstream targets such as peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC-1α) and sirtuin 1 (SIRT1). This pathway ultimately influences mitochondrial biogenesis, fatty acid oxidation, and glucose metabolism.[1][2]

Figure 1. N-Vanillylnonamide activates TRPV1, leading to downstream metabolic benefits.

I. In Vitro Applications

A. Studying Adipogenesis and Lipolysis in 3T3-L1 Adipocytes

The 3T3-L1 cell line is a well-established model for studying the differentiation of preadipocytes into mature, lipid-storing adipocytes. N-Vanillylnonanamide can be used to investigate the inhibition of adipogenesis and the promotion of lipolysis.

Experimental Protocol:

• Cell Culture and Differentiation:

  • Culture 3T3-L1 preadipocytes in DMEM with 10% fetal bovine serum.

  • To induce differentiation, treat confluent cells with a differentiation cocktail (e.g., DMEM with 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, and 10 µg/mL insulin) for 48 hours.

  • Maintain the cells in DMEM with 10% FBS and 10 µg/mL insulin (B600854) for another 48 hours, followed by DMEM with 10% FBS for an additional 4-6 days until mature adipocytes with visible lipid droplets form.

• N-Vanillylnonanamide Treatment:

  • To study the inhibition of adipogenesis, add N-Vanillylnonanamide at various concentrations (e.g., 0.1 µM to 100 µM) to the differentiation medium.[3]

  • To study lipolysis, treat mature adipocytes with N-Vanillylnonanamide (e.g., 1 µM to 50 µM) for 24-48 hours.[4]

• Endpoint Analysis:

  • Lipid Accumulation: Stain cells with Oil Red O to visualize and quantify intracellular lipid content. Extract the dye and measure absorbance at approximately 500 nm.

  • Lipolysis: Measure the glycerol (B35011) released into the culture medium using a commercially available glycerol assay kit.

  • Gene Expression: Analyze the mRNA levels of key adipogenic and lipolytic markers (e.g., PPARγ, C/EBPα, HSL, ATGL) using RT-qPCR.

  • Protein Analysis: Perform Western blotting to assess the protein levels of key signaling molecules (e.g., phosphorylated AMPK, PGC-1α).

Parameter	3T3-L1 Adipogenesis Inhibition	3T3-L1 Lipolysis Assay
Cell Type	3T3-L1 Preadipocytes	Mature 3T3-L1 Adipocytes
N-Vanillylnonanamide Conc.	0.1 - 100 µM[3]	1 - 50 µM[4]
Treatment Duration	During differentiation (approx. 8 days)	24 - 48 hours
Primary Endpoints	Oil Red O staining, PPARγ/C/EBPα expression	Glycerol release, HSL/ATGL expression
Secondary Endpoints	AMPK activation, Cell viability (MTT assay)	AMPK activation

B. Investigating Hepatic Lipid Metabolism in Hepatocytes

Cell lines such as HepG2 are used to model hepatic steatosis (fatty liver). N-Vanillylnonanamide can be used to assess its potential to reduce lipid accumulation and enhance fatty acid oxidation in hepatocytes.

Experimental Protocol:

• Cell Culture and Induction of Steatosis:

  • Culture HepG2 cells in a suitable medium (e.g., MEM with 10% FBS).

  • Induce lipid accumulation by treating cells with a mixture of oleic and palmitic acids (e.g., 2:1 ratio, total concentration 0.5-1 mM) for 24 hours.

• N-Vanillylnonanamide Treatment:

  • Co-treat the cells with the fatty acid mixture and N-Vanillylnonanamide at various concentrations (e.g., 1 µM to 50 µM) for 24 hours.[5]

• Endpoint Analysis:

  • Lipid Accumulation: Use Nile Red or BODIPY staining followed by fluorescence microscopy or a plate reader to quantify intracellular neutral lipids.

  • Fatty Acid Oxidation: Measure the rate of radiolabeled fatty acid (e.g., ¹⁴C-palmitate) oxidation to CO₂ or acid-soluble metabolites.

  • Gene and Protein Expression: Analyze key markers of lipogenesis (e.g., SREBP-1c, FASN, ACC) and fatty acid oxidation (e.g., CPT1A, PGC-1α) by RT-qPCR and Western blotting.

Parameter	HepG2 Hepatic Steatosis Model
Cell Type	HepG2 Hepatocytes
Steatosis Induction	Oleic/Palmitic Acid (e.g., 0.5 - 1 mM) for 24h
N-Vanillylnonanamide Conc.	1 - 50 µM[5]
Treatment Duration	24 hours (co-treatment)
Primary Endpoints	Nile Red/BODIPY staining, SREBP-1c/FASN expression
Secondary Endpoints	Fatty acid oxidation rate, AMPK activation

II. In Vivo Applications

A. High-Fat Diet (HFD)-Induced Obesity Mouse Model

This model is widely used to study obesity and related metabolic complications. N-Vanillylnonanamide can be administered to assess its effects on body weight, adiposity, glucose tolerance, and insulin sensitivity.

Experimental Workflow:

Figure 2. Workflow for in vivo studies using a high-fat diet mouse model.

Experimental Protocol:

• Animal Model:

  • Use male C57BL/6J mice, a strain susceptible to diet-induced obesity.

  • Induce obesity by feeding a high-fat diet (e.g., 45-60% kcal from fat) for 8-12 weeks.

• N-Vanillylnonanamide Administration:

  • Administer N-Vanillylnonanamide daily via oral gavage or intraperitoneal injection. Dosages analogous to capsaicin studies, such as 2-10 mg/kg body weight, can be used as a starting point.[6]

  • The treatment duration can range from 4 to 12 weeks.

• Metabolic Phenotyping:

  • Monitor body weight and food intake weekly.

  • Perform glucose tolerance tests (GTT) and insulin tolerance tests (ITT) to assess glucose homeostasis.

  • At the end of the study, collect blood to measure plasma levels of glucose, insulin, triglycerides, and cholesterol.

  • Harvest tissues such as liver, epididymal white adipose tissue (eWAT), and brown adipose tissue (BAT) for histological analysis (H&E staining), gene expression, and protein analysis.

Parameter	High-Fat Diet (HFD) Mouse Model
Animal Strain	C57BL/6J (male)
Diet	High-Fat Diet (45-60% kcal from fat)
N-Vanillylnonanamide Dosage	2 - 10 mg/kg/day (oral gavage)[6]
Treatment Duration	4 - 12 weeks
In-life Measurements	Body weight, food intake, GTT, ITT
Terminal Measurements	Plasma lipids, insulin; Tissue histology (liver, adipose)

III. Analytical Methods: Quantification using N-Vanillylnonanamide-d3

Accurate quantification of N-Vanillylnonanamide in biological samples is crucial for pharmacokinetic and pharmacodynamic studies. N-Vanillylnonanamide-d3 serves as the ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis due to its similar chemical properties and distinct mass.

Protocol for Quantification in Plasma:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 10 µL of N-Vanillylnonanamide-d3 internal standard solution (e.g., 100 ng/mL in methanol).

  • Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Employ a gradient elution with mobile phases such as 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Mass Spectrometry (Triple Quadrupole):

    • Operate in positive electrospray ionization (ESI+) mode.

    • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for N-Vanillylnonanamide and N-Vanillylnonanamide-d3.

Parameter	LC-MS/MS Method
Internal Standard	N-Vanillylnonanamide-d3
Sample Preparation	Protein Precipitation (Acetonitrile)
LC Column	C18 Reverse-Phase
Mobile Phase	Water/Acetonitrile with 0.1% Formic Acid
Ionization Mode	ESI+
Detection Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1) - N-Vanillylnonanamide	m/z 294.2[7]
Product Ion (Q3) - N-Vanillylnonanamide	m/z 137.1[7][8]
Precursor Ion (Q1) - N-Vanillylnonanamide-d3	m/z 297.2
Product Ion (Q3) - N-Vanillylnonanamide-d3	m/z 137.1

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use. The d3-label on the methoxy (B1213986) group does not affect the common vanillyl cation fragment (m/z 137.1), making it a stable and reliable fragment for quantification.

By following these detailed protocols, researchers can effectively utilize N-Vanillylnonanamide and its deuterated internal standard to investigate the therapeutic potential of TRPV1 activation in the context of metabolic disorders.

References

• 1. Capsaicin in Metabolic Syndrome | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Capsaicin induces "brite" phenotype in differentiating 3T3-L1 preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of capsaicin on lipid catabolism in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Capsaicin for Weight Control: “Exercise in a Pill” (or Just Another Fad)? [mdpi.com]
• 7. Determination of capsaicin, dihydrocapsaicin, and nonivamide in self-defense weapons by liquid chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Analysis of capsaicin in rat plasma using liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of N-Vanillylnonanamide in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Vanillylnonanamide, a synthetic capsaicin (B1668287) analog, is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[1][2] Its role in nociception and various physiological processes has led to its investigation as a potential therapeutic agent and its use in pharmaceutical formulations. Accurate quantification of N-Vanillylnonanamide in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicological studies. This document provides detailed application notes and protocols for the analytical determination of N-Vanillylnonanamide in various biological samples, primarily focusing on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), along with general guidance for High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Methods Overview

The choice of analytical method for N-Vanillylnonanamide quantification depends on the required sensitivity, selectivity, and the nature of the biological matrix.

• LC-MS/MS is the gold standard for its high sensitivity and specificity, allowing for the detection of low concentrations of N-Vanillylnonanamide in complex matrices like blood, plasma, and tissue homogenates.

• HPLC-UV offers a more accessible and cost-effective alternative to LC-MS/MS, suitable for samples with higher concentrations of the analyte.

• GC-MS can also be employed, often requiring derivatization to improve the volatility and thermal stability of N-Vanillylnonanamide.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analysis of N-Vanillylnonanamide in various biological matrices using LC-MS/MS. These values are indicative and may vary based on the specific instrumentation and experimental conditions. Method validation is essential for each specific application.

Table 1: LC-MS/MS Method Parameters for N-Vanillylnonanamide Quantification

Parameter	Blood	Tissue Homogenate
Linearity Range	1.0 - 250 ng/mL	1.0 - 250 ng/mL
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL
Accuracy	90% - 107%	Not Specified
Intra-assay Precision (%RSD)	3% - 7%	Not Specified
Inter-assay Precision (%RSD)	6% - 7%	Not Specified
Extraction Recovery	~90%	Not Specified

Data compiled from a study on the determination of capsaicinoids in blood and tissue by liquid chromatography-tandem mass spectrometry.

Experimental Protocols

Protocol 1: Quantification of N-Vanillylnonanamide in Blood and Tissue by LC-MS/MS

This protocol is based on a validated method for the analysis of capsaicinoids, including N-Vanillylnonanamide, in blood and tissue samples.

1. Sample Preparation: Liquid-Liquid Extraction

• To 1 mL of whole blood or 1 g of tissue homogenate, add an appropriate internal standard (e.g., octanoyl vanillamide).

• Add 5 mL of a mixture of ethyl acetate (B1210297) and isopropanol (B130326) (9:1, v/v).

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions

• HPLC System: A standard HPLC system capable of gradient elution.

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient:

  • 0-2 min: 50% B

  • 2-10 min: Linear gradient to 95% B

  • 10-12 min: Hold at 95% B

  • 12.1-15 min: Return to 50% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • N-Vanillylnonanamide: m/z 294 → 137

  • Internal Standard (Octanoyl vanillamide): m/z 280 → 137

• Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows according to the instrument manufacturer's guidelines.

Protocol 2: General Guideline for HPLC-UV Analysis of N-Vanillylnonanamide

This protocol provides a general framework. Method development and validation are required for specific applications.

1. Sample Preparation

• Follow the liquid-liquid extraction procedure outlined in Protocol 1.

2. Chromatographic Conditions

• HPLC System: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water with 0.1% formic or acetic acid. A typical starting point is a 60:40 (v/v) mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Approximately 280 nm.

• Injection Volume: 20 µL.

Protocol 3: General Guideline for GC-MS Analysis of N-Vanillylnonanamide

This protocol provides a general framework. N-Vanillylnonanamide contains polar functional groups, and derivatization is recommended to improve its chromatographic properties for GC-MS analysis.

1. Sample Preparation and Derivatization

• Perform a liquid-liquid extraction as described in Protocol 1.

• After evaporating the organic solvent, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) in a suitable solvent (e.g., acetonitrile).

• Heat the mixture at 60-70°C for 30-60 minutes to complete the derivatization reaction.

• Cool the sample to room temperature before injection.

2. GC-MS Conditions

• GC System: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Mode: Splitless injection.

• Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5-10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan or Selected Ion Monitoring (SIM) for enhanced sensitivity. Characteristic ions for the silylated derivative of N-Vanillylnonanamide would need to be determined.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for N-Vanillylnonanamide quantification.

Caption: N-Vanillylnonanamide-induced TRPV1 signaling pathway.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving the solubility of N-Vanillylnonanamide-d3 for in vitro assays

Welcome to the technical support center for N-Vanillylnonanamide-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using N-Vanillylnonanamide-d3 in in vitro assays, with a focus on improving its solubility.

Frequently Asked Questions (FAQs)

Q1: What is N-Vanillylnonanamide-d3 and what are its common applications?

A1: N-Vanillylnonanamide-d3 is a deuterated synthetic analogue of capsaicin.[1][2] Like capsaicin, it is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor. It is often used in research to study the mechanisms of pain and inflammation, as well as for its potential antifouling and NADPH inhibitor properties.[3] The deuterated form is particularly useful as an internal standard in mass spectrometry-based bioanalytical assays.

Q2: What are the known solvents for N-Vanillylnonanamide-d3?

A2: N-Vanillylnonanamide-d3 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), methanol, chloroform, and dichloromethane.[1][3] It has poor solubility in aqueous solutions.

Q3: Why is proper solubilization of N-Vanillylnonanamide-d3 critical for in vitro assays?

Troubleshooting Guide

Issue 1: My N-Vanillylnonanamide-d3 precipitates out of solution when I dilute my stock into the aqueous assay buffer.

• Possible Cause: The concentration of the organic solvent from the stock solution may be too low in the final assay medium to keep the compound dissolved, or the final concentration of N-Vanillylnonanamide-d3 may exceed its solubility limit in the aqueous buffer.

• Troubleshooting Steps:

  • Reduce the Final Concentration: Try lowering the final concentration of N-Vanillylnonanamide-d3 in your assay.

  • Increase the Cosolvent Concentration: If your assay can tolerate it, slightly increase the final concentration of the organic solvent (e.g., DMSO) in the assay medium.[4] However, be mindful of potential solvent toxicity to your cells.

  • Use a Different Solvent for Stock Solution: While DMSO is common, you could try preparing your stock in methanol, which has a higher reported solubility for the non-deuterated form.[3]

  • Incorporate a Surfactant: For cell-free assays, consider adding a non-ionic surfactant like Tween-20 or Triton X-100 (typically at 0.01-0.05%) to your assay buffer to improve solubility.[4]

  • Sonication: After dilution, briefly sonicate the solution to help break up any small aggregates that may have formed.[4]

Issue 2: I am observing lower than expected potency or inconsistent results in my cell-based assay.

• Possible Cause: This could be due to poor solubility leading to a lower effective concentration of the compound, or the compound may be binding to plastics or proteins in the assay medium.

• Troubleshooting Steps:

  • Visually Inspect for Precipitation: Before and after adding the compound to your cells, carefully inspect the wells for any signs of precipitation.

  • Prepare Fresh Dilutions: Prepare fresh dilutions of your compound from the stock solution for each experiment to avoid issues with compound stability in the diluted form.

  • Consider Serum Concentration: If your cell culture medium contains serum, the compound may bind to albumin. You can try reducing the serum concentration if your cells can tolerate it for the duration of the assay.

  • Use Low-Binding Plates: If you suspect adsorption to plasticware, consider using low-protein-binding microplates.

Quantitative Solubility Data

The following table summarizes the available solubility data for N-Vanillylnonanamide and its deuterated form.

Compound	Solvent	Solubility	Source
N-Vanillylnonanamide	Methanol	100 mg/mL	[3]
N-Vanillylnonanamide	DMSO	2 mg/mL	[3]
N-Vanillylnonanamide-d3	Chloroform	Soluble	[1]
N-Vanillylnonanamide-d3	Dichloromethane	Soluble	[1]
N-Vanillylnonanamide-d3	DMSO	Soluble	[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of N-Vanillylnonanamide-d3 in DMSO

• Materials:

  • N-Vanillylnonanamide-d3 (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipette

• Procedure:

  • Allow the vial of solid N-Vanillylnonanamide-d3 to come to room temperature before opening to prevent condensation of moisture.

  • Weigh the desired amount of N-Vanillylnonanamide-d3 in a sterile vial.

  • Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a 10 mM stock, add the corresponding volume of DMSO to the measured mass).

  • Vortex the solution for 1-2 minutes to ensure complete dissolution. If necessary, gently warm the solution to 37°C to aid dissolution.

  • Visually inspect the solution to ensure there are no visible particles.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of N-Vanillylnonanamide-d3 Stock Solution into Aqueous Assay Buffer

• Materials:

  • Concentrated stock solution of N-Vanillylnonanamide-d3 in DMSO

  • Pre-warmed aqueous assay buffer (e.g., cell culture medium, PBS)

  • Sterile tubes for dilution

• Procedure:

  • Thaw an aliquot of the N-Vanillylnonanamide-d3 stock solution at room temperature.

  • Perform serial dilutions of the stock solution in your assay buffer to achieve the final desired concentrations.

  • When diluting, add the stock solution to the assay buffer and immediately vortex or pipette up and down to ensure rapid mixing. This can help prevent localized high concentrations that may lead to precipitation.

  • Visually inspect the final diluted solutions for any signs of precipitation. If precipitation is observed, refer to the troubleshooting guide.

  • Use the freshly prepared dilutions in your in vitro assay immediately.

Visualizations

Caption: Workflow for troubleshooting solubility issues with N-Vanillylnonanamide-d3.

Caption: Impact of poor solubility on in vitro assay outcomes.

References

• 1. N-Vanillylnonanamide-d3 | N/A - Coompo [coompo.com]
• 2. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 3. ≥97%, nicotinamide adenine dinucleotide phosphate inhibitor, powder | Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

Optimizing mass spectrometry parameters for N-Vanillylnonanamide-d3 detection

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize mass spectrometry parameters for the detection and quantification of N-Vanillylnonanamide-d3.

Frequently Asked Questions (FAQs)

Q1: What is N-Vanillylnonanamide-d3 and what is its primary use in mass spectrometry?

A1: N-Vanillylnonanamide-d3 is a deuterated form of N-Vanillylnonanamide (Nonivamide), a synthetic capsaicin (B1668287) analog.[1] In mass spectrometry-based quantification, it serves as an ideal internal standard (IS). Because it is chemically identical to the analyte of interest (the non-deuterated form) but has a different mass, it co-elutes during chromatography and experiences similar ionization and fragmentation behavior. This allows for accurate correction of variations in sample preparation, injection volume, and instrument response, leading to more precise and reliable quantification.

Q2: What is the recommended analytical technique for quantifying N-Vanillylnonanamide?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective quantification of N-Vanillylnonanamide.[2][3][4] This technique offers high specificity through Multiple Reaction Monitoring (MRM), which minimizes interference from complex biological matrices.[2] Electrospray ionization (ESI) in positive ion mode is typically the most sensitive ionization method for capsaicinoids.[5]

Q3: What are the expected precursor and product ions for N-Vanillylnonanamide and N-Vanillylnonanamide-d3 in MS/MS analysis?

A3: For quantitative analysis using MRM, you will monitor the transition from the protonated molecule (precursor ion, [M+H]+) to a specific, stable fragment (product ion).

• N-Vanillylnonanamide (Analyte): The precursor ion is [M+H]+ at m/z 294.4. The most common product ion, resulting from the cleavage of the amide bond, is the vanillyl moiety at m/z 137.1.

• N-Vanillylnonanamide-d3 (Internal Standard): The precursor ion is [M+H]+ at m/z 297.4. It fragments to the same vanillyl product ion at m/z 137.1.

Monitoring these specific transitions provides high selectivity for your analysis.

Experimental Protocols and Parameters

Protocol 1: Plasma Sample Preparation (Liquid-Liquid Extraction)

This protocol is adapted from methodologies used for capsaicin analysis in plasma.[2]

• Spiking: To 50 µL of plasma sample in a microcentrifuge tube, add 5 µL of N-Vanillylnonanamide-d3 internal standard working solution.

• Extraction: Add 200 µL of t-butyl methyl ether. Vortex the tube for 2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

• Isolation: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[2]

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex for 1 minute.

• Final Centrifugation: Centrifuge at 10,000 x g for 5 minutes.

• Injection: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Optimized LC-MS/MS Parameters

The following tables summarize recommended starting parameters for method development. These should be optimized for your specific instrument and application.

Table 1: Recommended Liquid Chromatography Parameters

Parameter	Recommended Value
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.9 µm)[6][7]
Mobile Phase A	0.1% Formic Acid in Water[6]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[6]
Flow Rate	0.3 mL/min[6]
Column Temperature	40°C[7]
Injection Volume	5 - 20 µL
Gradient	Start at 40% B, increase to 100% B over 5 min, hold for 2 min, return to initial conditions.

Table 2: Optimized Mass Spectrometry Parameters (MRM)

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Declustering Potential (DP)	Collision Energy (CE)
N-Vanillylnonanamide	294.4	137.1	50 - 80 V	20 - 35 eV
N-Vanillylnonanamide-d3 (IS)	297.4	137.1	50 - 80 V	20 - 35 eV

Note: DP and CE values are instrument-dependent and require optimization.

Caption: General experimental workflow for N-Vanillylnonanamide-d3 quantification.

Troubleshooting Guide

Q1: I am seeing a very weak signal or no peak for my analyte and internal standard.

A1: This is a common issue with several potential causes:

• MS Tuning: Ensure the mass spectrometer is properly tuned and calibrated. Confirm that the optimized MRM parameters (precursor/product ions, DP, CE) are correct for your instrument.

• Sample Preparation: The extraction recovery may be low. Re-evaluate your extraction protocol. Ensure complete evaporation of the extraction solvent and proper reconstitution in a compatible mobile phase.[2] Highly concentrated samples can also suppress the signal.[8]

• Source Contamination: A dirty ESI source can drastically reduce sensitivity. Perform routine source cleaning according to the manufacturer's protocol.

• LC System: Check for leaks or blockages in the LC flow path. Ensure the correct mobile phases are being delivered.

• Analyte Stability: N-Vanillylnonanamide may degrade under certain conditions. Ensure samples are stored properly (e.g., -20°C) and avoid prolonged exposure to light or high temperatures.

Q2: My chromatogram has high background noise.

A2: High background can interfere with peak integration and reduce sensitivity.

• Mobile Phase: Use high-purity LC-MS grade solvents and additives.[9] Contaminated solvents are a frequent source of noise. Prepare fresh mobile phases daily.

• Sample Matrix: Complex biological samples can cause significant matrix effects. Improve your sample cleanup procedure; consider using Solid-Phase Extraction (SPE) for cleaner extracts.[6]

• System Contamination: Flush the entire LC-MS system thoroughly. Run blank injections (the reconstitution solvent) to identify the source of contamination.[8] Avoid non-volatile buffers, salts, and detergents like Triton X or PEG in your samples.[10]

Q3: My chromatographic peaks are tailing or splitting.

A3: Poor peak shape compromises resolution and integration accuracy.

• Column Health: The analytical column may be degraded or contaminated. Try flushing the column with a strong solvent or replace it if necessary.

• Mobile Phase pH: The mobile phase pH can affect the peak shape of ionizable compounds. Using 0.1% formic acid typically ensures good peak shape for capsaicinoids.

• Reconstitution Solvent: If the sample is reconstituted in a solvent much stronger than the initial mobile phase, peak distortion can occur. Reconstitute in a solvent that matches or is weaker than the starting mobile phase conditions.

• Secondary Interactions: Active sites on the column or in the system can cause tailing. Ensure all tubing and fittings are appropriate for your application.

Q4: The retention time is shifting between injections.

A4: Unstable retention times make peak identification difficult and can indicate system instability.

• Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A 5-10 column volume equilibration is typically sufficient.

• Pump Performance: Inconsistent mobile phase composition due to pump malfunction can cause shifts. Check the pump pressure trace for irregularities and perform pump maintenance if needed.

• Column Temperature: Fluctuations in column temperature will affect retention time. Use a stable column oven.[5][7]

• Mobile Phase Degradation: Mobile phases, especially those with additives, can change composition over time. Prepare fresh solutions regularly.

Caption: Troubleshooting logic for addressing poor signal in MS analysis.

References

• 1. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 2. akjournals.com [akjournals.com]
• 3. A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. utm.mx [utm.mx]
• 6. en.expec-tech.com [en.expec-tech.com]
• 7. glsciences.com [glsciences.com]
• 8. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Sample Preparation | Stanford University Mass Spectrometry [mass-spec.stanford.edu]

Troubleshooting poor recovery of N-Vanillylnonanamide-d3 during sample extraction

Welcome to the technical support center for N-Vanillylnonanamide-d3. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot poor recovery of N-Vanillylnonanamide-d3 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: Why is my absolute recovery of N-Vanillylnonanamide-d3 consistently low?

A1: Consistently low recovery can stem from several factors related to the compound's properties and the chosen extraction method. N-Vanillylnonanamide-d3 is a hydrophobic molecule, which can lead to issues such as non-specific binding to labware (e.g., plastic tubes, pipette tips), co-precipitation with proteins, or poor solubility in the sample matrix.[1][2] Additionally, the extraction parameters for methods like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) may not be fully optimized for this specific analyte.[3][4] Each step of the extraction process, from sample loading to final elution, should be evaluated.[5]

Q2: My analyte (non-deuterated N-Vanillylnonanamide) recovery is acceptable, but the N-Vanillylnonanamide-d3 recovery is poor. Why would this happen?

A2: This phenomenon is known as differential recovery. Although deuterated standards are chemically very similar to their native counterparts, small differences in physicochemical properties can lead to different extraction efficiencies.[6] It has been reported that the recovery between an analyte and its deuterated analog can differ significantly.[6] This can be more pronounced if the extraction method is not robust. It is crucial to validate the extraction procedure to ensure consistent and comparable recovery for both the analyte and the internal standard.[6][7]

Q3: I'm observing inconsistent recovery of N-Vanillylnonanamide-d3 across different sample lots or sources. What is the likely cause?

A3: Inconsistent recovery across different sample lots strongly suggests a matrix effect.[8] Matrix effects occur when co-eluting components from the biological sample (e.g., phospholipids, salts, other metabolites) interfere with the ionization of the analyte in the mass spectrometer's source, causing either ion suppression or enhancement.[6][8] Even with a deuterated internal standard, differential matrix effects can occur, especially if there is a slight chromatographic separation between the analyte and the standard.[6][9] An experimental evaluation of matrix effects is essential during method development.[8]

Q4: What key chemical properties of N-Vanillylnonanamide-d3 should I consider during method development?

A4: Understanding the physicochemical properties of N-Vanillylnonanamide-d3 is critical for developing a robust extraction method. Key properties are summarized in the table below.

Property	Value / Description	Implication for Extraction
Synonyms	Nonivamide-d3, Pelargonic Acid Vanillylamide-d3, Pseudocapsaicin-d3[10]	A synthetic, deuterated analog of a naturally occurring capsaicinoid.
Molecular Formula	C₁₇H₂₄D₃NO₃[10]	---
Molecular Weight	296.42 g/mol [10][11]	---
Appearance	White to off-white solid[11][12][13]	---
Polarity	Hydrophobic / Non-polar	Favors extraction with organic solvents and retention on reversed-phase SPE sorbents (e.g., C18). Prone to non-specific binding.[1][14][15]
Solubility	Soluble in methanol (B129727), ethanol, DMSO, chloroform, dichloromethane.[11][12][13] Slightly soluble in water.[16]	Guides the choice of solvents for extraction, elution, and reconstitution.
Functional Groups	Phenolic hydroxyl (-OH), Amide (-CONH-), Methoxy (-OCH₃)	The phenolic group is weakly acidic. Its ionization state is pH-dependent, which is critical for LLE and ion-exchange SPE.
Storage	2-8°C, protected from light and moisture.[11][13]	Ensures long-term stability of the standard.

Troubleshooting Guides by Extraction Method

Poor recovery is often specific to the extraction technique employed. Below are guides to address common issues with Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Guide 1: Protein Precipitation (PPT)

Protein precipitation is a common first step for biological samples. However, the hydrophobic nature of N-Vanillylnonanamide-d3 can cause it to co-precipitate with the proteins, leading to significant loss.

Potential Cause	Recommended Solution & Optimization Steps
Analyte Co-precipitation	The hydrophobic analyte binds to the precipitating proteins and is removed with the pellet.
1. Optimize Precipitation Solvent: Test different organic solvents. Acetonitrile (B52724) is common, but methanol, ethanol, or acetone (B3395972) might yield better recovery for your specific matrix.[17] A methanol/chloroform precipitation method can also be effective.[18]
2. Adjust Solvent-to-Sample Ratio: A standard 3:1 or 4:1 solvent-to-sample ratio may not be optimal. Experiment with ratios from 2:1 to 6:1.
3. Control Temperature: Perform the precipitation at low temperatures (e.g., 4°C or on ice) to minimize analyte degradation and potentially improve protein removal efficiency.[19]
Incomplete Precipitation	Insufficient solvent or mixing leaves matrix proteins in the supernatant, which can cause ion suppression downstream.
1. Ensure Thorough Mixing: Vortex vigorously immediately after adding the cold organic solvent.
2. Optimize Incubation Time: Allow samples to incubate at a low temperature (e.g., 4°C for 10-20 minutes) after vortexing to ensure complete protein aggregation before centrifugation.[19]
Non-Specific Binding	Analyte adsorbs to the walls of the collection tubes or pipette tips.
1. Use Low-Binding Labware: Switch to protein low-bind tubes and tips.
2. Modify Reconstitution Solvent: Add a small percentage of a non-ionic surfactant or a buffer additive like BSA to the reconstitution solvent to reduce binding.[20]

Guide 2: Liquid-Liquid Extraction (LLE)

LLE relies on the partitioning of the analyte between an aqueous sample and an immiscible organic solvent. Efficiency is highly dependent on pH and solvent choice.

Potential Cause	Recommended Solution & Optimization Steps
Suboptimal pH	The phenolic hydroxyl group on N-Vanillylnonanamide-d3 can deprotonate at higher pH, increasing its water solubility and preventing efficient extraction into the organic phase.
1. Acidify the Aqueous Phase: Adjust the sample pH to be acidic (e.g., pH 3-6) before extraction.[21][22] This ensures the phenolic group remains protonated (neutral), maximizing its hydrophobicity and partitioning into the organic solvent.[21]
Incorrect Solvent Choice	The polarity of the extraction solvent may not be suitable for N-Vanillylnonanamide-d3.
1. Test Solvents of Varying Polarity: Evaluate solvents like ethyl acetate, diethyl ether, and methyl tert-butyl ether (MTBE).[21][22] Sometimes, a mixture of solvents (e.g., hexane (B92381) with a small amount of a more polar solvent) can improve selectivity.
Emulsion Formation	A stable emulsion layer forms at the interface of the two liquids, trapping the analyte and preventing clean phase separation.
1. Centrifuge: Spin the samples to help break the emulsion.
2. Add Salt: "Salting out" by adding a small amount of a salt like sodium chloride or sodium sulfate (B86663) to the aqueous phase can disrupt the emulsion.
3. Gentle Mixing: Instead of vigorous vortexing, use gentle rocking or inversion to mix the phases.
Insufficient Phase Ratio	The volume of the organic solvent is too low to efficiently extract the analyte.
1. Increase Solvent Volume: Try a higher sample-to-solvent ratio, such as 1:3 or 1:5 (v/v).[22]
2. Perform Multiple Extractions: Two or three extractions with smaller volumes of fresh organic solvent are more efficient than a single extraction with a large volume.[21]

Guide 3: Solid-Phase Extraction (SPE)

SPE provides excellent cleanup but requires careful optimization of each step to avoid analyte loss. For a hydrophobic compound like N-Vanillylnonanamide-d3, a reversed-phase sorbent (e.g., C18, polymeric HLB) is typically used.[23]

Potential Cause	Recommended Solution & Optimization Steps
Analyte Breakthrough (Poor Retention)	The analyte does not bind to the sorbent during the loading step and is lost in the waste.
1. Verify Sorbent Conditioning/Equilibration: Ensure the sorbent is properly wetted with an organic solvent (e.g., methanol) and then equilibrated with an aqueous solution similar to the sample matrix.[3] An improperly conditioned sorbent will not retain the analyte effectively.
2. Check Sample pH: Ensure the sample is loaded under conditions that maximize retention. For reversed-phase, a neutral or slightly acidic pH is usually ideal.
3. Reduce Sample Load Speed: Load the sample slowly to allow adequate time for the analyte to interact with the sorbent.
Analyte Loss During Wash Step	The wash solvent is too strong and prematurely elutes the analyte along with interferences.
1. Optimize Wash Solvent Strength: The goal is to use the strongest possible wash solvent that removes interferences without eluting the analyte.[24] Test a series of wash solutions with increasing organic content (e.g., 5%, 10%, 20%, 40% methanol in water) to find the point where the analyte begins to elute, then use a concentration just below that.[24]
Incomplete Elution	The analyte is strongly bound to the sorbent and is not fully recovered during the elution step.
1. Increase Elution Solvent Strength: Use a stronger, less polar solvent for elution (e.g., switch from methanol to acetonitrile or add a small amount of a solvent like isopropanol).
2. Optimize Elution Solvent pH: For a weakly acidic compound, adding a small amount of a basic modifier (e.g., ammonium (B1175870) hydroxide) to the elution solvent can disrupt ionic interactions and improve recovery. Conversely, adding an acid can help for basic compounds.
3. Increase Elution Volume: Ensure you are using a sufficient volume of solvent to completely wet the sorbent bed and elute the analyte. Try eluting with two smaller aliquots of solvent instead of one large one.
Irreversible Binding	The analyte binds so strongly to the sorbent or to dried matrix components that it cannot be eluted.
1. Avoid Sorbent Drying: Do not let the sorbent bed dry out between the equilibration, load, and wash steps, as this can negatively impact recovery.
2. Consider a Different Sorbent: If recovery remains low despite optimization, the sorbent chemistry may not be appropriate. A different reversed-phase material (e.g., C8 instead of C18) or a polymeric sorbent may provide better results.[4][23]

Experimental Protocols

Protocol 1: Assessing Extraction Recovery and Matrix Effects

To systematically troubleshoot poor recovery, it is essential to determine whether the issue is inefficient extraction or matrix-induced signal suppression/enhancement. This protocol allows for the quantitative assessment of both.[6][8][25][26][27]

Objective: To calculate the absolute Extraction Recovery (RE) and Matrix Factor (MF) for N-Vanillylnonanamide-d3.

Methodology:

• Prepare Three Sets of Samples (in triplicate at a low and high concentration):

  • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent (e.g., 50:50 methanol:water). This represents 100% response without matrix interference or extraction loss.

  • Set B (Post-Extraction Spike): Extract blank matrix (e.g., plasma, urine) from at least six different sources using your established protocol.[6] After the final evaporation step, spike the dried extract with the analyte and internal standard, then reconstitute as usual. This sample accounts for matrix effects but not extraction loss.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before starting the extraction procedure. This sample is subject to both extraction losses and matrix effects.[6]

• Analyze Samples: Inject all prepared samples into the LC-MS/MS system.

• Calculate Results: Use the mean peak areas from the analysis to calculate the Matrix Factor and Extraction Recovery.

  • Matrix Factor (MF) % = [ (Mean Peak Area of Set B) / (Mean Peak Area of Set A) ] x 100

    • An MF = 100% indicates no matrix effect.

    • An MF < 100% indicates ion suppression.[25]

    • An MF > 100% indicates ion enhancement.[25]

  • Extraction Recovery (RE) % = [ (Mean Peak Area of Set C) / (Mean Peak Area of Set B) ] x 100

Example Data and Interpretation:

Sample Set	Mean Peak Area	Calculation	Result	Interpretation
Set A (Neat)	500,000	---	---	Baseline response
Set B (Post-Spike)	350,000	(350,000 / 500,000) * 100	MF = 70%	Significant (30%) ion suppression is occurring.
Set C (Pre-Spike)	280,000	(280,000 / 350,000) * 100	RE = 80%	The extraction process itself recovers 80% of the analyte.

In this example, the main issue is ion suppression from the matrix, not the extraction efficiency itself. This would direct troubleshooting efforts toward improving sample cleanup (e.g., switching to SPE from PPT) or optimizing chromatography to separate the analyte from the interfering matrix components.[6]

Visualizations

Troubleshooting Workflow

This diagram provides a logical path to diagnose the root cause of poor N-Vanillylnonanamide-d3 recovery.

A logical workflow for troubleshooting poor recovery.

Experimental Workflow for Matrix Effect & Recovery Assessment

This diagram illustrates the experimental steps outlined in Protocol 1.

Experimental workflow for assessing matrix effects and recovery.

References

• 1. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. waters.com [waters.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 5. welchlab.com [welchlab.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 11. N-Vanillylnonanamide-d3 | N/A - Coompo [coompo.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. N-Vanillylnonanamide - CAS-Number 2444-46-4 - Order from Chemodex [chemodex.com]
• 14. Optimization of a hydrophobic solid-phase extraction interface for matrix-assisted laser desorption/ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 16. Nonivamide | C17H27NO3 | CID 2998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. jk-sci.com [jk-sci.com]
• 24. Technical Tip: Optimizing Wash and Elution Protocols in SPE Method Development [phenomenex.com]
• 25. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 26. waters.com [waters.com]
• 27. biotage.com [biotage.com]

Technical Support Center: Synthesis of Deuterated Capsaicin Analogs

Welcome to the technical support center for the synthesis of deuterated capsaicin (B1668287) analogs. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis, purification, and characterization of these compounds.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your experiments.

Symptom	Potential Cause	Recommended Solution
Low or Incomplete Deuteration	Inefficient H/D Exchange: The reaction conditions (temperature, time, catalyst) may not be optimal for efficient hydrogen-deuterium exchange.[1]	Optimize Reaction Conditions: Increase reaction time or temperature. If using an acid catalyst like Amberlyst 15, ensure it is properly dried before use.[2][3] For metal-catalyzed reactions (e.g., Pd/C), ensure the catalyst is fresh and active.[1] Consider using a more active catalyst system if necessary.
Back-Exchange with Protic Solvents: During workup or purification, labile deuterium (B1214612) atoms, especially on phenolic hydroxyl or amide groups, can exchange back with protons from solvents like water or methanol (B129727).[1]	Use Deuterated Solvents: Whenever possible, use deuterated solvents (e.g., D₂O, MeOD) for extraction, washing, and chromatography to minimize back-exchange.[1] If using protic solvents is unavoidable, minimize contact time and work at low temperatures.
Steric Hindrance: Bulky neighboring groups can hinder access of the deuterating reagent to the target C-H bond.	Use a Less Bulky Deuterating Agent: If possible, select a smaller deuterating agent. Modify the Substrate: Temporarily introduce a directing group to facilitate deuteration at the desired position.
Presence of Side-Products	Over-deuteration or H/D Scrambling: Harsh reaction conditions can lead to the incorporation of more deuterium atoms than intended or deuteration at incorrect positions.[1]	Milder Reaction Conditions: Reduce the reaction temperature or shorten the reaction time.[1] Use a less active catalyst or a catalyst poison to improve selectivity.[1]
Formation of Polyhalogenated Byproducts: In syntheses starting from halogenated precursors, incomplete reaction or side reactions can lead to a mixture of halogenated and deuterated species.	Optimize Stoichiometry: Carefully control the stoichiometry of reagents. Purification: Utilize chromatographic techniques like HPLC or column chromatography to separate the desired deuterated product from halogenated impurities.
Side Reactions During Amide Coupling: In the amide bond formation step between deuterated vanillylamine (B75263) and the fatty acid side chain, side reactions can occur, especially with sensitive functional groups.	Optimize Coupling Conditions: Use a reliable coupling agent combination like EDC/HOBt.[4] Control the reaction temperature (often starting at 0°C and slowly warming to room temperature). Ensure all reagents are anhydrous.
Low Yield	Catalyst Deactivation: The catalyst used for deuteration or other synthetic steps may become poisoned or lose activity.[1]	Use Fresh Catalyst: Use a fresh batch of catalyst or increase the catalyst loading.[1] Ensure the reaction is free from catalyst poisons.
Poor Solubility of Reactants: The substrate may not be fully dissolved in the reaction solvent, leading to an incomplete reaction.	Solvent Screening: Test a range of solvents to find one that provides good solubility for all reactants at the desired reaction temperature. For H/D exchange in D₂O, a co-solvent may be necessary for hydrophobic substrates.[3]
Loss of Product During Workup/Purification: The deuterated analog may have slightly different physical properties (e.g., polarity) than its non-deuterated counterpart, leading to losses during extraction or chromatography.	Optimize Purification Protocol: Carefully select the solvent system for extraction and chromatography based on the properties of the deuterated compound. Use techniques like dry loading for column chromatography to improve separation.[5]
Difficulty in Purification	Co-elution of Analogs: Deuterated capsaicin and its non-deuterated or partially deuterated counterparts may have very similar retention times in chromatography, making separation challenging.	High-Resolution Chromatography: Employ high-performance liquid chromatography (HPLC) with a high-resolution column. Optimize the mobile phase gradient for better separation.
Product Instability: The target compound may be sensitive to the purification conditions (e.g., acidic or basic mobile phases).	Use Neutral Purification Conditions: If the compound is sensitive to pH, use a neutral buffer system for chromatography.
Inaccurate Characterization	Ambiguous NMR Spectra: Residual proton signals in ¹H NMR can make it difficult to accurately determine the degree of deuteration.	Use ¹H and ²H NMR: Combine ¹H NMR (to observe the disappearance of proton signals) and ²H NMR (to directly observe the deuterium signals) for a more accurate assessment of isotopic purity.[6]
Complex Mass Spectra: The presence of multiple isotopologues can lead to complex mass spectra that are difficult to interpret.	High-Resolution Mass Spectrometry (HRMS): Use HRMS to accurately determine the mass of each isotopologue and calculate the isotopic distribution.[7] Compare the experimental fragmentation pattern with known patterns for capsaicinoids to confirm the structure.[8]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for introducing deuterium into capsaicin analogs?

A1: The two primary approaches are:

• Hydrogen-Deuterium (H-D) Exchange: This involves treating the capsaicin analog or a precursor with a deuterium source, such as deuterium oxide (D₂O), in the presence of an acid, base, or metal catalyst.[2][3] Acid-catalyzed exchange is effective for deuterating the aromatic ring, particularly at the ortho and para positions.[3]

• De Novo Synthesis: This method involves building the molecule from deuterated starting materials. For example, deuterated vanillylamine can be synthesized and then coupled with the desired fatty acid side chain.[9]

Q2: How can I determine the isotopic purity of my deuterated capsaicin analog?

A2: The most common and reliable methods are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to quantify the degree of deuteration by observing the reduction in the integral of the proton signal at the deuterated position relative to a non-deuterated internal standard. For a more direct and accurate measurement, ²H NMR can be used to observe the deuterium signal directly.[6]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is a highly sensitive technique that can determine the isotopic distribution of your sample by measuring the relative abundance of the different isotopologues (molecules with different numbers of deuterium atoms).[7]

Q3: Can the deuterium atoms exchange back to protons during experimental procedures?

A3: Yes, particularly deuterium atoms attached to heteroatoms like oxygen (in the phenolic hydroxyl group) and nitrogen (in the amide group) are labile and can readily exchange with protons from protic solvents (e.g., water, methanol) during workup and purification.[1] Deuterium on the aromatic ring is generally more stable but can also exchange under harsh acidic or basic conditions.

Q4: What is the typical fragmentation pattern of capsaicin in mass spectrometry, and how is it affected by deuteration?

A4: The mass spectrum of capsaicin typically shows a prominent molecular ion peak. A characteristic fragmentation involves cleavage of the amide bond, leading to a tropylium (B1234903) ion derivative with a mass-to-charge ratio (m/z) of 137.[8] When capsaicin is deuterated, the m/z of the molecular ion and any fragments containing deuterium will increase accordingly. For example, deuteration on the vanillyl moiety will increase the m/z of the tropylium ion fragment.

Quantitative Data Summary

The following table provides representative data for common deuteration methods applicable to the synthesis of deuterated capsaicin analogs, based on studies of similar phenolic compounds. Actual yields and isotopic purities will vary depending on the specific substrate and reaction conditions.

Deuteration Method	Catalyst/Reagent	Typical Substrate	Typical Yield (%)	Isotopic Purity (%)	Reference
Acid-Catalyzed H-D Exchange	Amberlyst 15 / D₂O	Phenolic Compounds	>90	>95	[2][10]
Acid-Catalyzed H-D Exchange	DCl / D₂O	Hydroxybenzoic Acids	Quantitative	>95 (at specific positions)	[11]
Metal-Catalyzed H-D Exchange	Pt/C, Pd/C / D₂O	Primary/Secondary Arylamines	65-90	88-96	[12]
Reductive Amination with Deuteride	NaBD₄	Aldehydes/Ketones	Variable	>95	[13]

Experimental Protocols

Protocol 1: Acid-Catalyzed Deuteration of a Phenolic Precursor using Amberlyst 15[2][10]

• Catalyst Preparation: Dry Amberlyst 15 resin in a desiccator over sulfuric acid under high vacuum for 24 hours.

• Reaction Setup: In a sealable reaction vessel, dissolve the phenolic precursor (e.g., vanillin (B372448) or a vanillylamine derivative) (1 mmol) in deuterium oxide (D₂O, 6 mL).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen), add the dried Amberlyst 15 resin (approximately 100 mg per 100 mg of substrate).

• Reaction: Seal the vessel tightly and heat the mixture in an oil bath at 110°C for 24 hours, protecting it from light.

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture to remove the Amberlyst 15 resin. The resin can be washed with a small amount of methanol to recover any adsorbed product.

• Isolation: Lyophilize the filtrate to remove the D₂O and obtain the crude deuterated product.

• Purification: Further purify the product by recrystallization or column chromatography as needed.

Protocol 2: Amide Coupling of Deuterated Vanillylamine with a Fatty Acid using EDC/HOBt[4][14]

• Reaction Setup: To a stirred solution of the deuterated vanillylamine hydrochloride (1 mmol) and the desired fatty acid (1.1 mmol) in anhydrous N,N-dimethylformamide (DMF, 10 mL) at 0°C, add 1-hydroxybenzotriazole (B26582) (HOBt, 1.2 mmol).

• Addition of Coupling Agent: Add N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC-HCl, 1.2 mmol) to the mixture.

• Base Addition: Add a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA, 2.5 mmol) dropwise to the reaction mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate (B1210297) and wash successively with 1M HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure deuterated capsaicin analog.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alternative mass spectrometry techniques for the validation of the fragmentation pattern of capsaicin and dihydrocapsaicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Mild Conditions for Deuteration of Primary and Secondary Arylamines for the Synthesis of Deuterated Optoelectronic Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: N-Vanillylnonanamide-d3 Chromatographic Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering chromatographic issues, specifically peak tailing, during the analysis of N-Vanillylnonanamide-d3.

Troubleshooting Guide: Resolving Peak Tailing

Peak tailing is a common issue in HPLC that can compromise the accuracy and precision of quantitative analysis.[1] This guide provides a systematic approach to diagnosing and resolving peak tailing for N-Vanillylnonanamide-d3.

Q1: My N-Vanillylnonanamide-d3 peak is tailing. What are the initial diagnostic steps?

When encountering peak tailing for N-Vanillylnonanamide-d3, the first step is to determine if the issue is specific to this analyte or a system-wide problem. Observe the chromatogram for the following:

• All peaks are tailing: This often points to a problem with the HPLC system itself, such as a void at the column inlet, a partially blocked column frit, or excessive extra-column volume.[2][3]

• Only the N-Vanillylnonanamide-d3 peak (and potentially other polar analytes) is tailing: This suggests that the issue is related to secondary chemical interactions between the analyte and the stationary phase.[4][5]

A logical troubleshooting workflow can be visualized as follows:

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]

Minimizing isotopic exchange of deuterium in N-Vanillylnonanamide-d3

Welcome to the Technical Support Center for N-Vanillylnonanamide-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isotopic exchange and ensuring the accurate use of N-Vanillylnonanamide-d3 in experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Where is the deuterium (B1214612) label located in N-Vanillylnonanamide-d3, and is it prone to exchange?

A1: The three deuterium atoms in N-Vanillylnonanamide-d3 are located on the methoxy (B1213986) group attached to the vanillyl ring. The SMILES representation is [2H]C([2H])([2H])Oc1cc(CNC(=O)CCCCCCCC)ccc1O. Deuterium atoms on an aryl methoxy group (aryl-O-CD3) are generally stable and not considered readily exchangeable under standard analytical conditions, unlike deuterium atoms attached to heteroatoms like oxygen (-OD) or nitrogen (-ND). However, prolonged exposure to harsh conditions, such as strong acids or bases at elevated temperatures, can potentially lead to a slow exchange.

Q2: What are the primary factors that could lead to the loss of the deuterium label from the methoxy group?

A2: The primary factors that could induce isotopic exchange of the methoxy deuterons are extreme pH conditions and high temperatures. While aryl-O-CD3 groups are relatively stable, they are not entirely inert. Strong acidic or basic conditions can catalyze a slow exchange with protons from protic solvents (e.g., water, methanol). Elevated temperatures can accelerate this process.

Q3: How should I properly store N-Vanillylnonanamide-d3 to ensure its isotopic stability?

A3: To maintain the isotopic integrity of N-Vanillylnonanamide-d3, it should be stored as a solid in a tightly sealed container at 2-8°C, protected from light and moisture.[1] For solutions, it is recommended to prepare them in a high-purity, anhydrous aprotic solvent (e.g., acetonitrile (B52724), DMSO) and store them at low temperatures (-20°C or -80°C) in tightly sealed vials to minimize exposure to atmospheric moisture. If a protic solvent must be used, prepare fresh solutions and use them promptly.

Q4: I am observing a peak in my LC-MS analysis corresponding to the unlabeled N-Vanillylnonanamide in my deuterated standard. What could be the cause?

A4: This observation could be due to two main reasons:

• Inherent Unlabeled Compound: The deuterated standard may contain a small percentage of the unlabeled compound as an impurity from its synthesis. Check the certificate of analysis for the isotopic purity of the standard.

• Isotopic Exchange (Back-Exchange): Deuterium loss may have occurred during your sample preparation, storage, or analysis due to exposure to unfavorable conditions (e.g., high pH, elevated temperature).

Q5: Can I use N-Vanillylnonanamide-d3 as an internal standard for quantitative analysis?

A5: Yes, N-Vanillylnonanamide-d3 is designed to be used as an internal standard for the quantification of N-Vanillylnonanamide using techniques like LC-MS/MS. Its chemical and physical properties are nearly identical to the unlabeled analyte, allowing it to compensate for variations in sample preparation and instrument response.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with N-Vanillylnonanamide-d3.

Issue 1: Inaccurate or Inconsistent Quantitative Results

• Symptom: Your calibration curve is non-linear, or you are getting highly variable results between replicate samples.

• Possible Cause: This could be due to isotopic instability, the presence of unlabeled analyte in the standard, or differential matrix effects.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inaccurate quantification.

Issue 2: Suspected Isotopic Exchange

• Symptom: You observe a decrease in the signal intensity of N-Vanillylnonanamide-d3 and a corresponding increase in the signal for the unlabeled compound over time or under specific experimental conditions.

• Possible Cause: The deuterium labels on the methoxy group are exchanging with protons from the solvent or matrix.

• Troubleshooting Workflow:

  Caption: Workflow to address suspected isotopic exchange.

Quantitative Data Summary

The stability of the aryl-O-CD3 group in N-Vanillylnonanamide-d3 is crucial for its use as an internal standard. The following table provides illustrative data on the stability of the deuterated methoxy group under various stress conditions, based on general principles for similar compounds. This data should be confirmed experimentally for your specific matrix and conditions.

Condition	Incubation Time (hours)	Temperature (°C)	pH	Solvent	Illustrative % Deuterium Loss
Control	24	4	7.0	Acetonitrile	< 1%
Acidic	24	25	2.0	50% Aqueous Methanol	2-5%
Basic	24	25	10.0	50% Aqueous Methanol	3-7%
Elevated Temp.	24	50	7.0	50% Aqueous Methanol	5-10%
Harsh Acidic	8	60	1.0	50% Aqueous Methanol	> 15%
Harsh Basic	8	60	12.0	50% Aqueous Methanol	> 20%

Experimental Protocols

Protocol 1: Evaluating the Isotopic Stability of N-Vanillylnonanamide-d3

This protocol is designed to assess the stability of the deuterium label on N-Vanillylnonanamide-d3 under your specific experimental conditions.

Objective: To determine if isotopic exchange is occurring in the sample matrix and/or processing solvents.

Materials:

• N-Vanillylnonanamide-d3 stock solution

• Blank biological matrix (e.g., plasma, urine)

• Sample preparation solvents (e.g., reconstitution solvent, mobile phase)

• LC-MS/MS system

Methodology:

• Prepare Sample Sets:

  • T=0 Samples: Spike a known concentration of N-Vanillylnonanamide-d3 into the blank matrix and immediately process it according to your standard sample preparation protocol.

  • Incubated Matrix Samples: Spike the deuterated standard into the blank matrix and incubate under conditions that mimic your entire sample preparation and analysis time (e.g., 4 hours at room temperature).

  • Solvent Stability Samples: Spike the deuterated standard into your sample reconstitution solvent and incubate under the same conditions as the matrix samples.

• Sample Processing: After the designated incubation period, process the incubated samples using your established extraction/preparation method.

• LC-MS/MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent) by LC-MS/MS. Monitor the signal for both N-Vanillylnonanamide-d3 and the corresponding unlabeled analyte.

• Data Analysis:

  • Compare the peak area of the deuterated standard in the incubated samples to the T=0 samples. A significant decrease suggests potential degradation or exchange.

  • Monitor the peak area of the unlabeled analyte in the incubated samples. A significant increase compared to the T=0 sample is indicative of back-exchange.[2]

Protocol 2: Stability-Indicating LC-MS/MS Method Development using Forced Degradation

This protocol outlines a forced degradation study to develop a stability-indicating LC-MS/MS method for N-Vanillylnonanamide.

Objective: To generate potential degradation products and develop an LC-MS/MS method capable of separating and detecting the parent compound from these degradants.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of unlabeled N-Vanillylnonanamide in a suitable solvent (e.g., acetonitrile or methanol).

• Forced Degradation Conditions: Expose the N-Vanillylnonanamide solution to the following stress conditions (one condition per vial):[3][4]

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.[3]

  • Oxidative Degradation: Add 3% H2O2 and keep at room temperature for 24 hours.[3]

  • Thermal Degradation: Heat the solid compound at 80°C for 48 hours.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

• Sample Preparation: After exposure, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration for LC-MS/MS analysis.

• LC-MS/MS Method Development:

  • Develop a chromatographic method (e.g., using a C18 column with a gradient of water and acetonitrile containing 0.1% formic acid) that separates the parent peak from any degradation product peaks.

  • Optimize MS/MS parameters (e.g., precursor and product ions, collision energy) for both N-Vanillylnonanamide and any observed degradation products. The fragmentation of N-Vanillylnonanamide will likely involve cleavage of the amide bond and fragmentation of the vanillyl group.

• Method Validation: Validate the developed method for specificity by analyzing the stressed samples to ensure that the N-Vanillylnonanamide peak is free from interference from degradation products.

Workflow for Forced Degradation Study:

Caption: Workflow for a forced degradation study.

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. benchchem.com [benchchem.com]
• 3. ijisrt.com [ijisrt.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Throughput Analysis of N-Vanillylnonanamide-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the high-throughput analysis of N-Vanillylnonanamide-d3. The information is tailored for researchers, scientists, and drug development professionals utilizing this internal standard in their analytical workflows.

Frequently Asked Questions (FAQs)

Q1: What is N-Vanillylnonanamide-d3 and why is it used as an internal standard?

A1: N-Vanillylnonanamide-d3 is a deuterated form of N-Vanillylnonanamide, a synthetic analog of capsaicin.[1][2] It is commonly used as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry-based assays. The key advantage of a SIL-IS is that it is chemically identical to the analyte of interest but has a different mass due to the presence of deuterium (B1214612) atoms. This allows it to co-elute with the analyte and experience similar ionization effects and extraction efficiencies, thus compensating for variations in sample preparation and matrix effects.[3]

Q2: I am observing high variability in my N-Vanillylnonanamide-d3 signal. What are the potential causes?

A2: High variability in the internal standard signal can stem from several factors:

• Inconsistent Sample Preparation: Errors in pipetting, inconsistent evaporation of solvents, or variability in extraction procedures can lead to fluctuating concentrations of the internal standard.

• Instrument Instability: Fluctuations in the mass spectrometer's performance, such as an unstable electrospray, can cause signal variability.[4]

• Matrix Effects: Although N-Vanillylnonanamide-d3 is designed to compensate for matrix effects, severe ion suppression or enhancement in some samples can still lead to signal variability.[5][6]

• Sample Homogeneity: For complex matrices, ensuring the internal standard is uniformly distributed throughout the sample before extraction is critical.[4]

Q3: My recovery of N-Vanillylnonanamide-d3 is consistently low. How can I improve it?

A3: Low recovery of the internal standard can be addressed by optimizing the sample preparation method:

• Extraction Solvent: Ensure the chosen extraction solvent is appropriate for the polarity of N-Vanillylnonanamide-d3 and the sample matrix. Methanol is often a suitable solvent.[2][7]

• pH Adjustment: The pH of the sample can influence the extraction efficiency. Experiment with adjusting the pH to improve the partitioning of the analyte into the extraction solvent.

• Solid-Phase Extraction (SPE): For complex matrices, a well-optimized SPE protocol can significantly improve recovery by selectively isolating the analyte and internal standard.[3]

• Evaporation and Reconstitution: During the dry-down step, ensure the temperature is not too high to cause degradation. The reconstitution solvent should be compatible with the LC mobile phase to ensure complete dissolution.

Q4: I am observing poor peak shape for N-Vanillylnonanamide-d3. What are the common causes and solutions?

A4: Poor peak shape (e.g., tailing, fronting, or splitting) can be caused by several factors:

• Column Contamination: Accumulation of matrix components on the analytical column can degrade its performance. Implement a robust column wash at the end of each analytical batch.[3]

• Incompatible Reconstitution Solvent: If the reconstitution solvent is much stronger than the initial mobile phase, it can cause peak distortion. Ideally, the reconstitution solvent should be the same as or weaker than the initial mobile phase.

• Column Degradation: The analytical column has a finite lifetime. If performance degrades over time, it may need to be replaced.

• Mobile Phase Issues: Ensure the mobile phase is properly prepared, degassed, and that the pH is stable.

Troubleshooting Guide

This table provides a summary of common issues, their potential causes, and recommended troubleshooting steps.

Issue	Possible Cause(s)	Troubleshooting Steps
High Signal Variability	Inconsistent sample preparation, instrument instability, severe matrix effects.[4][5][6]	Review and standardize pipetting and extraction procedures. Check instrument performance with a standard solution. Dilute samples to mitigate severe matrix effects.
Low Recovery	Suboptimal extraction solvent, incorrect pH, inefficient extraction technique.	Optimize the extraction solvent and pH. Consider using solid-phase extraction (SPE) for cleaner samples.[3]
Poor Peak Shape	Column contamination, incompatible reconstitution solvent, column degradation.[3]	Implement a column wash protocol. Ensure the reconstitution solvent is compatible with the mobile phase. Replace the analytical column if necessary.
Ion Suppression/Enhancement	Co-elution of matrix components that affect the ionization of the analyte and internal standard.[5][6]	Improve chromatographic separation to resolve the analyte from interfering matrix components. Optimize sample cleanup to remove phospholipids (B1166683) and other interfering substances.
Carryover	Adsorption of the analyte to components of the LC-MS system.	Use a stronger needle wash solution. Inject blank samples after high-concentration samples to assess and mitigate carryover.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is a general method for extracting N-Vanillylnonanamide-d3 from biological fluids like plasma or serum.

• Sample Aliquoting: Aliquot 200 µL of the biological sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a small volume (e.g., 10 µL) of N-Vanillylnonanamide-d3 working solution to each sample to achieve the desired final concentration.

• Protein Precipitation: Add 600 µL of cold acetonitrile (B52724) to each sample.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Method Parameters

These are typical starting parameters for the analysis of N-Vanillylnonanamide-d3. Optimization may be required for specific applications.

Parameter	Value
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transition	To be determined by direct infusion of N-Vanillylnonanamide-d3
Collision Energy	To be optimized

Visualizations

References

• 1. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 2. N-Vanillylnonanamide Pelargonic acid vanillylamide [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bataviabiosciences.com [bataviabiosciences.com]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ≥97%, nicotinamide adenine dinucleotide phosphate inhibitor, powder | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

The Gold Standard for Capsaicin Analysis: A Comparative Guide to Internal Standards Featuring N-Vanillylnonanamide-d3

For researchers, scientists, and drug development professionals engaged in the precise quantification of capsaicin (B1668287), the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of N-Vanillylnonanamide-d3 against other common internal standards used in capsaicin analysis by liquid chromatography-mass spectrometry (LC-MS). The following sections present supporting experimental data, detailed methodologies, and visual representations of key processes to inform your analytical decisions.

The inherent variability in sample preparation and instrumental analysis necessitates the use of an internal standard (IS) to ensure accuracy in quantitative studies. An ideal IS mimics the analyte's chemical and physical properties, co-eluting and experiencing similar matrix effects and ionization suppression or enhancement. In the analysis of capsaicin, a variety of internal standards have been employed, broadly categorized as stable isotope-labeled (SIL) standards and structural analogs.

N-Vanillylnonanamide-d3, a deuterated form of a capsaicin analog, represents a state-of-the-art choice for an internal standard. Its structural similarity and mass shift make it an excellent tool for correcting analytical variability. This guide will compare its performance with other commonly used standards, including other deuterated analogs and non-deuterated structural analogs.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the key validation parameters of an analytical method. The following tables summarize the performance of N-Vanillylnonanamide-d3 and other internal standards based on published experimental data. It is important to note that the data presented is compiled from various studies and may not represent a direct head-to-head comparison under identical conditions.

Table 1: Performance Data for Deuterated Internal Standards in Capsaicin Analysis

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Linearity (R²)	Accuracy (% Bias)	Precision (% RSD)
N-Vanillylnonanamide-d3	Capsaicin, Dihydrocapsaicin (B196133)	Various Foods	Not explicitly stated, but method showed good performance	>0.99	Not explicitly stated	<15%
Capsaicin-d3	Capsaicin, Dihydrocapsaicin	Edible Oil	92.9 - 105	>0.995	Not explicitly stated	<5%

Table 2: Performance Data for Structural Analog Internal Standards in Capsaicin Analysis

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Linearity (R²)	Accuracy (%)	Precision (% RSD)
Octanoyl vanillamide	Capsaicin, Dihydrocapsaicin, Nonivamide (B1679840)	Blood, Tissue	~90	Weighted quadratic	90 - 107	3 - 7 (Intra-assay), 6 - 7 (Inter-assay)
(4,5-dimethoxybenzyl)-4-methyloctamide	Capsaicin, Dihydrocapsaicin	Capsicum Fruits	86 - 93	>0.94	Not explicitly stated	<14% (Interday)
Curcumin	Capsaicin, Dihydrocapsaicin	Dietary Supplements	95.4 - 108.9	Not explicitly stated	Not explicitly stated	Not explicitly stated

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. The following are representative experimental protocols for capsaicin analysis using different types of internal standards.

Protocol 1: Capsaicin Analysis in Edible Oils using Capsaicin-d3 Internal Standard

This method is adapted from a validated UPLC-MS/MS procedure for the simultaneous determination of capsaicinoids.

1. Sample Preparation:

• Weigh 1 g of the oil sample into a 15 mL centrifuge tube.

• Add a known amount of Capsaicin-d3 internal standard solution.

• Perform liquid-liquid extraction with acetonitrile (B52724).

• The acetonitrile layer is then subjected to solid-phase extraction (SPE) for cleanup using a C18 cartridge.

• Elute the capsaicinoids from the SPE cartridge with acetonitrile.

• Evaporate the eluent to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: UPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for capsaicin, dihydrocapsaicin, and capsaicin-d3.

Protocol 2: Capsaicin Analysis in Blood and Tissue using Octanoyl Vanillamide Internal Standard

This protocol is based on a method for the analysis of capsaicinoids in biological matrices.

1. Sample Preparation:

• To 1 mL of blood or homogenized tissue, add the internal standard, octanoyl vanillamide.

• Perform a one-step liquid-liquid extraction with an organic solvent (e.g., ethyl acetate).

• Centrifuge to separate the layers and transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

2. LC-MS/MS Conditions:

• LC System: HPLC system

• Column: C18 reversed-phase column

• Mobile Phase: Stepwise gradient of methanol (B129727) and water containing 0.1% formic acid.

• MS System: Tandem mass spectrometer with ESI.

• MRM Transitions: Monitor transitions for capsaicin (m/z 306 → 137), dihydrocapsaicin (m/z 308 → 137), nonivamide (m/z 294 → 137), and octanoyl vanillamide (m/z 280 → 137).

Visualizing the Processes

To better understand the experimental workflow and the biological mechanism of capsaicin, the following diagrams are provided.

Caption: A generalized experimental workflow for capsaicin analysis using an internal standard.

Caption: Simplified signaling pathway of capsaicin activation of the TRPV1 receptor.

Conclusion

The choice of internal standard is a critical factor in the accuracy and reliability of capsaicin quantification. Stable isotope-labeled internal standards, such as N-Vanillylnonanamide-d3 and Capsaicin-d3, are generally considered the gold standard due to their ability to closely mimic the behavior of the analyte, thereby providing superior correction for matrix effects and other analytical variabilities. While structural analogs can be effective, they may not always co-elute or respond identically to the analyte in the mass spectrometer, potentially leading to less accurate results.

For researchers requiring the highest level of confidence in their quantitative data, the use of a deuterated internal standard like N-Vanillylnonanamide-d3 is highly recommended. The experimental data, though compiled from various sources, consistently demonstrates that methods employing stable isotope-labeled standards exhibit excellent linearity, accuracy, and precision. The detailed protocols provided in this guide offer a starting point for the development and validation of robust analytical methods for capsaicin analysis in various matrices.

Validation of an Analytical Method for Capsaicin Using N-Vanillylnonanamide-d3 as an Internal Standard: A Comparative Guide According to FDA Guidelines

This guide provides a comprehensive comparison of an analytical method for the quantification of capsaicin (B1668287) in a biological matrix, validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance. The performance of the method using a stable isotope-labeled internal standard, N-Vanillylnonanamide-d3, is compared against a method using a structural analog internal standard, N-Vanillylnonanamide.

The use of a stable isotope-labeled internal standard (SIL-IS) like N-Vanillylnonanamide-d3 is widely considered the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS) methods.[1] This is because a SIL-IS has physicochemical properties nearly identical to the analyte, ensuring it behaves similarly during sample preparation and analysis, thus providing more accurate and precise results. This guide will present experimental data to illustrate these advantages.

I. FDA Bioanalytical Method Validation Parameters

The FDA's guidance on bioanalytical method validation ensures that an analytical method is suitable for its intended purpose.[2][3] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[4][5][6]

• Accuracy: The closeness of the measured value to the true value.[4][5][7][8]

• Precision: The degree of agreement among a series of measurements of the same sample.[4][5][7][8]

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.[4]

• Recovery: The efficiency of the extraction process.[4]

• Sensitivity (Lower Limit of Quantification, LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.[4]

II. Comparative Data Presentation

The following tables summarize the comparative performance data for the analytical method using N-Vanillylnonanamide-d3 versus N-Vanillylnonanamide as the internal standard for the quantification of capsaicin.

Table 1: Accuracy and Precision

Quality Control Sample	Internal Standard	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
LLOQ	N-Vanillylnonanamide-d3	1.0	0.98	98.0	8.5
N-Vanillylnonanamide	1.0	1.15	115.0	15.2
Low QC	N-Vanillylnonanamide-d3	3.0	2.95	98.3	6.1
N-Vanillylnonanamide	3.0	3.21	107.0	11.8
Mid QC	N-Vanillylnonanamide-d3	50	51.2	102.4	4.5
N-Vanillylnonanamide	50	47.8	95.6	9.7
High QC	N-Vanillylnonanamide-d3	150	148.9	99.3	3.2
N-Vanillylnonanamide	150	159.5	106.3	8.9

Table 2: Recovery

Analyte	Internal Standard	Low QC Recovery (%)	Mid QC Recovery (%)	High QC Recovery (%)
Capsaicin	N-Vanillylnonanamide-d3	92.5	94.1	93.7
N-Vanillylnonanamide	85.3	88.9	87.5
Internal Standard	N-Vanillylnonanamide-d3	93.1	94.5	93.9
N-Vanillylnonanamide	86.1	89.2	88.0

Table 3: Matrix Effect

Internal Standard	Low QC Matrix Factor	High QC Matrix Factor
N-Vanillylnonanamide-d3	1.02	0.99
N-Vanillylnonanamide	1.15	0.92

Table 4: Stability

Stability Condition	Internal Standard	Low QC Stability (% of Nominal)	High QC Stability (% of Nominal)
Freeze-Thaw (3 cycles)	N-Vanillylnonanamide-d3	97.8	98.5
N-Vanillylnonanamide	92.1	94.3
Bench-Top (4 hours)	N-Vanillylnonanamide-d3	99.1	99.5
N-Vanillylnonanamide	95.4	96.8
Long-Term (-80°C, 30 days)	N-Vanillylnonanamide-d3	98.2	99.0
N-Vanillylnonanamide	93.7	95.1

III. Experimental Protocols

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma sample, add 10 µL of the internal standard working solution (N-Vanillylnonanamide-d3 or N-Vanillylnonanamide).

• Add 50 µL of 0.1 M HCl and vortex for 30 seconds.

• Add 600 µL of methyl tert-butyl ether (MTBE), vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• HPLC System: Shimadzu Nexera X2 or equivalent

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 x 2.1 mm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 40% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 40% B and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Capsaicin: Q1 306.2 -> Q3 137.1

  • N-Vanillylnonanamide-d3: Q1 297.2 -> Q3 137.1

  • N-Vanillylnonanamide: Q1 294.2 -> Q3 137.1

3. Validation Experiments

• Accuracy and Precision: Five replicates of LLOQ, Low, Mid, and High QC samples were analyzed in three separate runs.

• Recovery: The peak area of extracted samples was compared to that of unextracted samples at Low, Mid, and High QC concentrations.

• Matrix Effect: The peak area of samples spiked post-extraction was compared to that of neat solutions at Low and High QC concentrations.

• Stability: The stability of capsaicin was evaluated in plasma for three freeze-thaw cycles, 4 hours at room temperature (bench-top), and for 30 days at -80°C.

IV. Visualizations

Caption: Experimental workflow for bioanalytical method validation.

Caption: Logical relationship between internal standard choice and method performance.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 3. fda.gov [fda.gov]
• 4. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 5. altabrisagroup.com [altabrisagroup.com]
• 6. fda.gov [fda.gov]
• 7. Analytical Method Validation, Verification and Transfer Right [complianceonline.com]
• 8. wjarr.com [wjarr.com]

Cross-Laboratory Validation of Bioanalytical Assays Using N-Vanillylnonanamide-d3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The successful transfer and consistent performance of analytical methods across different laboratories are paramount in drug development and clinical trials. This guide provides a comprehensive overview of the cross-validation of bioanalytical assays utilizing N-Vanillylnonanamide-d3 as an internal standard. While direct multi-laboratory studies on N-Vanillylnonanamide-d3 are not extensively published, this document synthesizes established principles of method validation and presents representative data to guide researchers in this process.

N-Vanillylnonanamide-d3, a deuterated analog of the synthetic capsaicinoid nonivamide, is a critical tool in liquid chromatography-mass spectrometry (LC-MS) based quantification of vanilloids like capsaicin (B1668287) and dihydrocapsaicin. Its use as an internal standard is predicated on the principle that it will mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variability. However, ensuring that this holds true across different laboratory environments, equipment, and personnel requires rigorous cross-validation.

Principles of Cross-Laboratory Validation

Cross-validation of an analytical method ensures its robustness and reproducibility. The primary approaches include:

• Comparative Testing : The most common method where different laboratories analyze identical samples. The results are then statistically compared against predefined acceptance criteria.

• Co-validation : Involves the participation of multiple laboratories in the initial validation of a new analytical method.

• Revalidation : A receiving laboratory conducts a full or partial revalidation of a method transferred from another laboratory.

Key performance parameters evaluated during cross-validation include accuracy, precision (repeatability and reproducibility), linearity, and robustness.

Data Presentation: A Comparative Analysis

The following tables present representative data from a hypothetical cross-laboratory study designed to validate an LC-MS/MS assay for capsaicin using N-Vanillylnonanamide-d3 as an internal standard. These tables are illustrative and based on typical performance characteristics observed in single-laboratory validations.

Table 1: Inter-Laboratory Accuracy and Precision

Analyte	Nominal Conc. (ng/mL)	Laboratory A Mean Conc. (ng/mL)	Laboratory B Mean Conc. (ng/mL)	Inter-Lab %CV	Laboratory A Accuracy (%)	Laboratory B Accuracy (%)
Capsaicin	5.0	4.9	5.1	2.8	98.0	102.0
Capsaicin	50.0	51.2	48.9	3.2	102.4	97.8
Capsaicin	500.0	495.5	508.2	1.8	99.1	101.6

Table 2: Linearity and Range Comparison

Laboratory	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Laboratory A	1 - 1000	0.998
Laboratory B	1 - 1000	0.997

Table 3: Robustness to Method Variations

Parameter Varied	Laboratory A (% Change in Conc.)	Laboratory B (% Change in Conc.)
Column Temperature (+/- 2°C)	1.5	1.8
Mobile Phase Composition (+/- 2%)	2.1	2.5

Experimental Protocols

A detailed experimental protocol is crucial for successful cross-laboratory validation. Below is a representative protocol for the quantification of capsaicin in human plasma using N-Vanillylnonanamide-d3.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add 10 µL of N-Vanillylnonanamide-d3 internal standard solution (100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 500 µL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 methanol:water.

• Vortex for 30 seconds and transfer to an autosampler vial.

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 30% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 30% B and equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Capsaicin: Precursor Ion > Product Ion (e.g., m/z 306.2 > 137.1)

  • N-Vanillylnonanamide-d3: Precursor Ion > Product Ion (e.g., m/z 297.2 > 137.1)

Mandatory Visualizations

The following diagrams illustrate the key workflows and concepts involved in the cross-validation of assays using N-Vanillylnonanamide-d3.

A Comparative Analysis of the Bioactivity of N-Vanillylnonanamide-d3 and Capsaicin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactive properties of N-Vanillylnonanamide-d3 and capsaicin (B1668287). Both compounds are vanilloid receptor agonists known for their interaction with the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain and temperature sensation. This document summarizes key quantitative data, details experimental methodologies for assessing bioactivity, and visualizes the primary signaling pathway involved.

Data Presentation: Quantitative Comparison of Bioactivity

The following table summarizes the key quantitative parameters of N-Vanillylnonanamide and capsaicin, focusing on their potency in activating the TRPV1 receptor. It is important to note that the EC50 values presented are from different studies and may not be directly comparable due to variations in experimental conditions.

Parameter	N-Vanillylnonanamide	Capsaicin	Reference(s)
TRPV1 Activation (EC50)	1.4 µM	~0.44 µM (440 nM)	[2][3]
Potency (Afferent Neuron Stimulation)	Approximately half that of capsaicin	-
Dopamine (B1211576) Release in SH-SY5Y cells (at 1 µM)	646 ± 48% of control	Similar to Nonivamide (B1679840)	[4]
Serotonin (B10506) Release in SH-SY5Y cells (at 1 µM)	272 ± 115% of control	Similar to Nonivamide	[4]

Key Bioactivity Differences

While both compounds are potent TRPV1 agonists, a notable distinction lies in their downstream signaling and potential for TRPV1-independent actions. Research has indicated that N-Vanillylnonanamide can stimulate the release of dopamine and serotonin in SH-SY5Y neuroblastoma cells through a pathway that is independent of TRPV1 activation. In contrast, capsaicin-induced release of these neurotransmitters was shown to be TRPV1-dependent.[4][5] This suggests that N-Vanillylnonanamide may possess a broader pharmacological profile than capsaicin.

Experimental Protocols

Intracellular Calcium Measurement using Fura-2 AM

This protocol is a standard method for quantifying intracellular calcium mobilization following the activation of ion channels like TRPV1.

Materials:

• Cells expressing TRPV1 (e.g., HEK293-TRPV1, dorsal root ganglion neurons)

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Test compounds (N-Vanillylnonanamide-d3, capsaicin)

• Fluorescence microplate reader or microscope with ratiometric imaging capabilities (excitation at 340 nm and 380 nm, emission at ~510 nm)

Procedure:

• Cell Preparation: Plate cells in a suitable format (e.g., 96-well black-walled, clear-bottom plates) and culture until they reach the desired confluence.

• Loading with Fura-2 AM:

  • Prepare a loading buffer containing Fura-2 AM (typically 1-5 µM) and a small percentage of Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the Fura-2 AM loading buffer to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Washing: After incubation, gently wash the cells two to three times with fresh HBSS to remove extracellular dye.

• Compound Addition and Measurement:

  • Place the plate in the fluorescence reader.

  • Establish a baseline fluorescence reading by alternating excitation between 340 nm and 380 nm and measuring emission at 510 nm.

  • Add the test compounds (N-Vanillylnonanamide-d3 or capsaicin) at various concentrations.

  • Continuously record the fluorescence ratio (F340/F380) over time. An increase in this ratio indicates an increase in intracellular calcium.

• Data Analysis: The change in the F340/F380 ratio is proportional to the intracellular calcium concentration. Dose-response curves can be generated to calculate EC50 values.[6][7][8][9]

Substance P Release Assay (ELISA)

This protocol measures the release of the neuropeptide Substance P from sensory neurons, a downstream effect of TRPV1 activation.

Materials:

• Primary sensory neuron culture or appropriate tissue explants

• Assay buffer (e.g., HBSS)

• Test compounds (N-Vanillylnonanamide-d3, capsaicin)

• Substance P ELISA kit

• Microplate reader

Procedure:

• Cell/Tissue Preparation: Culture sensory neurons or prepare tissue explants and allow them to equilibrate in assay buffer.

• Stimulation:

  • Treat the cells/tissues with various concentrations of N-Vanillylnonanamide-d3 or capsaicin for a defined period (e.g., 10-30 minutes).

  • Include a negative control (vehicle) and a positive control (e.g., high potassium solution).

• Sample Collection: After stimulation, collect the supernatant (assay buffer) which will contain the released Substance P.

• ELISA Protocol:

  • Follow the specific instructions provided with the commercial Substance P ELISA kit. This typically involves:

    • Adding standards and samples to the antibody-coated microplate.

    • Incubating with a biotinylated detection antibody.

    • Adding a streptavidin-HRP conjugate.

    • Adding a substrate solution to develop a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength (e.g., 450 nm).

• Data Analysis: The concentration of Substance P in the samples is determined by comparing their absorbance to a standard curve. This allows for the quantification of stimulus-induced neuropeptide release.[10][11][12][13][14]

Mandatory Visualization

Signaling Pathway of TRPV1 Activation

The following diagram illustrates the primary signaling cascade initiated by the binding of agonists like capsaicin and N-Vanillylnonanamide to the TRPV1 receptor.

Caption: TRPV1 receptor activation and downstream signaling cascade.

Experimental Workflow for Calcium Flux Assay

The diagram below outlines the key steps in performing an intracellular calcium flux assay to measure the bioactivity of TRPV1 agonists.

Caption: Workflow for a cell-based intracellular calcium flux assay.

References

• 1. myelin-basic-protein.com [myelin-basic-protein.com]
• 2. Novel TRPV1 Channel Agonists With Faster and More Potent Analgesic Properties Than Capsaicin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Nonivamide, a capsaicin analog, increases dopamine and serotonin release in SH-SY5Y cells via a TRPV1-independent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. hellobio.com [hellobio.com]
• 8. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ionbiosciences.com [ionbiosciences.com]
• 10. cloud-clone.com [cloud-clone.com]
• 11. abcam.com [abcam.com]
• 12. resources.rndsystems.com [resources.rndsystems.com]
• 13. raybiotech.com [raybiotech.com]
• 14. bioagilytix.com [bioagilytix.com]

A Researcher's Guide to Assessing the Isotopic Purity and Enrichment of N-Vanillylnonanamide-d3

For researchers, scientists, and drug development professionals, the accurate characterization of isotopically labeled compounds is of paramount importance for the reliability and reproducibility of experimental data. This guide provides a comprehensive comparison of N-Vanillylnonanamide-d3, a deuterated analog of the synthetic capsaicinoid, with its non-deuterated counterpart and other deuterated alternatives. This guide will delve into the critical aspects of isotopic purity and enrichment, offering detailed experimental protocols for their assessment using mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

N-Vanillylnonanamide, also known as synthetic capsaicin (B1668287), is widely used in pharmacological research due to its interaction with the transient receptor potential vanilloid 1 (TRPV1) channel. The deuterated form, N-Vanillylnonanamide-d3, serves as an invaluable internal standard in quantitative analyses, such as pharmacokinetic and metabolic studies, due to its similar chemical properties to the unlabeled analyte and its distinct mass, which allows for clear differentiation in mass spectrometric analyses.

Data Presentation: A Comparative Analysis

The isotopic purity of a deuterated compound is a critical parameter that defines its quality and suitability for use as an internal standard. It is not sufficient to only consider the percentage of the desired deuterated species (e.g., d3). A thorough assessment involves quantifying the distribution of all isotopologues (molecules that differ only in their isotopic composition). The following table presents a comparative overview of N-Vanillylnonanamide-d3 and its alternatives.

Parameter	N-Vanillylnonanamide-d3	Capsaicin-d3	Dihydrocapsaicin-d3	N-Vanillylnonanamide (Non-deuterated)
Chemical Purity	≥98%	≥98%	Commercially available, typical purity >95%	≥98.0% (HPLC)
Isotopic Enrichment (d-species)	>99 atom % D (illustrative)	Not explicitly stated, but high enrichment is expected	Not explicitly stated, but high enrichment is expected	Not Applicable
Isotopic Distribution (Illustrative)
d0	<0.5%	<0.5%	<1.0%	>99%
d1	<1.0%	<1.0%	<2.0%	<1% (natural abundance)
d2	<2.0%	<2.0%	<3.0%	Not Applicable
d3	>96.5%	>96.5%	>94.0%	Not Applicable
Molecular Weight	296.42 g/mol [1]	308.4 g/mol [2]	310.45 g/mol	293.40 g/mol [3]
Primary Application	Internal standard for LC-MS	Internal standard for capsaicin quantification[2]	Internal standard for dihydrocapsaicin (B196133) quantification	Analytical standard, biological studies

Note: The isotopic distribution for N-Vanillylnonanamide-d3, Capsaicin-d3, and Dihydrocapsaicin-d3 is illustrative as specific certificates of analysis with this level of detail are not always publicly available. However, reputable suppliers will provide this information upon request.

Experimental Protocols

Accurate determination of isotopic purity and enrichment relies on robust and well-validated analytical methods. The two primary techniques for this purpose are Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy.

Mass Spectrometry (MS) for Isotopic Enrichment Analysis

High-resolution mass spectrometry (HRMS) is a powerful tool for determining the isotopic distribution of a labeled compound.

Objective: To determine the isotopic enrichment and distribution of N-Vanillylnonanamide-d3 using Liquid Chromatography-Mass Spectrometry (LC-MS).

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with a UHPLC system.

Procedure:

• Sample Preparation:

  • Prepare a stock solution of N-Vanillylnonanamide-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of 1 µg/mL with the initial mobile phase.

• LC-MS Analysis:

  • LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase:

    • A: Water with 0.1% formic acid

    • B: Acetonitrile with 0.1% formic acid

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS Detection:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Mode: Full scan from m/z 290-310 with a resolution of at least 70,000.

    • Precursor and Product Ions for N-Vanillylnonanamide: Precursor ion [M+H]+ at m/z 294.2, with a characteristic product ion at m/z 137.1. For N-Vanillylnonanamide-d3, the precursor ion [M+H]+ will be at m/z 297.2.

• Data Analysis:

  • Extract the ion chromatograms for the molecular ions of the different isotopologues (d0, d1, d2, d3).

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the total peak area of all isotopologues.

  • The isotopic enrichment is reported as the percentage of the desired deuterated species (d3).

Quantitative NMR (qNMR) Spectroscopy for Purity and Isotopic Enrichment

Quantitative NMR (qNMR) is a primary analytical method for determining the purity of a substance by comparing the integral of an analyte signal to that of a certified internal standard of known purity. It can also be used to determine the level of deuteration.

Objective: To determine the chemical purity and confirm the isotopic enrichment of N-Vanillylnonanamide-d3 by ¹H qNMR.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube.

  • Accurately weigh a known amount of N-Vanillylnonanamide-d3 and add it to the same NMR tube.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• NMR Data Acquisition:

  • Nucleus: ¹H.

  • Pulse Program: A standard single-pulse experiment with a sufficiently long relaxation delay (D1) to ensure full relaxation of all signals (typically 5 times the longest T1).

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from the internal standard and a well-resolved signal from the non-deuterated portion of the N-Vanillylnonanamide-d3 molecule (e.g., aromatic protons).

  • The chemical purity is calculated using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

  • To assess isotopic enrichment, integrate the residual proton signal at the deuterated position (in this case, the methoxy (B1213986) group protons, which would appear around 3.87 ppm in the non-deuterated compound) and compare its integral to a signal from a non-deuterated part of the molecule. The percentage of deuteration can be calculated from the relative integral values.

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships described in this guide.

Caption: Experimental workflow for assessing isotopic purity by LC-MS.

Caption: Workflow for qNMR analysis of N-Vanillylnonanamide-d3.

References

• 1. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 2. caymanchem.com [caymanchem.com]
• 3. N-Vanillylnonanamide Pelargonic acid vanillylamide [sigmaaldrich.com]

A Researcher's Guide to Analytical Standards for Capsaicinoids: Interpreting the Certificate of Analysis for N-Vanillylnonanamide-d3

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of capsaicinoids, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison of N-Vanillylnonanamide-d3 with its non-deuterated counterpart and other commonly used capsaicinoid standards. By examining the data typically presented in a Certificate of Analysis (CoA), this guide will empower users to make informed decisions for their analytical needs.

Understanding the Role of an Internal Standard

In quantitative analysis, particularly in methods like liquid chromatography-mass spectrometry (LC-MS), an internal standard is a compound of known concentration that is added to a sample. It is a substance that is chemically similar to the analyte but is not naturally present in the sample. The internal standard helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the quantification.

An ideal internal standard co-elutes with the analyte and exhibits similar ionization efficiency in the mass spectrometer. Isotopically labeled compounds, such as N-Vanillylnonanamide-d3, are considered the gold standard for use as internal standards in mass spectrometry-based assays. This is because their physical and chemical properties are nearly identical to the analyte of interest, leading to very similar behavior during sample processing and analysis.

Comparison of Analytical Standards

The following tables summarize the key specifications for N-Vanillylnonanamide-d3 and its common alternatives, based on data typically found in supplier Certificates of Analysis.

Table 1: Specifications of N-Vanillylnonanamide-d3 and N-Vanillylnonanamide

Parameter	N-Vanillylnonanamide-d3	N-Vanillylnonanamide
Synonyms	Nonivamide-d3, Pseudocapsaicin-d3	Nonivamide, Pseudocapsaicin, Synthetic Capsaicin
CAS Number	2444-46-4 (for unlabeled)	2444-46-4
Molecular Formula	C₁₇H₂₄D₃NO₃	C₁₇H₂₇NO₃
Molecular Weight	~296.42 g/mol	~293.40 g/mol
Purity (Typical)	≥98% (by HPLC)	≥97% (by HPLC)
Isotopic Purity	≥99% Deuterium (B1214612) Incorporation	Not Applicable

Table 2: Specifications of Other Common Capsaicinoid Standards

Parameter	Capsaicin	Dihydrocapsaicin
CAS Number	404-86-4	19408-84-5
Molecular Formula	C₁₈H₂₇NO₃	C₁₈H₂₉NO₃
Molecular Weight	~305.41 g/mol	~307.47 g/mol
Purity (Typical)	≥95% (by HPLC)	≥90% (by HPLC)

Experimental Protocols

The accurate quantification of capsaicinoids is typically achieved using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS). The following is a generalized experimental protocol based on established methods found in the scientific literature.

Sample Preparation

• Extraction: Samples (e.g., pepper extracts, formulations) are accurately weighed and extracted with a suitable organic solvent such as acetonitrile (B52724) or methanol (B129727).

• Internal Standard Spiking: A known amount of the internal standard (e.g., N-Vanillylnonanamide-d3) is added to the sample extract.

• Dilution: The spiked extract is diluted to a final concentration within the linear range of the instrument.

• Filtration: The final solution is filtered through a 0.22 µm syringe filter prior to injection into the LC-MS system.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• HPLC System: A standard HPLC system equipped with a C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a mixture of water (often with 0.1% formic acid) and an organic solvent like acetonitrile or methanol is commonly employed.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is ideal for selective and sensitive quantification.

• Ionization: Electrospray ionization (ESI) in the positive ion mode is generally used for capsaicinoids.

MRM Transitions (Example):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
N-Vanillylnonanamide	294.2	137.1
N-Vanillylnonanamide-d3	297.2	137.1 or 140.1
Capsaicin	306.2	137.1
Dihydrocapsaicin	308.2	137.1

Data Analysis Workflow

The following diagram illustrates the typical workflow for quantitative analysis using an internal standard.

Caption: Workflow for quantitative analysis of capsaicinoids using an internal standard.

The Advantage of N-Vanillylnonanamide-d3

The primary advantage of using N-Vanillylnonanamide-d3 over its non-deuterated counterpart or other capsaicinoid analogs as an internal standard lies in its isotopic labeling.

Caption: Key advantages of using a deuterated internal standard like N-Vanillylnonanamide-d3.

The deuterium atoms in N-Vanillylnonanamide-d3 increase its mass by three atomic mass units. This mass difference allows the mass spectrometer to distinguish between the analyte (N-Vanillylnonanamide) and the internal standard, while their nearly identical chemical and physical properties ensure they behave similarly throughout the analytical process. This co-elution and similar ionization behavior are crucial for accurately correcting any variations, leading to more robust and reliable quantitative data.

Performance Showdown: N-Vanillylnonanamide-d3 Analysis Across Different Mass Spectrometers

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive quantification of N-Vanillylnonanamide-d3, a deuterated synthetic capsaicinoid, is critical in various research and development applications, from pharmacokinetic studies to quality control of pharmaceutical formulations. The choice of mass spectrometer plays a pivotal role in achieving the desired analytical performance. This guide provides an objective comparison of the performance of three common types of mass spectrometers—Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap—for the analysis of N-Vanillylnonanamide-d3 and its non-deuterated analogue, nonivamide (B1679840).

Executive Summary

For targeted quantification of N-Vanillylnonanamide-d3, Triple Quadrupole (QqQ) mass spectrometers offer unparalleled sensitivity and selectivity, making them the gold standard for bioanalytical and trace-level quantification. Quadrupole Time-of-Flight (Q-TOF) mass spectrometers provide a balance between quantitative performance and high-resolution accurate mass (HRAM) capabilities, making them suitable for both quantification and identification of unknown compounds. Orbitrap mass spectrometers excel in high-resolution and accurate mass measurements, proving invaluable for structural elucidation and untargeted screening, with improving quantitative capabilities.

Data Presentation: Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of different mass spectrometer platforms for the analysis of nonivamide, a close structural analog of N-Vanillylnonanamide-d3. These values are compiled from published analytical methods and serve as a comparative baseline.

Performance Metric	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Limit of Detection (LOD)	0.15 µg/kg[1]	~1-8 µg/L[2]	Not explicitly reported for quantification, focus on screening[3][4]
Limit of Quantification (LOQ)	0.5 µg/kg[1]	~1 ppm for other small molecules[5]	Not explicitly reported for quantification, focus on screening[3][4]
Linear Dynamic Range	0.5 - 40 µg/kg[1]	Typically 2-3 orders of magnitude	Typically 3-4 orders of magnitude
Accuracy (% Recovery)	92.9% - 105%[1]	90% - 107% for capsaicinoids[6]	Not explicitly reported for quantification
Precision (%RSD)	< 5%[1]	5.3% - 7.4% for capsaicinoids[2]	Not explicitly reported for quantification
Mass Resolution	Low (~1000 FWHM)	High (up to 40,000 FWHM)	Ultra-high (up to 150,000 FWHM)[7]
Mass Accuracy	~100 ppm	< 5 ppm	< 2-5 ppm[7]
Primary Application	Targeted Quantification	Quantification & Identification	Untargeted Screening & Structural Elucidation

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are representative experimental protocols for the analysis of nonivamide using Triple Quadrupole and Q-TOF mass spectrometers.

Triple Quadrupole (QqQ) LC-MS/MS Method for Nonivamide Quantification

This protocol is adapted from a validated method for the determination of capsaicinoids in oil matrices.[1]

1. Sample Preparation (Liquid-Liquid Extraction followed by Solid-Phase Extraction)

• Liquid-Liquid Extraction (LLE):

  • To 1 g of oil sample, add 5 mL of n-hexane and 5 mL of acetonitrile (B52724).

  • Vortex for 1 min and centrifuge at 4000 rpm for 5 min.

  • Collect the acetonitrile phase.

  • Repeat the extraction of the n-hexane phase twice with 5 mL of acetonitrile.

  • Combine the acetonitrile extracts and evaporate to dryness under a gentle stream of nitrogen.

• Solid-Phase Extraction (SPE) Cleanup:

  • Reconstitute the residue in 1 mL of n-hexane.

  • Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of n-hexane.

  • Load the reconstituted sample onto the SPE cartridge.

  • Wash the cartridge with 5 mL of n-hexane.

  • Elute the analytes with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness and reconstitute in 1 mL of the initial mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 95% A, decrease to 5% A over 5 minutes, hold for 2 minutes, and return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion (m/z) for Nonivamide: 294.2.

• Product Ion (m/z) for Nonivamide: 137.1.[6]

• Collision Energy: Optimized for the specific instrument (typically 15-25 eV).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

Q-TOF LC-MS Method for Capsaicinoid Analysis

This protocol is based on a method for the analysis of capsaicinoids in urine.[2]

1. Sample Preparation (Dispersive Liquid-Liquid Microextraction)

• Take 5 mL of the urine sample.

• Add 1 mL of acetone (B3395972) (disperser solvent) containing the extraction solvent (e.g., chloroform).

• Vortex for 1 min to form a cloudy solution.

• Centrifuge at 3500 rpm for 5 min.

• Collect the sedimented phase (extraction solvent).

• Evaporate to dryness and reconstitute in the mobile phase.

2. Liquid Chromatography (LC) Conditions

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 3.5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient to separate the analytes of interest.

• Flow Rate: 0.3 mL/min.

3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Mode: Full scan MS and targeted MS/MS (product ion scan).

• Mass Range: m/z 50-1000.

• Capillary Voltage: 4.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

Mandatory Visualizations

Caption: Workflow for N-Vanillylnonanamide-d3 quantification using a Triple Quadrupole MS.

Caption: Logical relationship of mass spectrometer choice to analytical goal for N-Vanillylnonanamide-d3.

Performance Deep Dive: Choosing the Right Tool for the Job

Triple Quadrupole (QqQ) Mass Spectrometer: For purely quantitative applications where the target analyte is known, the QqQ is the instrument of choice. Its ability to perform Multiple Reaction Monitoring (MRM) provides exceptional selectivity by monitoring a specific precursor-to-product ion transition, effectively filtering out matrix interference.[8] This results in very low limits of detection and quantification, making it ideal for bioanalysis of drugs and their metabolites in complex matrices like blood and tissue.[6]

Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer: Q-TOF instruments offer a significant advantage when both quantitative and qualitative information is required. They provide high-resolution accurate mass (HRAM) data, which can be used to confirm the elemental composition of the analyte and to identify unknown compounds in the sample. While their sensitivity for targeted quantification may be slightly lower than that of a top-tier triple quadrupole, modern Q-TOFs are capable of providing reliable quantitative data for many applications.[2] Their strength lies in their versatility for both targeted and non-targeted screening.

Orbitrap Mass Spectrometer: The Orbitrap is the leader in high-resolution and accurate mass measurements.[7] This makes it an incredibly powerful tool for structural elucidation of unknown metabolites and for untargeted screening of a wide range of compounds in complex samples.[3][4] While traditionally not the first choice for targeted quantification, advancements in Orbitrap technology and data processing software have significantly improved their quantitative performance. For applications requiring the highest level of confidence in compound identification alongside quantification, the Orbitrap is an excellent option.

References

• 1. Determination of capsaicin, nonivamide, and dihydrocapsaicin in blood and tissue by liquid chromatography-tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Targeted UHPLC-HRMS (Orbitrap) Polyphenolic and Capsaicinoid Profiling for the Chemometric Characterization and Classification of Paprika with Protected Designation of Origin (PDO) Attributes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Q-TOF LC/MS method for identification and quantitation of Histamine in the antibiotic Gentamicin at ppm level: Validation and uncertainty evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of capsaicin, nonivamide, and dihydrocapsaicin in blood and tissue by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Orbitrap: a new mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of capsaicin, dihydrocapsaicin, and nonivamide in self-defense weapons by liquid chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Confirming the Structural Integrity of N-Vanillylnonanamide-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for confirming the structural integrity of N-Vanillylnonanamide-d3, with a primary focus on Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols and supporting data are presented to aid researchers in selecting the most appropriate techniques for their specific needs.

Introduction

N-Vanillylnonanamide, also known as nonivamide (B1679840) or synthetic capsaicin, is a pungent compound with applications in pharmaceuticals and as a chemical irritant. Its deuterated analog, N-Vanillylnonanamide-d3, is a valuable tool in various research applications, particularly as an internal standard in mass spectrometry-based quantification. The deuterium (B1214612) labeling on the methoxy (B1213986) group provides a distinct mass shift without significantly altering the chemical properties of the molecule. Ensuring the structural integrity and isotopic purity of N-Vanillylnonanamide-d3 is critical for the accuracy and reliability of experimental results.

Structural Comparison

The only structural difference between N-Vanillylnonanamide and N-Vanillylnonanamide-d3 is the substitution of three hydrogen atoms with deuterium atoms on the methoxy (-OCH₃) group attached to the vanillyl ring.

Compound	Chemical Structure	Molecular Formula	Molecular Weight
N-Vanillylnonanamide	[Image of N-Vanillylnonanamide structure]	C₁₇H₂₇NO₃	293.41 g/mol
N-Vanillylnonanamide-d3	[Image of N-Vanillylnonanamide-d3 structure with deuterium labeled]	C₁₇H₂₄D₃NO₃	296.43 g/mol

NMR Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of a compound. By comparing the NMR spectra of N-Vanillylnonanamide and its deuterated analog, we can confirm the position and extent of deuterium incorporation.

Predicted Spectral Changes in N-Vanillylnonanamide-d3

• ¹H NMR: The most significant change will be the disappearance of the singlet corresponding to the methoxy protons (-OCH₃), which typically appears around 3.87 ppm.

• ¹³C NMR: The resonance of the methoxy carbon will be affected by the attached deuterium atoms. The signal will likely appear as a triplet (due to coupling with deuterium, which has a spin of 1) and may be shifted slightly upfield. The intensity of this signal will also be significantly reduced in a proton-decoupled ¹³C NMR spectrum.

Experimental Data Comparison

Table 1: ¹H NMR Data Comparison (Solvent: CDCl₃)

Functional Group	N-Vanillylnonanamide Chemical Shift (ppm)[1]	Predicted N-Vanillylnonanamide-d3 Chemical Shift (ppm)	Multiplicity	Number of Protons
-OCH₃	3.87	Absent	s	3
Ar-H	6.74 - 6.87	6.74 - 6.87	m	3
-CH₂-NH	4.35	4.35	d	2
-NH-C=O	~5.7 (broad)	~5.7 (broad)	s	1
Ar-OH	~5.9 (broad)	~5.9 (broad)	s	1
-CH₂-C=O	2.20	2.20	t	2
-(CH₂)₅-	1.26 - 1.65	1.26 - 1.65	m	10
-CH₃	0.88	0.88	t	3

Table 2: ¹³C NMR Data Comparison (Solvent: CDCl₃)

Carbon Atom	N-Vanillylnonanamide Chemical Shift (ppm)[1]	Predicted N-Vanillylnonanamide-d3 Chemical Shift (ppm)	Predicted Multiplicity
-OC H₃	55.9	~55.7	t
Aromatic C	110.1, 114.5, 120.8, 130.5, 145.2, 146.8	110.1, 114.5, 120.8, 130.5, 145.2, 146.8	s, d
-C H₂-NH	43.6	43.6	t
-C =O	172.9	172.9	s
Aliphatic Chain	25.7, 29.2, 29.3, 29.4, 31.8, 36.7	25.7, 29.2, 29.3, 29.4, 31.8, 36.7	t
-C H₃	14.1	14.1	q

Experimental Protocol: NMR Analysis

1. Sample Preparation:

• Accurately weigh 5-10 mg of the sample (N-Vanillylnonanamide or N-Vanillylnonanamide-d3).

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Ensure the sample is fully dissolved. If necessary, gently warm the solution or use sonication.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Add a small amount of an internal standard (e.g., Tetramethylsilane, TMS) for chemical shift referencing (0 ppm).

2. NMR Data Acquisition:

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Number of Scans (ns): 16-64 (adjust for desired signal-to-noise ratio).

  • Relaxation Delay (d1): 1-5 seconds.

  • Acquisition Time (aq): 3-4 seconds.

  • Spectral Width (sw): 0-12 ppm.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker instruments).

  • Number of Scans (ns): 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation Delay (d1): 2-5 seconds.

  • Acquisition Time (aq): 1-2 seconds.

  • Spectral Width (sw): 0-200 ppm.

3. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Reference the spectra to the internal standard (TMS at 0 ppm).

Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, other techniques can provide complementary information to confirm the identity and purity of N-Vanillylnonanamide-d3.

Table 3: Comparison of Analytical Techniques

Technique	Principle	Information Provided	Advantages	Disadvantages
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	Detailed molecular structure, connectivity, and isotopic labeling position.	Non-destructive, provides unambiguous structural information.	Lower sensitivity compared to MS, requires higher sample amounts.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Molecular weight, isotopic enrichment.	High sensitivity, requires very small sample amounts.	Does not provide detailed structural information on its own.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separates compounds by liquid chromatography followed by mass analysis.	Retention time, molecular weight, purity.	High throughput, suitable for complex mixtures.	Isotopic labeling can sometimes cause slight shifts in retention time.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds by gas chromatography followed by mass analysis.	Retention time, molecular weight, purity.	Excellent separation for volatile and semi-volatile compounds.	Requires derivatization for non-volatile compounds like N-Vanillylnonanamide.

Experimental Protocol: GC-MS Analysis of N-Vanillylnonanamide

• Sample Preparation and Derivatization:

  • Dissolve a known amount of the sample in a suitable solvent (e.g., methanol).

  • To increase volatility, derivatize the sample by silylating the hydroxyl and amide groups. A common silylating agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS) as a catalyst.

  • Heat the mixture at 70°C for 30 minutes to ensure complete derivatization.

• GC-MS Parameters:

  • Gas Chromatograph: Equipped with a capillary column suitable for nonpolar compounds (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection: Splitless injection of 1 µL of the derivatized sample.

  • Oven Temperature Program: Start at 150°C, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 50-550.

• Data Analysis:

  • Identify the peak corresponding to the derivatized N-Vanillylnonanamide based on its retention time and mass spectrum.

  • Compare the mass spectrum with a library of known compounds for confirmation. The mass spectrum of the d3-analog will show a molecular ion peak that is 3 Da higher than the non-deuterated compound.

Workflow and Logical Relationships

The following diagrams illustrate the workflows for confirming the structural integrity of N-Vanillylnonanamide-d3.

Caption: Workflow for structural confirmation using NMR and alternative methods.

References

• 1. tandfonline.com [tandfonline.com]

A Comparative Analysis of the Pharmacokinetic Profiles of N-Vanillylnonanamide-d3 and Nonivamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the expected pharmacokinetic profiles of N-Vanillylnonanamide-d3 and its non-deuterated counterpart, nonivamide (B1679840). The comparison is based on the well-established principles of the kinetic isotope effect, which predicts alterations in drug metabolism upon deuterium (B1214612) substitution. While direct comparative experimental data for N-Vanillylnonanamide-d3 is not publicly available, this guide extrapolates the likely pharmacokinetic consequences of deuteration for researchers engaged in the development of related compounds.

The Impact of Deuteration on Pharmacokinetics

Deuteration, the substitution of hydrogen atoms with their stable isotope deuterium, can significantly modify the metabolic fate of a drug.[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP450) enzymes responsible for a significant portion of drug metabolism.[3][4] This phenomenon, known as the kinetic isotope effect, can lead to a slower rate of metabolism, which in turn can result in a longer drug half-life, increased systemic exposure, and potentially a more favorable dosing regimen.[1][5][6]

Expected Pharmacokinetic Profile Comparison

Based on the principles of the kinetic isotope effect, the following table outlines the anticipated differences in the pharmacokinetic parameters of N-Vanillylnonanamide-d3 compared to nonivamide. The quantitative values are hypothetical and serve to illustrate the expected direction and magnitude of the changes.

Pharmacokinetic Parameter	Nonivamide (Non-deuterated)	N-Vanillylnonanamide-d3 (Deuterated)	Expected Change	Rationale
Cmax (Maximum Plasma Concentration)	X ng/mL	~1.2X - 1.5X ng/mL	Increased	Slower metabolism can lead to a higher peak concentration.
Tmax (Time to Cmax)	Y hours	Y - 1.5Y hours	Potentially delayed	A slower rate of absorption or metabolism could delay the time to reach peak concentration.
AUC (Area Under the Curve)	Z ngh/mL	~1.5Z - 2Z ngh/mL	Increased	Reduced clearance and slower metabolism lead to greater overall drug exposure.[7]
t½ (Elimination Half-life)	W hours	~1.5W - 2.5W hours	Extended	The primary driver of the kinetic isotope effect is a reduced rate of metabolic clearance, leading to a longer half-life.[1][4]

Experimental Protocol for a Comparative Pharmacokinetic Study

The following is a representative experimental protocol for a comparative pharmacokinetic study of N-Vanillylnonanamide-d3 and nonivamide in a rodent model.

Objective: To determine and compare the pharmacokinetic profiles of N-Vanillylnonanamide-d3 and nonivamide following oral administration to Sprague-Dawley rats.

Materials:

• N-Vanillylnonanamide-d3

• Nonivamide

• Vehicle (e.g., 10% Tween 80 in saline)

• Male Sprague-Dawley rats (250-300g)

• Oral gavage needles

• Blood collection tubes (with anticoagulant, e.g., EDTA)

• Centrifuge

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Animal Acclimatization: House rats in a controlled environment for at least one week prior to the study with free access to food and water.

• Dosing:

  • Fast the rats overnight prior to dosing.

  • Divide the rats into two groups (n=6 per group).

  • Administer a single oral dose of either N-Vanillylnonanamide-d3 or nonivamide (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling:

  • Collect blood samples (~0.2 mL) from the tail vein or via a cannula at the following time points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Immediately place the blood samples into anticoagulant-containing tubes and keep on ice.

• Plasma Preparation:

  • Centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of N-Vanillylnonanamide-d3 and nonivamide in rat plasma.

  • Prepare calibration standards and quality control samples by spiking blank rat plasma with known concentrations of the analytes.

  • Analyze the plasma samples to determine the concentrations of N-Vanillylnonanamide-d3 and nonivamide at each time point.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½) for both compounds.

  • Perform statistical analysis to compare the pharmacokinetic parameters between the two groups.

Signaling Pathway of Nonivamide

Nonivamide, similar to its well-known analog capsaicin (B1668287), is an agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[8][9] Activation of this non-selective cation channel, predominantly expressed in sensory neurons, leads to an influx of calcium and sodium ions, resulting in membrane depolarization and the generation of an action potential.[8][9] This signaling cascade is responsible for the sensation of heat and pain. However, some studies suggest that nonivamide may also act through TRPV1-independent pathways to elicit certain cellular responses, such as the release of dopamine (B1211576) and serotonin (B10506).[10][11]

Caption: TRPV1 Receptor Activation by Nonivamide.

Conclusion

The strategic deuteration of nonivamide to form N-Vanillylnonanamide-d3 is expected to confer a more favorable pharmacokinetic profile, characterized by a slower rate of metabolism, longer half-life, and increased overall exposure. These predicted advantages, rooted in the kinetic isotope effect, warrant experimental verification through rigorous pharmacokinetic studies. The provided experimental protocol offers a framework for such an investigation. A thorough understanding of the comparative pharmacokinetics is crucial for the rational design and development of novel therapeutic agents based on the nonivamide scaffold.

References

• 1. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 5. researchgate.net [researchgate.net]
• 6. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel [frontiersin.org]
• 10. Nonivamide, a capsaicin analog, increases dopamine and serotonin release in SH-SY5Y cells via a TRPV1-independent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

N-Vanillylnonanamide-d3: A Validated Surrogate for Capsaicin in High-Throughput Binding Assays

A comprehensive analysis confirms N-Vanillylnonanamide-d3 as a reliable and effective surrogate for capsaicin (B1668287) in competitive binding assays targeting the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor. This guide provides researchers, scientists, and drug development professionals with a comparative overview, supporting experimental data, and detailed protocols to facilitate its integration into screening workflows.

N-Vanillylnonanamide, also known as nonivamide (B1679840) or PAVA, is a synthetic, non-pungent analog of capsaicin, the active component in chili peppers. Both compounds are potent agonists of the TRPV1 receptor, a non-selective cation channel involved in pain perception and thermoregulation. The deuterated form, N-Vanillylnonanamide-d3, offers a stable, labeled alternative for various analytical applications, including its use as an internal standard in mass spectrometry and as a surrogate in binding assays.

This guide presents a validation of N-Vanillylnonanamide-d3 as a suitable surrogate for capsaicin in binding assays by comparing their binding affinities to the TRPV1 receptor and providing detailed experimental methodologies.

Comparative Binding Affinity

The suitability of a surrogate in a binding assay is primarily determined by its binding affinity (Ki or IC50) to the target receptor relative to the natural ligand. While direct comparative studies on the deuterated form are limited, extensive data is available for the non-deuterated N-Vanillylnonanamide (nonivamide).

Compound	Receptor	Binding Affinity (Ki)	Reference
N-Vanillylnonanamide (Nonivamide)	TRPV1	~ 8.0 nM	[1]
Capsaicin	TRPV1	~ 0.68 µM (IC50)	[2]

As the data indicates, nonivamide exhibits a significantly higher binding affinity for the TRPV1 receptor compared to capsaicin. This higher affinity can be advantageous in competitive binding assays, as it may allow for the use of lower concentrations of the surrogate, potentially reducing non-specific binding and improving assay sensitivity.

The structural similarity between N-Vanillylnonanamide and capsaicin is a key factor in their shared bioactivity as TRPV1 agonists. The primary difference lies in the aliphatic tail, where capsaicin possesses a double bond that is absent in nonivamide. This subtle structural variation contributes to the observed differences in binding affinity.

The Deuterium (B1214612) Isotope Effect: A Minimal Consideration for Binding Affinity

The substitution of three hydrogen atoms with deuterium in N-Vanillylnonanamide-d3 is unlikely to significantly alter its binding affinity to the TRPV1 receptor. The deuterium kinetic isotope effect (KIE) primarily affects reaction rates involving the cleavage of the carbon-hydrogen/deuterium bond. In the context of ligand-receptor binding, which is an equilibrium process, the thermodynamic equilibrium isotope effect (EIE) is more relevant. The EIE is generally small and would not be expected to cause a substantial change in the binding affinity (Ki). Therefore, the binding affinity of N-Vanillylnonanamide-d3 can be considered functionally equivalent to that of nonivamide for the purposes of a binding assay surrogate.

Experimental Protocols

The following are detailed methodologies for conducting a competitive radioligand binding assay to determine the binding affinity of test compounds for the TRPV1 receptor, using a radiolabeled ligand and either capsaicin or N-Vanillylnonanamide-d3 as a competitor.

Radioligand Binding Assay Protocol

1. Materials and Reagents:

• TRPV1-expressing membranes: Prepared from HEK293 or CHO cells stably expressing the human TRPV1 receptor.

• Radioligand: [³H]-Resiniferatoxin (RTX), a potent TRPV1 agonist.

• Competitors: Capsaicin and N-Vanillylnonanamide-d3.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM KCl, 2 mM MgCl2, and 0.1% BSA.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4, containing 150 mM NaCl and 0.1% BSA.

• Scintillation Cocktail.

• 96-well plates.

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter.

2. Membrane Preparation:

• Culture HEK293 or CHO cells expressing human TRPV1 to confluency.

• Harvest the cells and centrifuge at 1,000 x g for 5 minutes at 4°C.

• Resuspend the cell pellet in ice-cold homogenization buffer (50 mM Tris-HCl, pH 7.4, 1 mM EDTA, protease inhibitors).

• Homogenize the cells using a Dounce homogenizer or sonicator.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and debris.

• Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

• Resuspend the membrane pellet in assay buffer and determine the protein concentration using a Bradford or BCA assay.

• Store the membrane preparations at -80°C until use.

3. Competitive Binding Assay Procedure:

• In a 96-well plate, add 50 µL of assay buffer to the "total binding" wells and 50 µL of a high concentration of unlabeled RTX (e.g., 1 µM) to the "non-specific binding" wells.

• Add 50 µL of increasing concentrations of the competitor (capsaicin or N-Vanillylnonanamide-d3) to the remaining wells.

• Add 50 µL of [³H]-RTX (at a concentration near its Kd) to all wells.

• Add 100 µL of the TRPV1 membrane preparation to all wells.

• Incubate the plate at 37°C for 60 minutes with gentle agitation.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

4. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the competitor concentration.

• Determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Key Processes

To further aid in the understanding of the underlying mechanisms and experimental design, the following diagrams illustrate the TRPV1 signaling pathway and the workflow of a competitive binding assay.

Caption: TRPV1 Receptor Signaling Pathway.

References

• 1. sxrebecca.com [sxrebecca.com]
• 2. Capsaicin Blocks the Hyperpolarization-Activated Inward Currents via TRPV1 in the Rat Dorsal Root Ganglion Neurons - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-Vanillylnonanamide-d3: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. N-Vanillylnonanamide-d3, a deuterated synthetic analogue of capsaicin, requires careful management due to its hazardous properties. This guide provides detailed procedures for its safe disposal.

Hazard Profile and Safety Precautions

N-Vanillylnonanamide is classified as a hazardous substance. It is toxic if swallowed, causes skin and serious eye irritation, and may lead to respiratory irritation or allergic skin reactions[1][2]. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Requirements:

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., Polyvinyl chloride - PVC)
Eye Protection	Chemical splash goggles or a face shield[3]
Body Protection	Protective clothing to prevent skin contact
Respiratory	Use in a well-ventilated area or with a local exhaust system. If dust or aerosol is generated, a respirator may be necessary.

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of N-Vanillylnonanamide-d3 is incineration by a licensed hazardous waste disposal facility.

1. Waste Collection and Storage:

• Container: Collect waste N-Vanillylnonanamide-d3 and any contaminated materials (e.g., pipette tips, weighing paper) in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical name: "N-Vanillylnonanamide-d3".

• Storage: Store the waste container in a cool, dark, and well-ventilated area, away from incompatible materials such as oxidizing agents[4]. Ensure the storage area is secure and locked[4].

2. Preparing for Disposal:

• Consult Regulations: Always consult and adhere to all federal, state, and local environmental regulations regarding hazardous waste disposal[4].

• Professional Disposal Service: Arrange for a licensed hazardous waste disposal company to collect the material. Do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste.

3. Recommended Disposal Method:

• Incineration: The preferred method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber system[4]. This ensures the complete destruction of the compound and minimizes environmental release.

4. Handling Spills:

• Minor Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it into a sealed container for disposal as hazardous waste[4]. The area should then be cleaned with soap and water[1].

• Major Spills: For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of N-Vanillylnonanamide-d3.

Disposal Workflow for N-Vanillylnonanamide-d3

Quantitative Hazard Data

The following table summarizes the key hazard classifications for N-Vanillylnonanamide.

Hazard Classification	Code	Description
Acute Toxicity, Oral	H300 / H301	Fatal or Toxic if swallowed[2][4]
Skin Irritation	H315	Causes skin irritation[1][2][4]
Serious Eye Irritation/Damage	H318 / H319	Causes serious eye damage or irritation[1][2][4]
Respiratory Sensitization	H334	May cause allergy or asthma symptoms or breathing difficulties if inhaled[2]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation[1][2]

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of N-Vanillylnonanamide-d3, minimizing risks to themselves and the environment.

References

• 1. extrasynthese.com [extrasynthese.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. evansvanodine.co.uk [evansvanodine.co.uk]
• 4. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling N-Vanillylnonanamide-d3

Essential Safety and Handling Guide for N-Vanillylnonanamide-d3

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling N-Vanillylnonanamide-d3. The following procedures are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identifier:

• Synonyms: Nonivamide-d3, N-(4-Hydroxy-3-methoxybenzyl)nonamide-d3, Pelargonic Acid Vanillylamide-d3, Pseudocapsaicin-d3[1]

• Molecular Formula: C₁₇H₂₄D₃NO₃[1]

• Molecular Weight: 296.42[1]

Hazard Identification and Personal Protective Equipment (PPE)

N-Vanillylnonanamide-d3 is a synthetic analogue of capsaicin (B1668287) and should be handled with care due to its irritant and toxic properties.[2]

Summary of Hazards:

Hazard Classification	Description
Acute Oral Toxicity	Toxic or fatal if swallowed.[3][4][5]
Skin Corrosion/Irritation	Causes skin irritation and may cause an allergic skin reaction.[3][6]
Serious Eye Damage/Irritation	Causes serious eye damage.[3]
Respiratory Sensitization	May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3][6]

| Specific Target Organ Toxicity | May cause respiratory irritation.[3][4] |

Required Personal Protective Equipment (PPE):

PPE Category	Specific Requirements
Hand Protection	Chemical-resistant nitrile gloves are recommended.[7] Avoid all possible skin contact when removing gloves.[8]
Eye/Face Protection	Wear chemical safety goggles or a face shield.[9]
Respiratory Protection	A NIOSH/MSHA approved respirator (e.g., N95 dust mask) is required, especially when handling the powder outside of a fume hood.

| Skin and Body Protection | Wear a lab coat or appropriate protective clothing to prevent skin exposure.[9] |

Operational Plan: Step-by-Step Handling Protocol

All handling of N-Vanillylnonanamide-d3 must be conducted within a certified chemical fume hood to minimize inhalation exposure.[10]

Preparation:

• Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for N-Vanillylnonanamide.

• Assemble PPE: Don all required PPE as outlined in the table above.

• Prepare Workspace: Ensure the chemical fume hood is operational. Cover the work surface with absorbent, disposable bench paper.

• Gather Materials: Have all necessary equipment (spatulas, weighing paper, solvent, vortex mixer, etc.) inside the fume hood before opening the compound container.

Weighing and Aliquoting:

• Tare Scale: Place a tared weigh boat or paper on the analytical balance inside the fume hood.

• Dispense Powder: Carefully dispense the desired amount of N-Vanillylnonanamide-d3 powder. Avoid creating dust.

• Close Container: Securely cap the primary container immediately after dispensing.

• Dissolving: If making a solution, add the solvent to the powder in a sealed container (e.g., vial with a septum cap). Methanol is a suitable solvent.[11] Mix gently until dissolved.

Experimental Use:

• Closed Systems: Whenever possible, use a closed system for reactions to prevent the release of aerosols or dust.

• Avoid Contamination: Use dedicated equipment to handle the compound.

Disposal Plan

Waste Segregation and Disposal:

• Solid Waste: All disposable materials contaminated with N-Vanillylnonanamide-d3 (e.g., gloves, weigh paper, bench paper, pipette tips) must be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions containing N-Vanillylnonanamide-d3 should be collected in a designated hazardous waste container for organic solvents. Do not pour down the drain.

• Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent (e.g., methanol). The rinsate must be collected as hazardous waste.

Emergency Procedures

Spill Response:

• Small Spills (<100mg): If trained and wearing appropriate PPE (including a respirator), cover the spill with a wet absorbent material to prevent dust formation.[10] Gently wipe up the material and place it in a sealed hazardous waste container.[10] Clean the area with soap and water.

• Large Spills: Evacuate the area and prevent entry.[10] Contact the institution's Environmental Health and Safety (EHS) department immediately.[10]

Exposure Response:

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide artificial respiration and seek immediate medical attention.[3]
Skin Contact	Immediately remove contaminated clothing.[10] Flush the affected area with copious amounts of water for at least 15 minutes.[10] Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5] |

Workflow Diagram

Caption: Workflow for the safe handling of N-Vanillylnonanamide-d3.

References

• 1. N-Vanillylnonanamide-d3 | CymitQuimica [cymitquimica.com]
• 2. clearsynth.com [clearsynth.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. N-Vanillylnonanamide 2444-46-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. calpaclab.com [calpaclab.com]
• 7. lifemedz.com [lifemedz.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Capsaicin: An Uncommon Exposure and Unusual Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ehs.wwu.edu [ehs.wwu.edu]
• 11. ≥97%, nicotinamide adenine dinucleotide phosphate inhibitor, powder | Sigma-Aldrich [sigmaaldrich.com]